5-Bromo-N-phenylthiazol-2-amine

• CAS: 63615-95-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 5-Bromo-N-phenylthiazol-2-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for 5-Bromo-N-phenylthiazol-2-amine, a key heterocyclic building block in medicinal chemistry. The document details established synthetic routes, provides step-by-step experimental protocols, summarizes key quantitative data, and includes workflow visualizations to ensure clarity and reproducibility for researchers in drug discovery and development.

Overview of Synthetic Strategies

The synthesis of 5-Bromo-N-phenylthiazol-2-amine can be approached through two principal retrosynthetic pathways. The most common and direct method involves the electrophilic bromination of the pre-formed N-phenylthiazol-2-amine core. An alternative, though less commonly cited, route involves the N-arylation of 2-amino-5-bromothiazole.

The primary pathways are:

• Pathway I: Electrophilic Bromination of N-phenylthiazol-2-amine. This is a two-step process beginning with the synthesis of the N-phenylthiazol-2-amine precursor, followed by selective bromination at the C5 position of the thiazole ring. The C5 position is electronically activated and susceptible to electrophilic substitution.

• Pathway II: N-Arylation of 2-amino-5-bromothiazole. This pathway begins with the synthesis of 2-amino-5-bromothiazole, which is then coupled with a phenyl group, typically via a metal-catalyzed cross-coupling reaction.

This guide will focus primarily on Pathway I, providing detailed protocols for each step, as it represents a more frequently documented approach for analogous structures.

Synthesis Pathway Diagram

The following diagram illustrates the most direct synthetic route to 5-Bromo-N-phenylthiazol-2-amine, starting from the formation of the N-phenyl-2-aminothiazole intermediate followed by bromination.

Caption: Synthesis pathway for 5-Bromo-N-phenylthiazol-2-amine.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of the target compound via Pathway I.

Step 1: Synthesis of N-phenyl-2-aminothiazole

N-phenyl-2-aminothiazole serves as the key intermediate. It is commonly synthesized via a Buchwald-Hartwig amination reaction between 2-bromothiazole and aniline.

Materials and Reagents:

• 2-Bromothiazole

• Aniline

• Sodium tert-butoxide (NaOtBu)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Anhydrous Toluene

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry, oven-baked flask under an inert atmosphere (e.g., Argon or Nitrogen), add Pd₂(dba)₃ (1-2 mol%), Xantphos (2-4 mol%), and sodium tert-butoxide (1.4 equivalents).

• Add anhydrous toluene to the flask, followed by 2-bromothiazole (1.0 equivalent) and aniline (1.2 equivalents).

• Heat the reaction mixture to reflux (approximately 110°C) and stir for 12-24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material (2-bromothiazole) is consumed.

• After completion, cool the mixture to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude N-phenyl-2-aminothiazole by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

Step 2: Synthesis of 5-Bromo-N-phenylthiazol-2-amine

This step involves the selective electrophilic bromination of the synthesized N-phenyl-2-aminothiazole at the C5 position. N-Bromosuccinimide (NBS) is a common and effective reagent for this transformation.[1]

Materials and Reagents:

• N-phenyl-2-aminothiazole (from Step 1)

• N-Bromosuccinimide (NBS)

• Dimethylformamide (DMF) or Acetic Acid

• Standard laboratory glassware

Procedure:

• Dissolve N-phenyl-2-aminothiazole (1.0 equivalent) in a suitable solvent such as DMF or acetic acid in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Slowly add N-Bromosuccinimide (1.0-1.1 equivalents) portion-wise to the stirred solution, maintaining the temperature at 0°C to control selectivity and minimize side reactions.[1]

• After the addition is complete, allow the reaction mixture to stir at 0°C for 1-2 hours, then warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC until the starting material is fully consumed.[2]

• Upon completion, pour the reaction mixture into ice-cold water.

• If a precipitate forms, collect the solid by filtration, wash thoroughly with water to remove any residual solvent and succinimide, and dry under vacuum.

• If no precipitate forms, extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water) or by silica gel column chromatography to afford pure 5-Bromo-N-phenylthiazol-2-amine.

Data Summary

The following table summarizes typical quantitative data for the synthesis. Yields and physical properties can vary based on reaction scale and purification methods.

Step	Reactants	Product	Reagents & Conditions	Typical Yield	Melting Point (°C)
1	2-Bromothiazole, Aniline	N-phenyl-2-aminothiazole	Pd₂(dba)₃, Xantphos, NaOtBu, Toluene, Reflux	75-90%	112-115
2	N-phenyl-2-aminothiazole	5-Bromo-N-phenylthiazol-2-amine	NBS or Br₂, DMF or Acetic Acid, 0°C to RT	70-85%	206-208[3]

Note: Data is compiled from typical outcomes for these reaction types and specific data points found for analogous structures.[3]

Characterization and Purification Workflow

A standard workflow is essential for ensuring the purity and confirming the identity of the synthesized compounds at each stage.

Caption: General workflow for purification and characterization.[2]

Characterization Notes:

• ¹H NMR: Expect characteristic signals for the phenyl protons and the C4-proton of the thiazole ring. The C4-H signal will likely appear as a singlet.

• ¹³C NMR: The number of signals should correspond to the unique carbon atoms in the structure.

• Mass Spectrometry: The molecular ion peak should correspond to the calculated mass of C₉H₇BrN₂S. The isotopic pattern for bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) will be a key diagnostic feature.

• IR Spectroscopy: Look for characteristic N-H stretching bands (around 3200-3400 cm⁻¹) and C=N stretching of the thiazole ring.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. AU2004200096A1 - 2-Amino-thiazole derivatives, process for their preparation, and their use as antitumor agents - Google Patents [patents.google.com]

An In-depth Technical Guide to the Chemical Properties of 5-Bromo-N-phenylthiazol-2-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential biological activities of 5-Bromo-N-phenylthiazol-2-amine. Due to the limited availability of direct experimental data for this specific compound, this guide synthesizes information from closely related analogs and established synthetic methodologies to offer a robust profile for research and development purposes.

Chemical Identity and Properties

5-Bromo-N-phenylthiazol-2-amine is a halogenated N-aryl-2-aminothiazole derivative. The 2-aminothiazole core is a recognized privileged scaffold in medicinal chemistry, known for a wide array of biological activities. The introduction of a bromine atom at the 5-position and a phenyl group on the amino nitrogen can significantly influence the compound's physicochemical properties and biological target interactions.

Table 1: Physicochemical Properties of 5-Bromo-N-phenylthiazol-2-amine and a Related Analog

Property	5-Bromo-N-phenylthiazol-2-amine (Predicted/Inferred)	5-Bromo-4-methyl-N-phenylthiazol-2-amine[1]
CAS Number	Not available	98946-86-2
Molecular Formula	C₉H₇BrN₂S	C₁₀H₉BrN₂S
Molecular Weight	255.14 g/mol	269.16 g/mol
Melting Point	Data not available	Data not available
Boiling Point	Data not available	Data not available
Solubility	Expected to be soluble in organic solvents like DMSO, DMF, and chlorinated solvents.	Data not available
XLogP3	Data not available	4.3

Synthesis and Experimental Protocols

• Route A: N-phenylation of 2-amino-5-bromothiazole.

• Route B: Bromination of N-phenylthiazol-2-amine.

Route A is often more practical as 2-amino-5-bromothiazole is a commercially available starting material.

Proposed Synthetic Protocol (Route A: N-phenylation of 2-amino-5-bromothiazole)

This protocol is based on transition metal-catalyzed cross-coupling reactions, a common method for forming C-N bonds.

Reaction Scheme:

Figure 1: Proposed synthesis of 5-Bromo-N-phenylthiazol-2-amine via Buchwald-Hartwig amination.

Materials:

• 2-amino-5-bromothiazole

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Potassium carbonate (K₂CO₃)

• Anhydrous 1,4-dioxane

• Nitrogen gas (inert atmosphere)

Procedure:

• To an oven-dried Schlenk flask, add 2-amino-5-bromothiazole (1.0 eq), phenylboronic acid (1.5 eq), and potassium carbonate (2.0 eq).

• Add palladium(II) acetate (0.05 eq) and XPhos (0.10 eq).

• Evacuate and backfill the flask with nitrogen three times.

• Add anhydrous 1,4-dioxane via syringe.

• Heat the reaction mixture at 100 °C with stirring for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford 5-Bromo-N-phenylthiazol-2-amine.

Spectral Data (Predicted)

No experimental spectral data for 5-Bromo-N-phenylthiazol-2-amine has been reported. The following are predicted spectral characteristics based on its structure and data from analogous compounds.

Table 2: Predicted Spectral Data for 5-Bromo-N-phenylthiazol-2-amine

Technique	Predicted Data
¹H NMR	Aromatic protons (phenyl group): δ 7.0-8.0 ppm (multiplet, 5H). Thiazole proton (H-4): δ 6.5-7.5 ppm (singlet, 1H). NH proton: broad singlet, chemical shift dependent on solvent and concentration.
¹³C NMR	Aromatic carbons: δ 110-150 ppm. Thiazole carbons: C2 (attached to N and S), C4, and C5 (attached to Br).
Mass Spec. (ESI-MS)	Expected to show [M+H]⁺ and [M+H+2]⁺ peaks with approximately equal intensity, characteristic of a monobrominated compound. For C₉H₇BrN₂S, the expected m/z would be around 254.96 and 256.96.

Potential Biological Activities and Signaling Pathways

The 2-aminothiazole scaffold is a key component in numerous biologically active compounds, including approved drugs. N-aryl-2-aminothiazoles, in particular, have been extensively investigated for their therapeutic potential.

Anticancer Activity

N-aryl-2-aminothiazoles have been identified as potent inhibitors of Cyclin-Dependent Kinases (CDKs).[2] CDKs are crucial regulators of the cell cycle, and their dysregulation is a hallmark of cancer. Inhibition of CDKs can lead to cell cycle arrest and apoptosis in cancer cells.

Figure 2: Postulated mechanism of anticancer activity via CDK inhibition.

It is hypothesized that 5-Bromo-N-phenylthiazol-2-amine could act as a pan-inhibitor of CDKs, including CDK1, CDK2, and CDK4, leading to potent cytotoxic effects in cancer cells.[2] The N-aryl group plays a significant role in the selectivity and potency of CDK inhibition.

Antimicrobial and Anti-inflammatory Activities

Derivatives of 2-aminothiazole are known to possess broad-spectrum antimicrobial and anti-inflammatory properties.[3] The mechanism of action for these activities can vary but may involve the inhibition of essential microbial enzymes or the modulation of inflammatory pathways. Further experimental validation is required to determine the specific antimicrobial and anti-inflammatory potential of 5-Bromo-N-phenylthiazol-2-amine.

Safety and Handling

No specific safety data sheet (SDS) is available for 5-Bromo-N-phenylthiazol-2-amine. Standard laboratory safety precautions for handling new chemical entities should be followed.

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated fume hood. Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion and Future Directions

5-Bromo-N-phenylthiazol-2-amine is a promising, yet underexplored, derivative of the medicinally important 2-aminothiazole scaffold. Based on the chemistry and biological activities of related compounds, it is predicted to be a synthetically accessible compound with potential as an anticancer agent, likely through the inhibition of cyclin-dependent kinases.

Future research should focus on:

• The definitive synthesis and full physicochemical characterization of 5-Bromo-N-phenylthiazol-2-amine.

• Acquisition and analysis of experimental spectral data (NMR, MS, IR) to confirm its structure.

• In vitro screening of its biological activity against a panel of cancer cell lines and microbial strains.

• Enzymatic assays to determine its inhibitory activity against specific CDKs and other potential biological targets.

This guide provides a foundational understanding of 5-Bromo-N-phenylthiazol-2-amine to facilitate further research and drug discovery efforts.

References

• 1. 5-Bromo-4-methyl-N-phenylthiazol-2-amine | C10H9BrN2S | CID 72942151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and biological activity of N-aryl-2-aminothiazoles: potent pan inhibitors of cyclin-dependent kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

5-Bromo-N-phenylthiazol-2-amine molecular structure elucidation

## Elucidation of the Molecular Structure of 5-Bromo-N-phenylthiazol-2-amine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure elucidation of 5-Bromo-N-phenylthiazol-2-amine. The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous compounds with a wide range of biological activities. The introduction of a bromine atom and a phenyl group creates a molecule with significant potential for further functionalization and as a key intermediate in the synthesis of complex bioactive agents. This document details the predicted spectroscopic characteristics, outlines robust experimental protocols for synthesis and analysis, and presents a logical workflow for the complete structural determination of this compound.

Molecular Identity and Structure

The initial step in any structural elucidation is the confirmation of the molecule's basic chemical properties and connectivity.

Molecular Structure Diagram

Caption: 2D structure of 5-Bromo-N-phenylthiazol-2-amine.

Table 1: Chemical Identifiers for 5-Bromo-N-phenylthiazol-2-amine

Identifier	Value
IUPAC Name	5-bromo-N-phenyl-1,3-thiazol-2-amine
CAS Number	63615-95-2[1]
Molecular Formula	C₉H₇BrN₂S
Molecular Weight	256.14 g/mol
Canonical SMILES	C1=CC=C(C=C1)NC2=NC=C(S2)Br

Predicted Spectroscopic Data

While experimental data for this specific molecule is not widely published, its spectroscopic characteristics can be reliably predicted based on the analysis of structurally similar compounds. These predictions serve as a benchmark for experimental verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of an organic molecule.

Table 2: Predicted ¹H NMR Spectroscopic Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Notes
~ 7.55	d	2H	H-2', H-6' (Phenyl)	Ortho protons on the phenyl ring.
~ 7.40	t	2H	H-3', H-5' (Phenyl)	Meta protons on the phenyl ring.
~ 7.20	t	1H	H-4' (Phenyl)	Para proton on the phenyl ring.
~ 7.10	s	1H	H-4 (Thiazole)	Proton on the thiazole ring.
~ 6.80	br s	1H	N-H	Signal may be broad and its position is concentration-dependent. Disappears upon D₂O exchange.

Table 3: Predicted ¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Notes
~ 165.0	C-2 (Thiazole)	Carbon attached to two nitrogen atoms.
~ 140.0	C-1' (Phenyl)	Phenyl carbon attached to the amino group.
~ 139.5	C-4 (Thiazole)	CH carbon of the thiazole ring.
~ 129.5	C-3', C-5' (Phenyl)	Meta carbons of the phenyl ring.
~ 124.0	C-4' (Phenyl)	Para carbon of the phenyl ring.
~ 120.0	C-2', C-6' (Phenyl)	Ortho carbons of the phenyl ring.
~ 105.0	C-5 (Thiazole)	Carbon bearing the bromine atom.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Table 4: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
3400–3250	Medium	N-H Stretch	Secondary Amine
3100–3000	Medium	C-H Stretch	Aromatic (Phenyl & Thiazole)
1620–1580	Strong	C=N Stretch	Thiazole Ring
1600–1450	Medium-Strong	C=C Stretch	Aromatic Rings
1335–1250	Strong	C-N Stretch	Aromatic Amine
690–515	Medium	C-Br Stretch	Bromoalkene

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Table 5: Predicted Mass Spectrometry Data (Electron Impact - EI)

m/z Value	Interpretation	Notes
256 / 258	[M]⁺	Molecular ion peak. The characteristic 1:1 isotopic pattern for bromine will be observed.
177	[M - Br]⁺	Loss of a bromine radical.
104	[C₆H₅N₂]⁺	Fragment corresponding to the phenylamino-nitrile cation radical.
77	[C₆H₅]⁺	Phenyl cation.

Experimental Protocols

The following section details the methodologies for the synthesis and structural characterization of 5-Bromo-N-phenylthiazol-2-amine.

Synthesis: Hantzsch Thiazole Synthesis followed by Bromination

A reliable method for synthesizing the target compound involves a two-step process: the initial formation of the N-phenylthiazol-2-amine core via the Hantzsch synthesis, followed by regioselective bromination.

Protocol: Synthesis of N-phenyl-1,3-thiazol-2-amine

• Reaction Setup: To a solution of 1-phenyl-2-thiourea (1 eq.) in ethanol, add 1,2-dichloroethyl ethyl ether (1.1 eq.).

• Reflux: Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Protocol: Bromination of N-phenyl-1,3-thiazol-2-amine

• Reaction Setup: Dissolve N-phenyl-1,3-thiazol-2-amine (1 eq.) in glacial acetic acid.

• Bromine Addition: Cool the solution in an ice bath and add a solution of bromine (1.1 eq.) in glacial acetic acid dropwise with stirring.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours.

• Work-up: Pour the reaction mixture into ice water and neutralize with a 10% aqueous sodium hydroxide solution.

• Isolation: Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry. The product can be recrystallized from ethanol to yield pure 5-Bromo-N-phenylthiazol-2-amine.

Spectroscopic Analysis Protocols

Protocol: NMR Spectroscopy [2][3]

• Sample Preparation: Dissolve 5-10 mg of the purified compound for ¹H NMR (20-50 mg for ¹³C NMR) in ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean vial.

• Transfer: Filter the solution through a pipette with a small cotton plug into a 5 mm NMR tube.

• Instrument Setup: Insert the tube into the spectrometer. Lock the field frequency to the deuterium signal of the solvent and shim the magnetic field to optimize homogeneity.

• Data Acquisition: Acquire the spectra using standard pulse programs. For ¹H NMR, 16-64 scans are typically sufficient. For ¹³C NMR, a larger number of scans (1024-4096) is required due to the low natural abundance of ¹³C.

• Data Processing: Process the raw data (FID) using Fourier transformation, followed by phase and baseline correction. Reference the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).

Protocol: FT-IR Spectroscopy [4][5][6]

• Sample Preparation (KBr Pellet Method): Grind 1-2 mg of the sample with ~100 mg of dry KBr powder using an agate mortar and pestle until a fine, homogeneous powder is obtained. Press the mixture into a thin, transparent pellet using a hydraulic press.

• Background Spectrum: Place the empty sample holder in the spectrometer and acquire a background spectrum to subtract atmospheric H₂O and CO₂ signals.

• Sample Spectrum: Place the KBr pellet in the sample holder and acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis: Identify the characteristic absorption bands and correlate them to the functional groups present in the molecule.

Protocol: Mass Spectrometry [7][8][9]

• Sample Preparation: Dissolve a small amount (~1 mg) of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL.

• Ionization: Introduce the sample into the mass spectrometer. For this type of molecule, Electron Impact (EI) or Electrospray Ionization (ESI) can be used.

• Data Acquisition: Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-500).

• Data Analysis: Identify the molecular ion peak ([M]⁺) and analyze the fragmentation pattern to confirm the structure. Pay close attention to the isotopic pattern of bromine.

X-ray Crystallography Protocol

For unambiguous confirmation of the three-dimensional structure, single-crystal X-ray diffraction is the gold standard.[10][11][12][13]

• Crystal Growth: Grow single crystals of suitable quality (typically >0.1 mm in all dimensions) by slow evaporation of a saturated solution of the compound in an appropriate solvent or solvent system (e.g., ethanol, ethyl acetate/hexane).

• Data Collection: Mount a suitable crystal on a goniometer head and place it in the X-ray diffractometer. Collect diffraction data at a controlled temperature (often 100 K) using monochromatic X-rays.

• Structure Solution and Refinement: Process the diffraction data to obtain a set of structure factors. Solve the phase problem using direct methods to generate an initial electron density map. Build a molecular model into the electron density and refine the atomic positions, and thermal parameters against the experimental data until convergence is reached.

• Validation: The final structural model is validated using crystallographic software to ensure its chemical and geometric sensibility.

Workflow and Logic Diagrams

Visualizing the process and potential interactions of the molecule aids in understanding its characterization and application.

Overall Workflow for Structure Elucidation

Caption: Experimental workflow for the synthesis and structural elucidation.

Hypothetical Biological Interaction Pathway Thiazole derivatives are known to act as inhibitors of various enzymes. For instance, they are found in compounds that inhibit Cytochrome P450 enzymes like CYP51 (lanosterol 14α-demethylase), which is crucial in fungal ergosterol biosynthesis.

Caption: Hypothetical inhibition of an enzyme pathway by the title compound.

Conclusion

The molecular structure of 5-Bromo-N-phenylthiazol-2-amine can be confidently elucidated through a systematic combination of synthesis and modern analytical techniques. The predicted spectroscopic data presented herein provides a solid foundation for researchers to verify their experimental findings. The detailed protocols offer a clear and reproducible path for the preparation and characterization of this valuable chemical intermediate. The definitive assignment of its three-dimensional structure via single-crystal X-ray crystallography would provide the ultimate confirmation and valuable insight into its solid-state packing and intermolecular interactions, which are crucial for applications in materials science and drug development.

References

• 1. 5-BroMo-N-phenylthiazol-2-aMine | 63615-95-2 [amp.chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. eng.uc.edu [eng.uc.edu]
• 5. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 6. mse.washington.edu [mse.washington.edu]
• 7. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 11. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. chem.libretexts.org [chem.libretexts.org]

A Technical Guide to 5-Bromo-N-phenylthiazol-2-amine: Properties, Synthesis, and Biological Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction: The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of biologically active compounds and approved pharmaceuticals. Its versatile chemical nature allows for extensive derivatization, making it a frequent target in drug discovery programs aimed at developing novel therapeutics for cancer, infectious diseases, and inflammatory conditions. This technical guide focuses on the specific derivative, 5-Bromo-N-phenylthiazol-2-amine, providing a comprehensive overview of its known properties, general synthetic approaches, and potential biological relevance based on data from closely related analogues. While specific experimental data for 5-Bromo-N-phenylthiazol-2-amine (CAS 63615-95-2) is limited in publicly available literature, this document compiles and extrapolates information from structurally similar compounds to provide a valuable resource for researchers.

Physicochemical Properties of 5-Bromo-N-phenylthiazol-2-amine and Related Analogues

Table 1: Computed Physicochemical Properties of 5-Bromo-4-methyl-N-phenylthiazol-2-amine (CAS 98946-86-2)

Property	Value	Source
Molecular Formula	C₁₀H₉BrN₂S	PubChem[1]
Molecular Weight	269.16 g/mol	PubChem[1]
XLogP3	4.3	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	3	PubChem[1]
Rotatable Bond Count	1	PubChem[1]
Exact Mass	267.96698 Da	PubChem[1]
Topological Polar Surface Area	53.2 Ų	PubChem[1]

| Heavy Atom Count | 14 | PubChem[1] |

Table 2: Experimental and Computed Properties of 5-Bromo-4-phenylthiazol-2-amine (CAS 61954-82-3)

Property	Value	Source
Molecular Formula	C₉H₇BrN₂S	Sigma-Aldrich[2]
Molecular Weight	255.14 g/mol	Sigma-Aldrich[2]
Physical Form	Solid	Sigma-Aldrich[2]
Purity	95%	Sigma-Aldrich[2]

| Storage Temperature | Room temperature, inert atmosphere, keep in dark place | Sigma-Aldrich[2] |

Table 3: Experimental and Computed Properties of 2-Amino-5-bromothiazole (CAS 3034-22-8)

Property	Value	Source
Molecular Formula	C₃H₃BrN₂S	PubChem[3]
Molecular Weight	179.04 g/mol	PubChem[3]
Melting Point	94-95 °C	ECHEMI[4]
Boiling Point	287.6 ± 13.0 °C at 760 mmHg	ECHEMI[4]
Density	2.0 ± 0.1 g/cm³	ECHEMI[4]
Flash Point	127.7 ± 19.8 °C	ECHEMI[4]
XLogP3	1.15	ECHEMI[4]

| Polar Surface Area (PSA) | 67.2 Ų | ECHEMI[4] |

Synthesis and Experimental Protocols

The synthesis of 5-bromo-2-aminothiazole derivatives typically follows a multi-step pathway, most commonly beginning with the Hantzsch thiazole synthesis, followed by a regioselective bromination.

General Synthetic Workflow

Caption: General two-step synthesis pathway for 5-bromo-2-aminothiazole derivatives.

Protocol 1: Hantzsch Thiazole Synthesis of 2-(Phenylamino)-4-phenylthiazole

This protocol is a generalized method based on the synthesis of related 2-aminothiazole scaffolds.[5] Researchers must adapt and optimize conditions for the specific N-phenyl derivative.

• Materials:

  • 2-Bromoacetophenone (1 equivalent)

  • Phenylthiourea (1 equivalent)

  • Ethanol

  • Sodium Bicarbonate solution (aqueous, saturated)

  • Ethyl Acetate

• Procedure:

  • Dissolve 2-bromoacetophenone (1 eq.) and phenylthiourea (1 eq.) in absolute ethanol in a round-bottom flask equipped with a reflux condenser.

  • Heat the mixture to reflux. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 1-3 hours).

  • Allow the reaction mixture to cool to room temperature.

  • Reduce the solvent volume under reduced pressure.

  • To the residue, add ethyl acetate and a saturated solution of sodium bicarbonate to neutralize the hydrobromide salt formed and extract the free amine product.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude 2-(phenylamino)-4-phenylthiazole.

  • Purify the product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Protocol 2: Bromination of the Thiazole Ring

This protocol describes a general method for the regioselective bromination at the C5 position of the 2-aminothiazole ring.[6][7]

• Materials:

  • 2-(Phenylamino)-4-phenylthiazole (1 equivalent)

  • N-Bromosuccinimide (NBS) or Bromine (Br₂) (1 equivalent)

  • Acetonitrile or Dimethylformamide (DMF)

• Procedure:

  • Dissolve the 2-aminothiazole intermediate (1 eq.) in a suitable solvent like acetonitrile or DMF in a flask protected from light.

  • Cool the mixture in an ice bath.

  • Slowly add the brominating agent (e.g., NBS, 1 eq.) portion-wise, maintaining the low temperature.

  • Allow the reaction to stir at room temperature for several hours. Monitor the reaction completion by TLC.[6]

  • Upon completion, pour the reaction mixture into ice water to precipitate the product.[6]

  • Collect the solid precipitate by filtration, wash thoroughly with cold water, and dry under vacuum.

  • Further purification can be achieved by recrystallization.

Potential Biological Activity and Signaling Pathways

Derivatives of 2-aminothiazole are widely documented as potent inhibitors of various protein kinases, which are critical regulators of cellular signaling pathways often dysregulated in diseases like cancer.[7] While the specific targets of 5-Bromo-N-phenylthiazol-2-amine have not been characterized, its core structure suggests potential activity as a kinase inhibitor. These compounds often act as ATP-competitive inhibitors, binding to the kinase's active site.

Caption: Conceptual model of kinase inhibition by a 2-aminothiazole derivative.

The 2-aminothiazole scaffold has been identified as a template for developing inhibitors of pan-Src family kinases and other protein kinases involved in oncogenic signaling.[7] Additionally, various derivatives have demonstrated broad biological activities, including:

• Anticancer/Antiproliferative Effects: Demonstrated against various cancer cell lines.[7][8]

• Antimicrobial and Antifungal Activity: The thiazole ring is a key component in compounds active against bacteria, fungi, and mycobacteria.[5]

• Enzyme Inhibition: Phenylthiazole scaffolds have been evaluated as inhibitors for enzymes like carbonic anhydrase and CYP51.[9]

The introduction of a bromine atom at the 5-position can enhance binding affinity through halogen bonding and modify the electronic properties of the molecule, potentially improving its potency and selectivity as a therapeutic agent. The N-phenyl group provides a vector for further chemical modification to explore structure-activity relationships (SAR) and optimize drug-like properties.

References

• 1. 5-Bromo-4-methyl-N-phenylthiazol-2-amine | C10H9BrN2S | CID 72942151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Bromo-4-phenylthiazol-2-amine | 61954-82-3 [sigmaaldrich.com]
• 3. 2-Thiazolamine, 5-bromo- | C3H3BrN2S | CID 43600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. mdpi.com [mdpi.com]
• 6. jocpr.com [jocpr.com]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]

5-Bromo-N-phenylthiazol-2-amine: IUPAC Nomenclature and Synonyms

The compound 5-Bromo-N-phenylthiazol-2-amine is identified by the IUPAC name 5-bromo-N-phenyl-1,3-thiazol-2-amine . This nomenclature precisely describes its chemical structure, indicating a thiazole ring with a bromine atom at the 5th position and a phenylamino group attached to the 2nd position.

A variety of synonyms are used in research and commercial contexts to refer to this compound. These alternative names are crucial for researchers to identify the molecule across different databases, publications, and chemical supplier catalogs.

Synonym	Notes
5-Bromo-N-phenyl-1,3-thiazol-2-amine	IUPAC Name
5-Bromo-N-phenylthiazol-2-amine	Common Name
2-(Phenylamino)-5-bromothiazole
5-bromo-N-phenyl-2-thiazolamine
(5-Bromothiazol-2-yl)phenylamine

It is important to distinguish 5-Bromo-N-phenylthiazol-2-amine from similar structures. For instance, the location of the phenyl group or the bromine atom on the thiazole ring can significantly alter the compound's properties and biological activity. Related, but distinct, compounds include 2-Amino-5-bromothiazole and 5-bromo-4-phenyl-1,3-thiazol-2-amine.[1][2][3][4] Always verifying the structure through its CAS number (where available) or IUPAC name is a critical step in experimental design and procurement.

References

• 1. 2-Thiazolamine, 5-bromo- | C3H3BrN2S | CID 43600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-bromo-4-phenyl-2-aminothiazole-Molbase [molbase.com]
• 3. 2-Amino-5-bromothiazole | 3034-22-8 [chemicalbook.com]
• 4. echemi.com [echemi.com]

Synthesis of 2-amino-5-bromothiazole Derivatives: A Technical Guide

The 2-aminothiazole scaffold is a privileged heterocyclic motif that forms the core of numerous biologically active compounds and clinically approved drugs.[1][2] Its derivatives are known to exhibit a wide range of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2][3] The strategic introduction of a bromine atom at the 5-position of the thiazole ring yields 2-amino-5-bromothiazole, a versatile synthetic intermediate. This bromine atom serves as a crucial synthetic handle for further molecular elaboration, particularly through cross-coupling reactions, enabling the construction of diverse chemical libraries for drug discovery and development.[4]

This technical guide provides a comprehensive overview of the primary synthetic routes to 2-amino-5-bromothiazole and its derivatives. It includes detailed experimental protocols for key reactions, quantitative data summaries, and visual diagrams of synthetic workflows and reaction mechanisms.

Core Synthesis of 2-amino-5-bromothiazole

The synthesis of the 2-amino-5-bromothiazole core can be achieved through two main strategies: the direct bromination of a pre-existing 2-aminothiazole ring or the construction of the thiazole ring from acyclic precursors, such as in the Hantzsch thiazole synthesis.

Method 1: Direct Electrophilic Bromination of 2-Aminothiazole

Direct electrophilic bromination of the electron-rich C5 position of 2-aminothiazole is a common and straightforward approach.[4][5] Various brominating agents can be employed for this transformation.

• Using Bromine (Br₂): A solution of bromine in a suitable solvent like acetic acid can be used for the bromination.[4][6]

• Using N-Bromosuccinimide (NBS): NBS is another effective reagent for the selective bromination at the C5 position.[7] To avoid potential side reactions with the exocyclic amino group, protection via acylation can be considered.[7]

Table 1: Comparison of Direct Bromination Methods for 2-Aminothiazole

Brominating Agent	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Bromine (Br₂)	Acetic Acid	0 to RT	2 h	75%	[6]
N-Bromosuccinimide (NBS)	PEG-400/H₂O	80	1 h	High	[8]
Copper(II) Bromide (CuBr₂)	Acetonitrile	RT	10 h	94%	[8]

Method 2: Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a classical and versatile method for constructing the thiazole ring.[9][10][11] This reaction involves the condensation of an α-haloketone with a thioamide (or thiourea for 2-aminothiazoles).[10][12] To synthesize a 4-substituted 2-aminothiazole, the corresponding α-haloketone is reacted with thiourea.[13][14] This product can then be brominated at the 5-position.

Derivatization of 2-Amino-5-bromothiazole

The 5-bromo substituent on the 2-aminothiazole core is a key functional group that allows for a variety of subsequent chemical transformations, most notably through palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful C-C bond-forming reaction that couples the 5-bromo position with various aryl or heteroaryl boronic acids or esters.[3][15] This reaction is crucial for generating libraries of 5-aryl-2-aminothiazole derivatives.[3] Achieving high yields often requires careful optimization of the catalyst, ligand, base, and solvent.[16][17]

Table 2: Representative Conditions for Suzuki Coupling of 2-Amino-5-bromo-heterocycles

Arylboronic Acid	Catalyst	Ligand	Base	Solvent	Yield (%)
Phenylboronic acid	Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	High (Est.)
4-Fluorophenylboronic acid	Pd₂(dba)₃	XPhos	K₂CO₃	Dioxane	High (Est.)
3-Thienylboronic acid	Pd(PPh₃)₄	-	Cs₂CO₃	DMF	High (Est.)
(Note: Yields are estimated based on similar reactions and require optimization for specific substrates[16][17])

Sandmeyer Reaction

The Sandmeyer reaction allows for the transformation of the 2-amino group into other functionalities, such as halides or cyano groups, via a diazonium salt intermediate.[8][18][19] This reaction significantly expands the synthetic utility of the thiazole core by enabling modifications at the C2 position.[18][20]

Other Derivatization Reactions

• Ullmann Condensation: This copper-catalyzed reaction can be used to form C-N or C-O bonds at the 5-position, coupling the 2-amino-5-bromothiazole with amines or alcohols.[21][22]

• Acylation: The 2-amino group can be readily acylated with various acid chlorides or anhydrides to form amide derivatives.[3] This is also a common strategy to protect the amino group during other reactions.[7]

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-5-bromothiazole via Direct Bromination[4][6]

• Dissolution: Dissolve 2-aminothiazole (4.0 mmol, 400 mg) in 16 mL of acetic acid in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Bromine: Slowly add a solution of bromine (8.0 mmol, 0.41 mL) in a small amount of acetic acid dropwise to the cooled solution while stirring.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 2 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the starting material is consumed, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is adjusted to 7-8.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• Washing & Drying: Combine the organic layers, wash with saturated brine, and dry over anhydrous sodium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by silica gel column chromatography to afford 2-amino-5-bromothiazole. (Typical yield: ~75%).[6]

Protocol 2: General Procedure for Suzuki-Miyaura Coupling[16]

• Reaction Setup: To a Schlenk flask or microwave vial, add 2-amino-5-bromothiazole derivative (1.0 mmol), the desired arylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), a suitable phosphine ligand (e.g., SPhos, 4-10 mol%), and a base (e.g., K₃PO₄, 2.0 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1, 5 mL) via syringe.

• Heating: Stir the reaction mixture at the desired temperature (typically 80-120 °C) for the specified time (2-24 hours).

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired 2-amino-5-arylthiazole derivative.

Protocol 3: General Procedure for Sandmeyer Bromination[8][18]

• Reaction Setup: Dissolve the 2-aminothiazole derivative (0.91 mmol) and copper(I) bromide (CuBr, 1.39 mmol) in acetonitrile (8 mL) in a round-bottom flask at room temperature.

• Diazotization/Substitution: Add n-butyl nitrite (1.39 mmol, 162 µL) to the stirring solution.

• Heating: Heat the reaction mixture to 60 °C.

• Monitoring: Monitor the reaction by TLC. The reaction is often complete within 15-30 minutes, indicated by the cessation of nitrogen gas evolution.

• Work-up: Evaporate the reaction mixture to dryness under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate (20 mL) and wash with a dilute aqueous ammonia solution (0.1 M, 2 x 50 mL).

• Drying & Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and evaporate to dryness to yield the 2-bromothiazole product.

Conclusion

2-Amino-5-bromothiazole is a highly valuable and versatile building block in medicinal chemistry. The synthetic routes described herein, particularly direct bromination and derivatization via modern cross-coupling reactions like the Suzuki-Miyaura coupling, provide researchers with reliable and efficient methods to access a wide array of novel chemical entities. The detailed protocols and summarized data in this guide serve as a practical resource for scientists and professionals engaged in the design and synthesis of new therapeutic agents based on the 2-aminothiazole scaffold.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities | MDPI [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. BROMINATION OF 2-AMINOTHIAZOLES AND THEIR USE AS POSSIBLE FUNGICIDES AND BACTERICIDES [zenodo.org]
• 6. 2-Amino-5-bromothiazole synthesis - chemicalbook [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. 2-Aminothiazole: synthesis, biological activities and toxicity_Chemicalbook [chemicalbook.com]
• 10. chemhelpasap.com [chemhelpasap.com]
• 11. synarchive.com [synarchive.com]
• 12. 2-Aminothiazole - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]
• 14. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. Efficient and Regioselective Halogenations of 2-Amino-1,3-thiazoles with Copper Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 20. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 22. Ullmann Reaction [organic-chemistry.org]

An In-Depth Technical Guide to the Hantzsch Thiazole Synthesis for 2-Aminothiazoles

For Researchers, Scientists, and Drug Development Professionals

The 2-aminothiazole moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2][3][4] Its prevalence stems from its ability to engage in a wide range of biological interactions and its synthetic accessibility. The Hantzsch thiazole synthesis, a classic yet remarkably robust reaction, remains a cornerstone for the construction of this vital heterocyclic system.[5][6] This guide provides a detailed exploration of the Hantzsch synthesis for preparing 2-aminothiazoles, delving into its mechanistic underpinnings, practical execution, and strategic importance in drug discovery.

The Strategic Importance of the 2-Aminothiazole Scaffold

Heterocyclic compounds are of immense importance in medicinal chemistry due to their diverse biological activities.[1][7] Among these, the 2-aminothiazole core is a recurring structural motif in a multitude of therapeutic agents.[1][3] This scaffold is present in drugs with a wide array of applications, including anticancer, anti-inflammatory, antimicrobial, and antiviral agents.[1][3][8][9]

The versatility of the 2-aminothiazole structure allows for extensive functionalization at various positions, enabling medicinal chemists to fine-tune the physicochemical and pharmacological properties of drug candidates. This adaptability has cemented its role as a key building block in the development of novel therapeutics.[1][10]

Core Principles of the Hantzsch Thiazole Synthesis

First described by Arthur Hantzsch in 1887, this synthesis is a condensation reaction between an α-haloketone and a thioamide-containing compound.[11][12][13] For the preparation of 2-aminothiazoles, the quintessential thioamide source is thiourea or its N-substituted derivatives.[14][15]

The overall transformation involves the formation of the five-membered thiazole ring through the reaction of an α-halocarbonyl compound with a thiourea.[5] This process is typically high-yielding and straightforward to perform.[14]

Key Reactants:

• α-Haloketone: This component provides the C4 and C5 atoms of the thiazole ring. The nature of the substituents on the α-haloketone determines the substitution pattern at these positions in the final product. Common examples include 2-bromoacetophenone and chloroacetaldehyde.[14][16]

• Thiourea (or N-substituted thioureas): This reactant supplies the N3, C2, and S1 atoms of the thiazole ring. The use of unsubstituted thiourea yields a primary 2-amino group, while N-substituted thioureas lead to secondary or tertiary amines at the 2-position.[5][17]

Mechanistic Insights: A Step-by-Step Analysis

The Hantzsch synthesis proceeds through a well-established multi-step mechanism. Understanding this pathway is crucial for optimizing reaction conditions and predicting potential side reactions.[11][14][17]

The reaction commences with a nucleophilic attack by the sulfur atom of thiourea on the electrophilic carbon of the α-haloketone in an SN2 reaction.[14][17] This is followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic thiazole ring.[11][14]

Caption: The mechanistic pathway of the Hantzsch thiazole synthesis.

Experimental Protocols and Methodologies

The practical execution of the Hantzsch synthesis can be adapted to various scales and substrate combinations. Below are representative protocols for both classical and modern variations.

This protocol provides a standard procedure for the synthesis of a simple 2-aminothiazole derivative.[14]

Materials:

• 2-Bromoacetophenone

• Thiourea

• Methanol

• 5% Sodium Carbonate (Na₂CO₃) solution

Procedure:

• In a suitable reaction vessel, combine 2-bromoacetophenone and thiourea.[14]

• Add methanol as the solvent and a magnetic stir bar.[14]

• Heat the mixture with stirring. A typical temperature is around 100°C for approximately 30 minutes.[14]

• After cooling to room temperature, pour the reaction mixture into a beaker containing a 5% aqueous solution of sodium carbonate to neutralize the HBr formed and precipitate the product.[14][18]

• Collect the solid product by vacuum filtration, washing with cold water.[14][16]

• The crude product can be purified by recrystallization, typically from ethanol.[16]

Modern variations of the Hantzsch synthesis often employ one-pot procedures to improve efficiency by avoiding the isolation of intermediates.[5][19] This approach is particularly valuable in library synthesis for drug discovery.

A common one-pot strategy involves the in situ generation of the α-haloketone from a more readily available starting material, such as an aromatic methyl ketone.[5][19]

Example: One-Pot Synthesis from Aromatic Methyl Ketones

This method utilizes an α-bromination/cyclization process.[5]

Materials:

• Aromatic methyl ketone (e.g., acetophenone)

• Thiourea or N-substituted thiourea

• Copper(II) bromide (CuBr₂) as a brominating agent[5]

• Solvent (e.g., methanol)

Procedure:

• Combine the aromatic methyl ketone, thiourea, and copper(II) bromide in a reaction flask with a suitable solvent.

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, the work-up typically involves cooling the mixture, adding a basic solution to precipitate the product, and purification by filtration and recrystallization.

Reaction Optimization and Key Parameters

Several factors can influence the outcome of the Hantzsch thiazole synthesis. Careful optimization of these parameters is key to achieving high yields and purity.[18]

Parameter	Influence and Considerations
Temperature	Many reactions require heating to proceed at a reasonable rate, though some can occur at room temperature. Excessive heat can lead to byproduct formation.[18]
Solvent	Alcohols such as ethanol and methanol are commonly used and generally provide good results.[18]
Reaction Time	Monitoring the reaction by TLC is crucial to determine the optimal reaction time and ensure complete conversion of starting materials.[18]
Work-up	The thiazole product is often precipitated by neutralizing the reaction mixture with a base like sodium carbonate or bicarbonate.[18]

Modern and Greener Synthetic Approaches

In recent years, there has been a significant push towards developing more environmentally benign and efficient synthetic methods.

• Microwave-Assisted Synthesis: Microwave irradiation can significantly reduce reaction times and improve yields in Hantzsch syntheses.[20]

• Solvent-Free Conditions: Performing the reaction under solvent-free conditions can be an eco-friendly alternative, often leading to faster reactions and simpler work-ups.[21][22]

• Catalysis: While the classic Hantzsch synthesis is often catalyst-free, some modern variations utilize catalysts to enhance reaction rates and yields, particularly in multi-component reactions.[18][23]

Caption: A generalized experimental workflow for Hantzsch 2-aminothiazole synthesis.

Conclusion: A Timeless Reaction for Modern Drug Discovery

The Hantzsch thiazole synthesis, despite its long history, remains a highly relevant and powerful tool for the synthesis of 2-aminothiazoles. Its reliability, high yields, and adaptability to a wide range of substrates make it an indispensable reaction in the arsenal of medicinal chemists. As the demand for novel therapeutics continues to grow, the strategic application of this classic transformation will undoubtedly continue to play a pivotal role in the discovery and development of new medicines.

References

• 1. mdpi.com [mdpi.com]
• 2. Recent developments of 2-aminothiazoles in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. researchgate.net [researchgate.net]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. [PDF] An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. synarchive.com [synarchive.com]
• 13. scribd.com [scribd.com]
• 14. chemhelpasap.com [chemhelpasap.com]
• 15. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. m.youtube.com [m.youtube.com]
• 18. benchchem.com [benchchem.com]
• 19. tandfonline.com [tandfonline.com]
• 20. Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Thiazole synthesis [organic-chemistry.org]
• 22. researchgate.net [researchgate.net]
• 23. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst | MDPI [mdpi.com]

Spectroscopic and Synthetic Profile of 5-Bromo-N-phenylthiazol-2-amine: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the predicted spectroscopic data and a plausible synthetic route for the compound 5-Bromo-N-phenylthiazol-2-amine. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry who are interested in the synthesis and characterization of novel thiazole derivatives. The 2-aminothiazole scaffold is a key pharmacophore in numerous clinically approved drugs, and its derivatives continue to be of significant interest for the discovery of new therapeutic agents.[1][2]

Predicted Spectroscopic Data

Due to the absence of publicly available experimental spectra for 5-Bromo-N-phenylthiazol-2-amine, the following data has been predicted based on the analysis of structurally similar compounds and established principles of spectroscopic interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR): The proton NMR spectrum is expected to show signals corresponding to the protons on the thiazole ring, the phenyl group, and the amine proton. The chemical shifts are influenced by the electronic environment of each proton.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment	Notes
~9.0 - 9.5	Broad Singlet	N-H	The chemical shift of the amine proton is dependent on solvent and concentration and is expected to be exchangeable with D₂O.
~7.5 - 7.7	Multiplet	H-2', H-6' (Phenyl)	Protons on the phenyl ring ortho to the amino group.
~7.3 - 7.5	Multiplet	H-3', H-5' (Phenyl)	Protons on the phenyl ring meta to the amino group.
~7.1 - 7.3	Multiplet	H-4' (Phenyl)	Proton on the phenyl ring para to the amino group.
~7.0	Singlet	H-4 (Thiazole)	The single proton on the thiazole ring.

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. The chemical shifts are predicted based on data from substituted thiazole and aniline derivatives.[3][4][5]

Predicted Chemical Shift (δ, ppm)	Assignment	Notes
~165 - 170	C-2 (Thiazole)	Carbon atom of the C=N bond in the thiazole ring, attached to the amino group.
~140 - 145	C-1' (Phenyl)	Quaternary carbon of the phenyl ring attached to the nitrogen.
~135 - 140	C-5 (Thiazole)	Carbon atom bearing the bromine.
~128 - 130	C-3', C-5' (Phenyl)	Phenyl carbons meta to the amino group.
~122 - 125	C-4' (Phenyl)	Phenyl carbon para to the amino group.
~118 - 122	C-2', C-6' (Phenyl)	Phenyl carbons ortho to the amino group.
~110 - 115	C-4 (Thiazole)	Carbon atom with the single proton on the thiazole ring.

Mass Spectrometry (MS)

The mass spectrum of 5-Bromo-N-phenylthiazol-2-amine is expected to show a characteristic isotopic pattern for the molecular ion peak due to the presence of the bromine atom, which has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio.[6][7]

m/z Value	Assignment	Notes
254/256	[M]⁺	Molecular ion peak, showing two signals of approximately equal intensity separated by 2 m/z units, characteristic of a monobrominated compound.
175	[M - Br]⁺	Fragment corresponding to the loss of the bromine atom.
77	[C₆H₅]⁺	Phenyl cation fragment.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Predicted Wavenumber (cm⁻¹)	Vibration	Functional Group
3250 - 3400	N-H Stretch	Secondary Amine
3000 - 3100	C-H Stretch	Aromatic C-H
~1600	C=N Stretch	Thiazole Ring
1500 - 1580	C=C Stretch	Aromatic Ring
1300 - 1350	C-N Stretch	Aromatic Amine
500 - 600	C-Br Stretch	Bromoalkane

Synthesis and Experimental Protocols

A plausible synthetic route for 5-Bromo-N-phenylthiazol-2-amine involves a two-step process: the synthesis of the N-phenylthiazol-2-amine precursor, followed by selective bromination at the C-5 position of the thiazole ring.

Synthetic Workflow

Caption: Synthetic pathway for 5-Bromo-N-phenylthiazol-2-amine.

Experimental Protocols

Step 1: Synthesis of N-Phenylthiazol-2-amine (Hantzsch Thiazole Synthesis)

This procedure is adapted from the general Hantzsch thiazole synthesis.[2][8]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-phenyl-2-thiourea (1 equivalent) in ethanol.

• Reagent Addition: To the stirred solution, add 1,2-dichloroethanal (1 equivalent) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Isolation and Purification: The precipitated solid is collected by filtration, washed with cold water, and dried under vacuum. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water) to yield pure N-phenylthiazol-2-amine.

Step 2: Synthesis of 5-Bromo-N-phenylthiazol-2-amine (Bromination)

This protocol describes the selective bromination of the 2-aminothiazole ring at the 5-position.[9]

• Reaction Setup: Dissolve N-phenylthiazol-2-amine (1 equivalent) in a suitable solvent such as chloroform or acetic acid in a round-bottom flask protected from light.

• Reagent Addition: Cool the solution in an ice bath and add N-bromosuccinimide (NBS) (1 equivalent) portion-wise with continuous stirring.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC.

• Work-up: Upon completion, wash the reaction mixture with a saturated aqueous solution of sodium thiosulfate to quench any unreacted bromine, followed by a wash with a saturated aqueous solution of sodium bicarbonate and then brine.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford pure 5-Bromo-N-phenylthiazol-2-amine.

Spectroscopic Characterization Workflow

Caption: Workflow for the purification and spectroscopic characterization.

This technical guide provides a foundational set of predicted data and robust experimental protocols to aid researchers in the synthesis and characterization of 5-Bromo-N-phenylthiazol-2-amine. The provided information is intended to facilitate further investigation into the chemical and biological properties of this and related compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]
• 9. jocpr.com [jocpr.com]

An In-depth Technical Guide to 1H and 13C NMR Analysis of N-phenylthiazol-2-amine Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-phenylthiazol-2-amine and its derivatives are a significant class of heterocyclic compounds widely explored in medicinal chemistry and drug development due to their diverse pharmacological activities. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H and 13C NMR, is an indispensable tool for the structural elucidation and characterization of these molecules. This technical guide provides a comprehensive overview of the 1H and 13C NMR analysis of N-phenylthiazol-2-amine compounds, including detailed experimental protocols, tabulated spectral data, and visual representations of key structural features and analytical workflows.

Core Concepts in NMR Analysis of N-phenylthiazol-2-amines

The structural framework of N-phenylthiazol-2-amine consists of a phenyl ring attached to the amino group at the 2-position of a thiazole ring. The interpretation of the 1H and 13C NMR spectra is based on the chemical environment of each proton and carbon atom, which is influenced by factors such as electron-donating or withdrawing substituents, steric effects, and the aromatic nature of the rings.

A general workflow for the NMR analysis of these compounds is outlined below:

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of Brominated Thiazoles

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electron ionization mass spectrometry (EI-MS) fragmentation patterns of brominated thiazoles. Understanding these fragmentation pathways is crucial for the structural elucidation and identification of brominated thiazole-containing compounds, which are significant scaffolds in medicinal chemistry and drug development. This document outlines common fragmentation behaviors, presents quantitative data for key fragments, details experimental protocols for analysis, and visualizes the fragmentation logic.

Core Principles of Brominated Thiazole Fragmentation

The mass spectral fragmentation of brominated thiazoles is governed by the inherent stability of the thiazole ring, the influence of the bromine substituent(s), and the position of bromination. Key characteristics observed in the mass spectra of these compounds include:

• Prominent Molecular Ion Peaks: The aromatic nature of the thiazole ring often leads to a relatively stable molecular ion, which is typically observable in the mass spectrum.

• Characteristic Isotope Patterns: Bromine has two abundant isotopes, 79Br and 81Br, in an approximate 1:1 ratio. This results in a characteristic isotopic pattern for the molecular ion and any bromine-containing fragments, with peaks separated by 2 m/z units (M+ and M+2) of nearly equal intensity. For molecules containing multiple bromine atoms, this pattern becomes more complex (e.g., M+, M+2, M+4 for dibrominated compounds with a 1:2:1 intensity ratio)[1][2].

• Loss of Bromine Radical: A common primary fragmentation pathway is the cleavage of the C-Br bond, resulting in the loss of a bromine radical (•Br). This is observed as a fragment ion at [M - 79/81]+.

• Elimination of HBr: The loss of a hydrogen bromide (HBr) molecule is another frequent fragmentation event, particularly when a hydrogen atom is suitably positioned. This results in a fragment ion at [M - 80/82]+.

• Thiazole Ring Fragmentation: The thiazole ring itself can undergo cleavage, leading to characteristic fragment ions. Common ring fissions involve the breaking of the C-S and C-N bonds.

Fragmentation Patterns of Specific Brominated Thiazoles

Monobrominated Thiazoles

For monobrominated thiazoles (e.g., 2-bromothiazole, 4-bromothiazole, and 5-bromothiazole), the molecular ion will appear as a pair of peaks of nearly equal intensity at m/z 163 and 165.

Table 1: Predicted Major Fragments for Monobrominated Thiazoles

Fragment Ion	m/z (for 79Br)	m/z (for 81Br)	Description
[M]+•	163	165	Molecular Ion
[M - Br]+	84	84	Loss of a bromine radical
[M - HBr]+•	82	82	Loss of hydrogen bromide
[C2HNS]+	71	71	Thiazole ring fragment
[C2H2N]+	40	40	Thiazole ring fragment

Dibrominated Thiazoles

Dibrominated thiazoles (e.g., 2,4-dibromothiazole, 2,5-dibromothiazole, and 4,5-dibromothiazole) will exhibit a characteristic 1:2:1 isotope pattern for the molecular ion at m/z 241, 243, and 245.

Table 2: Predicted Major Fragments for Dibrominated Thiazoles

Fragment Ion	m/z (for 79Br)	m/z (for 81Br)	Description
[M]+•	241, 243, 245	241, 243, 245	Molecular Ion (1:2:1 ratio)
[M - Br]+	162, 164	162, 164	Loss of one bromine radical (1:1 ratio)
[M - Br2]+•	83	83	Loss of two bromine radicals
[M - HBr]+•	161, 163	161, 163	Loss of hydrogen bromide (1:1 ratio)

Experimental Protocols

The following are generalized experimental protocols for the analysis of brominated thiazoles by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The specific parameters should be optimized for the particular instrument and analytes of interest.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is well-suited for the analysis of volatile and thermally stable brominated thiazoles.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

GC Conditions:

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is typically suitable.

• Injector Temperature: 250-280 °C.

• Injection Mode: Splitless or split, depending on the sample concentration.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50-80 °C, hold for 1-2 minutes.

  • Ramp: 10-20 °C/min to 280-300 °C.

  • Final hold: 5-10 minutes.

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-400.

• Solvent Delay: 3-5 minutes.

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

LC-MS is advantageous for less volatile or thermally labile brominated thiazole derivatives.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC) coupled to a Mass Spectrometer with an Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source.

LC Conditions:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is a common choice.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, ramping up to a high percentage to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.2-0.5 mL/min.

• Column Temperature: 30-40 °C.

• Injection Volume: 1-10 µL.

MS Conditions:

• Ionization Mode: Positive ion ESI or APCI.

• Capillary Voltage: 3-4 kV (ESI).

• Nebulizer Gas: Nitrogen, pressure optimized for the instrument.

• Drying Gas: Nitrogen, flow and temperature optimized for the instrument.

• Fragmentor Voltage: Optimized to induce fragmentation for MS/MS analysis.

• Scan Range: m/z 50-500.

Visualization of Fragmentation Pathways

The logical relationships in the fragmentation of a representative brominated thiazole, 2-bromothiazole, can be visualized using the following diagrams.

Caption: Primary fragmentation pathways of 2-bromothiazole.

The following diagram illustrates a typical experimental workflow for the analysis of brominated thiazoles.

Caption: Experimental workflow for MS analysis of brominated thiazoles.

References

• 1. youtube.com [youtube.com]
• 2. mass spectrum of 2-bromo-2-methylpropane C4H9Br (CH3)3CBr fragmentation pattern of m/z m/e ions for analysis and identification of tert-butyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

In-Depth FT-IR Spectrum Analysis of 5-Bromo-N-phenylthiazol-2-amine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-N-phenylthiazol-2-amine is a heterocyclic compound of significant interest in medicinal chemistry and drug development due to the prevalence of the 2-aminothiazole scaffold in pharmacologically active molecules.[1][2] Fourier-Transform Infrared (FT-IR) spectroscopy is a powerful analytical technique for the structural elucidation and characterization of such compounds. This guide provides a detailed analysis of the expected FT-IR spectrum of 5-Bromo-N-phenylthiazol-2-amine, complete with predicted vibrational frequencies, a comprehensive experimental protocol for acquiring the spectrum, and a logical workflow for the analysis.

Predicted FT-IR Spectral Data

The FT-IR spectrum of 5-Bromo-N-phenylthiazol-2-amine is characterized by vibrational modes corresponding to its distinct functional groups: the secondary amine, the phenyl group, the thiazole ring, and the carbon-bromine bond. Based on established group frequencies for similar molecules, the following table summarizes the predicted key absorptions.[3][4][5][6][7][8][9]

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment
~3350 - 3310	Medium, Sharp	N-H stretching (secondary aromatic amine)[5]
~3100 - 3000	Medium to Weak	Aromatic C-H stretching (phenyl and thiazole rings)[10]
~1600 - 1585	Medium	C=C stretching (in-ring, aromatic)[9]
~1550 - 1500	Strong	C=N stretching (thiazole ring)[6]
~1335 - 1250	Strong	C-N stretching (aromatic amine)[5]
~1500 - 1400	Medium	C-C stretching (in-ring, aromatic)[9]
~900 - 675	Strong	Aromatic C-H out-of-plane bending
~700 - 610	Strong, Sharp	C-Br stretching[9]
Below 600	Medium to Weak	Thiazole ring vibrations (breathing/twisting)[6]

Experimental Protocol: Acquiring the FT-IR Spectrum

This section details the methodology for obtaining a high-quality FT-IR spectrum of a solid sample like 5-Bromo-N-phenylthiazol-2-amine using the Attenuated Total Reflectance (ATR) technique.

Objective: To record the infrared spectrum of 5-Bromo-N-phenylthiazol-2-amine in the solid state from 4000 to 400 cm⁻¹.

Materials and Equipment:

• FT-IR Spectrometer (e.g., Nicolet iS50) equipped with a Diamond or Germanium ATR accessory.[1]

• 5-Bromo-N-phenylthiazol-2-amine (solid powder).

• Spatula.

• Solvent for cleaning (e.g., isopropanol or acetone).

• Lint-free wipes.

Procedure:

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has reached thermal equilibrium.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Background Spectrum Acquisition:

  • Clean the ATR crystal surface thoroughly with a lint-free wipe soaked in isopropanol and allow it to dry completely.

  • Lower the ATR press to ensure good contact with the crystal.

  • Acquire a background spectrum. This will account for the absorbance of the ATR crystal and the ambient atmosphere.

• Sample Preparation and Spectrum Acquisition:

  • Place a small amount of the solid 5-Bromo-N-phenylthiazol-2-amine powder onto the center of the ATR crystal.

  • Lower the ATR press and apply consistent pressure to ensure intimate contact between the sample and the crystal.

  • Acquire the sample spectrum. The instrument will automatically subtract the background spectrum.

• Data Processing and Analysis:

  • Process the resulting spectrum using the spectrometer's software. This may include baseline correction and smoothing if necessary.

  • Identify and label the major absorption peaks.

  • Correlate the observed peak positions (in cm⁻¹) with the vibrational modes of the functional groups present in the molecule.

• Cleaning:

  • Thoroughly clean the ATR crystal and press with isopropanol and a lint-free wipe to remove all traces of the sample.

Workflow for FT-IR Spectrum Analysis

The following diagram illustrates the logical workflow for the analysis of an FT-IR spectrum, from sample preparation to structural elucidation.

Caption: Workflow for FT-IR analysis of 5-Bromo-N-phenylthiazol-2-amine.

Conclusion

The FT-IR spectrum of 5-Bromo-N-phenylthiazol-2-amine provides a characteristic fingerprint that is invaluable for its identification and structural verification. The key vibrational bands, including the N-H stretch of the secondary aromatic amine, the C=N and other vibrations of the thiazole ring, the aromatic C-H and C=C stretches of the phenyl group, and the C-Br stretch, all contribute to a unique spectral signature. By following the detailed experimental protocol and analytical workflow presented, researchers can confidently acquire and interpret the FT-IR spectrum of this and related compounds, aiding in the advancement of drug discovery and development.

References

• 1. mdpi.com [mdpi.com]
• 2. universalprint.org [universalprint.org]
• 3. Infrared Spectrometry [www2.chemistry.msu.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. researchgate.net [researchgate.net]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. researchgate.net [researchgate.net]

The Multifaceted Biological Activities of 2-Aminothiazole Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: The 2-aminothiazole scaffold is a privileged heterocyclic motif that has garnered significant attention in medicinal chemistry due to its presence in a wide array of biologically active compounds. Its versatile nature allows for diverse chemical modifications, leading to derivatives with a broad spectrum of pharmacological activities. This technical guide provides an in-depth overview of the significant biological activities of 2-aminothiazole derivatives, with a focus on their anticancer, antimicrobial, and anti-inflammatory properties. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive resource complete with quantitative data, detailed experimental protocols, and visual representations of key cellular pathways.

Anticancer Activity

2-Aminothiazole derivatives have emerged as a promising class of anticancer agents, exhibiting potent cytotoxic effects against a variety of human cancer cell lines.[1] Their mechanisms of action are often multifaceted, involving the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways crucial for cancer cell proliferation and survival.[1][2]

In Vitro Cytotoxicity

The anticancer potential of 2-aminothiazole derivatives is typically first assessed through in vitro cytotoxicity assays, with the half-maximal inhibitory concentration (IC50) being a key quantitative measure of their potency.

Table 1: In Vitro Anticancer Activity of Selected 2-Aminothiazole Derivatives

Compound/Derivative	Cancer Cell Line	IC50 Value	Reference
TH-39	K562 (Leukemia)	0.78 µM	[2]
Compound 20	H1299 (Lung Cancer)	4.89 µM	[2]
Compound 20	SHG-44 (Glioma)	4.03 µM	[2]
Compound 28	HT29 (Colon Cancer)	0.63 µM	[2]
Compound 28	HeLa (Cervical Cancer)	6.05 µM	[2]
Compound 28	A549 (Lung Cancer)	8.64 µM	[2]
1-(4-chloro-phenyl)-3-[4-oxo-7-(4-bromo-phenyl)-4,5-dihydrothiazolo[4,5-d]pyridazin-2-yl]thiourea	HS 578T (Breast Cancer)	0.8 µM	[3]
Compounds 23 and 24	HepG2 (Liver Cancer)	0.51 mM and 0.57 mM	[2]
Compounds 23 and 24	PC12 (Pheochromocytoma)	0.309 mM and 0.298 mM	[2]

Mechanisms of Anticancer Action

1.2.1. Induction of Apoptosis: A primary mechanism by which 2-aminothiazole derivatives exert their anticancer effects is through the induction of programmed cell death, or apoptosis.[4] This is often achieved by modulating the expression of key regulatory proteins in the apoptotic cascade. For instance, some derivatives have been shown to down-regulate the anti-apoptotic protein Bcl-2 while up-regulating the pro-apoptotic protein Bax, thereby shifting the cellular balance towards apoptosis.[2][5] This process ultimately leads to the activation of caspases, the executioners of apoptosis.[4]

Figure 1: Simplified signaling pathway of apoptosis induction by 2-aminothiazole derivatives.

1.2.2. Cell Cycle Arrest: In addition to inducing apoptosis, many 2-aminothiazole derivatives can halt the proliferation of cancer cells by arresting the cell cycle at specific checkpoints, such as the G1 or G2/M phase.[2][6][7] This prevents cancer cells from proceeding through division, ultimately leading to a decrease in tumor growth.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Apoptosis induction in human leukemia cells by novel 2-amino-5-benzylthiazole derivatives | The Ukrainian Biochemical Journal [ukrbiochemjournal.org]
• 5. ukrbiochemjournal.org [ukrbiochemjournal.org]
• 6. Inhibition of Importin β1 With a 2-Aminothiazole Derivative Resulted in G2/M Cell-cycle Arrest and Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Discovery of Novel 2-Phenylthiazole CYP51 Inhibitors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of invasive fungal infections, coupled with the rise of drug-resistant strains, presents a significant challenge to global public health.[1][2] Lanosterol 14α-demethylase (CYP51), a critical enzyme in the ergosterol biosynthesis pathway of fungi, remains a clinically validated and highly attractive target for the development of novel antifungal agents.[3][4] This technical guide provides an in-depth overview of the discovery and development of a promising class of CYP51 inhibitors: 2-phenylthiazole derivatives. By leveraging a rational drug design strategy, researchers have identified and optimized novel compounds with potent antifungal activity and favorable drug-like properties.[1][2]

Structure-Activity Relationship (SAR) and Lead Optimization

The journey towards potent 2-phenylthiazole CYP51 inhibitors began with the identification of lead compounds exhibiting moderate antifungal activity. Through systematic structural modifications, researchers have elucidated key structure-activity relationships, leading to the design of more efficacious derivatives.

A notable example is the optimization of the lead compound SCZ-14, which possesses a 2-phenylthiazole scaffold and displays moderate activity against various fungal pathogens.[2] Structural modifications focused on different positions of the thiazole and phenyl rings to enhance potency and selectivity.

Modifications at the 4-Position of the Thiazole Ring

Investigations into substitutions at the 4-position of the thiazole ring revealed that smaller, less bulky groups are favored for antifungal activity. The introduction of larger substituents at this position led to a significant decrease in efficacy.[2][5]

Table 1: Impact of Substitution at the 4-Position of the Thiazole Ring on Antifungal Activity against Candida albicans

Compound ID	R1 Substituent at 4-position	MIC (μg/mL) against C. albicans ATCC 10231
SZ-C14 (Lead)	H	8
A1	H	4
A2	CH₃	>64
A3	C₂H₅	>64
A4	n-C₃H₇	>64

Data sourced from Li et al. (2025).[5]

Optimization of the Phenyl Ring Substituents

Further optimization efforts focused on the phenyl ring, leading to the development of compound B9 . This compound emerged from two rounds of structural optimization of the lead compound SCZ-14.[1][2] Compound B9 demonstrated potent inhibitory activity against a range of clinically relevant fungal strains, including fluconazole-resistant isolates, and exhibited low cytotoxicity.[1][2]

Table 2: In Vitro Antifungal Activity of Compound B9

Fungal Strain	MIC (μg/mL)
Candida albicans	0.5
Candida tropicalis	1
Cryptococcus neoformans	0.25
Candida parapsilosis	0.5
Candida glabrata	2
Candida krusei	4

Data sourced from BenchChem.[6]

Experimental Protocols

The discovery and evaluation of novel 2-phenylthiazole CYP51 inhibitors rely on a series of well-defined experimental protocols. These assays are crucial for determining enzyme inhibition, antifungal activity, and cytotoxicity.

Recombinant CYP51 Expression and Purification

The production of purified CYP51 enzyme is a prerequisite for in vitro inhibition assays.[7]

Workflow for Recombinant CYP51 Production:

• Gene Cloning: The gene encoding the target CYP51 is cloned into an E. coli expression vector, often with a His-tag for purification.[7]

• Transformation: The expression plasmid is transformed into a suitable E. coli strain (e.g., BL21(DE3)).[7]

• Protein Expression: Bacterial cultures are grown to a specific optical density, and protein expression is induced (e.g., with IPTG).[7]

• Cell Lysis and Solubilization: Cells are harvested, resuspended in a lysis buffer, and lysed. The membrane fraction containing CYP51 is solubilized using a detergent.[7]

• Affinity Chromatography: The solubilized protein is purified using nickel-nitrilotriacetic acid (Ni-NTA) affinity chromatography.[7]

• Elution and Verification: The purified CYP51 is eluted, and its purity and concentration are determined by SDS-PAGE and spectroscopy.[7]

CYP51 Inhibition Assay (Reconstitution Assay)

This assay measures the enzymatic activity of CYP51 and is used to determine the half-maximal inhibitory concentration (IC50) of test compounds.[7][8]

Protocol:

• Reaction Mixture Preparation: A reaction mixture is prepared containing purified recombinant CYP51, a cytochrome P450 reductase (CPR), and a lipid mixture in a suitable buffer.[7][8]

• Inhibitor Addition: The 2-phenylthiazole inhibitor, dissolved in a solvent like DMSO, is added at varying concentrations.[7][8]

• Reaction Initiation: The enzymatic reaction is initiated by the addition of NADPH.[7][8]

• Substrate Metabolism: The reaction is allowed to proceed for a defined period, during which CYP51 metabolizes its substrate (e.g., lanosterol).

• Analysis: The reaction products are extracted and analyzed by LC-MS or GC-MS to quantify the extent of substrate metabolism and, consequently, the inhibitory effect of the compound.[8]

Antifungal Susceptibility Testing (Broth Microdilution)

The minimum inhibitory concentration (MIC) of the synthesized compounds against various fungal strains is determined using the broth microdilution method, following guidelines from the Clinical and Laboratory Standards Institute (CLSI).[5]

Protocol:

• Compound Dilution: The test compounds are serially diluted in a 96-well microtiter plate containing a suitable fungal growth medium.[7]

• Inoculum Preparation: A standardized fungal inoculum is prepared and added to each well.[5][7]

• Incubation: The plate is incubated at a controlled temperature (e.g., 35°C) for 24-48 hours.[5]

• MIC Determination: The MIC is determined as the lowest concentration of the compound that visibly inhibits fungal growth.[7]

Visualizing Key Processes

Diagrams generated using Graphviz can effectively illustrate the signaling pathways, experimental workflows, and logical relationships central to the discovery of 2-phenylthiazole CYP51 inhibitors.

Caption: CYP51 signaling pathway and the mechanism of action of 2-phenylthiazole inhibitors.

Caption: Experimental workflow for the discovery and optimization of 2-phenylthiazole CYP51 inhibitors.

Caption: Logical relationships in the structure-activity relationship (SAR) studies of 2-phenylthiazole derivatives.

References

• 1. Design, synthesis, and biological evaluation of 2-phenylthiazole CYP51 inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Design, synthesis, and biological evaluation of 2-phenylthiazole CYP51 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vitro and In Vivo Studies of the Antiparasitic Activity of Sterol 14α-Demethylase (CYP51) Inhibitor VNI against Drug-Resistant Strains of Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis and evaluation of 2-phenylpyrimidine derivatives as novel antifungal agents targeting CYP51 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Protocol for Suzuki Coupling of 5-Bromothiazole Derivatives: Application Notes and Detailed Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, providing a powerful and versatile method for the formation of carbon-carbon bonds. This reaction is particularly valuable in medicinal chemistry and materials science for the synthesis of biaryl and heteroaryl compounds. The 5-arylthiazole moiety is a privileged scaffold found in numerous biologically active molecules, including anti-inflammatory agents, kinase inhibitors, and anticancer therapeutics. Consequently, the development of robust and efficient protocols for the synthesis of 5-arylthiazole derivatives is of significant interest.

This document provides detailed application notes and experimental protocols for the palladium-catalyzed Suzuki coupling of 5-bromothiazole derivatives with various arylboronic acids. Careful optimization of reaction parameters such as the choice of catalyst, ligand, base, and solvent is crucial for achieving high yields and purity, especially when dealing with the electronically distinct nature of the thiazole ring.

Reaction Principle

The Suzuki-Miyaura coupling reaction involves the palladium-catalyzed cross-coupling of an organoboron compound, typically a boronic acid or its ester, with an organic halide, in this case, a 5-bromothiazole derivative. The catalytic cycle is generally understood to proceed through three key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the 5-bromothiazole, forming a Pd(II) intermediate.

• Transmetalation: In the presence of a base, the aryl group from the boronic acid is transferred to the palladium center, replacing the bromide.

• Reductive Elimination: The two organic groups on the palladium complex (the thiazole and the aryl group) couple and are eliminated from the metal center, forming the desired 5-arylthiazole product and regenerating the catalytically active Pd(0) species.

Data Presentation: Summary of Reaction Conditions and Yields

The following table summarizes various reported conditions for the Suzuki coupling of 5-bromothiazole derivatives with different arylboronic acids, providing a comparative overview of catalysts, bases, solvents, and their impact on reaction outcomes.

5-Bromothiazole Derivative	Arylboronic Acid	Catalyst (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-(5-Bromothiophen-2-yl)-2-methylthiazole	Phenylboronic acid	Pd-complex 1 (1.0)	Cs2CO3 (2.0)	DMF	100 (thermal)	40	traces	[1]
4-(5-Bromothiophen-2-yl)-2-methylthiazole	Phenylboronic acid	Pd-complex 1 (1.0)	Cs2CO3 (2.0)	DMF	MW	0.5	85	[1]
4-(5-Bromothiophen-2-yl)-2-methylthiazole	4-Methoxyphenylboronic acid	Pd-complex 1 (1.0)	Cs2CO3 (2.0)	DMF	MW	0.5	92	[1]
4-(5-Bromothiophen-2-yl)-2-methylthiazole	4-Chlorophenylboronic acid	Pd-complex 1 (1.0)	Cs2CO3 (2.0)	DMF	MW	0.5	88	[1]
4-(5-Bromothiophen-2-yl)-2-methylthiazole	2-Thienylboronic acid	Pd-complex 1 (1.0)	Cs2CO3 (2.0)	DMF	MW	0.5	78	[1]
2-Amino-5-bromo-4-t-butylthiazole	Phenylboronic acid	Pd(PPh3)4 (1-5)	K3PO4 (2.0)	1,4-Dioxane/H2O	80-120	2-24	Optimized	[2]
5-Bromo-1-ethyl-1H-indazole	N-Boc-2-pyrroleboronic acid	Pd(dppf)Cl2 (5.0)	K2CO3 (2.0)	DME	80	2	85	[3]
5-Bromo-1-ethyl-1H-indazole	2-Thiopheneboronic acid	Pd(dppf)Cl2 (5.0)	K2CO3 (2.0)	DME	80	2	75	[3]

*Note: Data for 5-bromo-1-ethyl-1H-indazole is included as a relevant example of a 5-bromo-heterocycle Suzuki coupling, demonstrating the utility of Pd(dppf)Cl2 as a catalyst.[3]

Experimental Protocols

Protocol 1: General Procedure for Microwave-Assisted Suzuki Coupling

This protocol is adapted from the synthesis of 4-(5-arylthiophen-2-yl)-2-methylthiazoles and is suitable for rapid optimization and synthesis.[1]

Materials:

• Substituted 4-(5-bromothiophen-2-yl)thiazole (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., benzothiazole-based Pd(II)-precatalyst, 1.0 mol%)[4]

• Cesium Carbonate (Cs2CO3) (2.0 equiv)

• N,N-Dimethylformamide (DMF)

• Microwave vial

• Microwave reactor

Procedure:

• To a microwave vial, add the 4-(5-bromothiophen-2-yl)thiazole derivative (1.0 mmol), the respective arylboronic acid (1.2 mmol), cesium carbonate (2.0 mmol), and the palladium catalyst (0.01 mmol).

• Add DMF (3-5 mL) to the vial.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at a set temperature (e.g., 100-150 °C) for a specified time (e.g., 15-30 minutes).

• After the reaction is complete, cool the vial to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 5-arylthiazole derivative.

Protocol 2: General Procedure for Conventional Suzuki Coupling of 2-Aminothiazole Derivatives

This protocol is a general starting point for the Suzuki coupling of functionalized thiazoles, such as 2-amino-5-bromothiazole derivatives.[2]

Materials:

• 2-Amino-5-bromo-4-substituted-thiazole (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh3)4, 1-5 mol%)

• Potassium Phosphate (K3PO4) (2.0-3.0 equiv)

• 1,4-Dioxane

• Water

• Schlenk flask or round-bottom flask

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a Schlenk flask, add the 2-amino-5-bromothiazole derivative (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• Add the palladium catalyst (e.g., Pd(PPh3)4, 0.05 mmol) to the flask.

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add degassed 1,4-dioxane and water (e.g., in a 4:1 ratio, 5 mL total) via syringe.

• Stir the reaction mixture at an elevated temperature (typically 80-120 °C) for the required time (2-24 hours), monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure 2-amino-5-arylthiazole derivative.

Mandatory Visualizations

Caption: General experimental workflow for the Suzuki coupling of 5-bromothiazole derivatives.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols: 5-Bromo-N-phenylthiazol-2-amine as a Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, recognized for its presence in a multitude of biologically active compounds, including potent protein kinase inhibitors. Kinases are a critical class of enzymes that regulate a vast number of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer. The subject of these application notes, 5-Bromo-N-phenylthiazol-2-amine, belongs to this promising class of compounds. While direct and extensive research on this specific molecule is emerging, the broader family of 2-aminothiazole derivatives has been shown to exhibit significant inhibitory activity against various kinases, most notably the Aurora kinase family.

These notes provide a comprehensive overview of the potential applications of 5-Bromo-N-phenylthiazol-2-amine as a kinase inhibitor, drawing upon data from structurally related and well-characterized analogs. Detailed protocols for the evaluation of its biological activity are presented to guide researchers in their investigation of this compound's therapeutic potential.

Kinase Inhibitory Potential of the 2-Aminothiazole Scaffold

Derivatives of 2-aminothiazole have been extensively investigated as inhibitors of several protein kinases. The core scaffold serves as a versatile template for the design of compounds that can target the ATP-binding site of these enzymes. The bromine atom at the 5-position of the thiazole ring can be leveraged for further chemical modifications to enhance potency and selectivity, while the N-phenyl group can be substituted to optimize interactions within the kinase active site.

Notably, compounds with high structural similarity to 5-Bromo-N-phenylthiazol-2-amine have demonstrated potent inhibition of Aurora kinases A and B, key regulators of mitosis.[1][2] Inhibition of these kinases leads to mitotic arrest and subsequent apoptosis in cancer cells, making them attractive targets for anticancer drug development.[3]

Data Presentation: Kinase Inhibitory Activity of Structurally Related Compounds

The following table summarizes the kinase inhibitory and antiproliferative activities of selected 2-aminothiazole derivatives that are structurally related to 5-Bromo-N-phenylthiazol-2-amine. This data is provided as a reference to guide the investigation of the target compound.

Compound/Derivative Class	Target Kinase(s)	IC50/Ki (nM)	Cell Line	Antiproliferative IC50 (µM)	Reference
4-methyl-5-(2-(4-morpholinophenylamino)pyrimidin-4-yl)thiazol-2-amine (CYC116)	Aurora A, Aurora B	Ki: 8.0, 9.2	HCT-116	-	[2][4]
N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amines	Aurora A, Aurora B	Potent Inhibition	Various Cancer Cell Lines	-	[2]
4-((5-bromothiazol-2-yl)amino)-N-methylbenzamide	Aurora Kinases	-	-	Promising Anticancer Activity	[1]
AT9283	Aurora A, Aurora B, JAK2, Abl	3, 3, 1.2, 4	HCT-116	-	[5]
AMG 900	Aurora A, Aurora B, Aurora C	5, 4, 1	Various	0.0007 - 0.0053	[5]

Signaling Pathways

The primary anticipated mechanism of action for 5-Bromo-N-phenylthiazol-2-amine, based on its structural analogs, is the inhibition of the Aurora kinase signaling pathway, which plays a crucial role in cell cycle progression.

Caption: Aurora Kinase Signaling Pathway and Point of Inhibition.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the kinase inhibitory activity of 5-Bromo-N-phenylthiazol-2-amine.

Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol provides a general method to determine the in vitro potency of the test compound against a specific kinase (e.g., Aurora A, Aurora B).

Materials:

• Recombinant human kinase (e.g., Aurora A, Aurora B)

• Specific peptide substrate for the kinase

• ATP (Adenosine triphosphate)

• Kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• 5-Bromo-N-phenylthiazol-2-amine (test compound) dissolved in DMSO

• Positive control inhibitor (e.g., a known Aurora kinase inhibitor)

• ADP-Glo™ Kinase Assay kit (Promega)

• 384-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare a serial dilution of 5-Bromo-N-phenylthiazol-2-amine in DMSO. A typical starting concentration is 10 mM. Further dilute the compound in the kinase assay buffer to the desired final concentrations.

• Reaction Setup: In a 384-well plate, add the following to each well:

  • 1 µL of the diluted test compound or control (DMSO for negative control, positive control inhibitor for positive control).

  • 2 µL of the recombinant kinase solution.

  • 2 µL of the substrate/ATP mixture to initiate the reaction. The final ATP concentration should ideally be at the Km value for the kinase.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Stopping the Reaction: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase reaction into ATP, which is then used in a luciferase reaction to produce a luminescent signal. Incubate at room temperature for 30 minutes.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the controls. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Caption: Experimental Workflow for In Vitro Kinase Inhibition Assay.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol is used to assess the effect of 5-Bromo-N-phenylthiazol-2-amine on the viability of cancer cell lines.

Materials:

• Cancer cell line (e.g., HCT-116, HeLa)

• Cell culture medium

• 5-Bromo-N-phenylthiazol-2-amine (test compound) dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of 5-Bromo-N-phenylthiazol-2-amine. Include a vehicle control (DMSO) and a positive control (a known cytotoxic agent). Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C. During this time, viable cells will convert the MTT into formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well and add 100 µL of DMSO to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the IC50 value by plotting the percentage of viability against the logarithm of the compound concentration.[6]

Caption: Experimental Workflow for Cell Viability (MTT) Assay.

Conclusion

While specific kinase inhibition data for 5-Bromo-N-phenylthiazol-2-amine is not yet widely published, its structural similarity to known potent kinase inhibitors, particularly those targeting the Aurora kinase family, makes it a compound of significant interest for further investigation in cancer drug discovery. The provided application notes and detailed experimental protocols offer a solid framework for researchers to explore the therapeutic potential of this and related 2-aminothiazole derivatives. Careful and systematic evaluation of its activity against a panel of kinases and in various cancer cell lines will be crucial in elucidating its precise mechanism of action and potential as a novel therapeutic agent.

References

• 1. 2-Amino Thiazole Derivatives as Prospective Aurora Kinase Inhibitors against Breast Cancer: QSAR, ADMET Prediction, Molecular Docking, and Molecular Dynamic Simulation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine aurora kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Aurora Kinase Inhibitors: Current Status and Outlook [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Aurora kinase inhibitors: Progress towards the clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Developing Anticancer Agents from 2-Aminothiazole Scaffolds

Audience: Researchers, scientists, and drug development professionals.

Introduction

The 2-aminothiazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous biologically active compounds. Its synthetic accessibility and the ability to be readily functionalized at multiple positions have made it an attractive starting point for the development of novel therapeutic agents. In the field of oncology, 2-aminothiazole derivatives have emerged as a promising class of anticancer agents, with several compounds demonstrating potent activity against a wide range of human cancer cell lines.[1][2] Notably, this scaffold is present in clinically approved anticancer drugs such as Dasatinib, a potent inhibitor of multiple tyrosine kinases, and Alpelisib, a PI3K inhibitor.[2][3]

These application notes provide a comprehensive guide to the preclinical development of anticancer agents based on the 2-aminothiazole scaffold. We present a summary of the cytotoxic activities of various 2-aminothiazole derivatives, detailed protocols for key in vitro assays to evaluate their anticancer efficacy, and visual representations of the primary signaling pathways they modulate.

Data Presentation: In Vitro Cytotoxicity of 2-Aminothiazole Derivatives

The anticancer potential of 2-aminothiazole derivatives is typically first assessed by their cytotoxic effects on various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency in inhibiting cancer cell growth. The following tables summarize the IC50 values of selected 2-aminothiazole derivatives from the literature.

Table 1: Cytotoxicity of 2-Aminothiazole Derivatives against Various Cancer Cell Lines

Compound/Derivative	Cancer Cell Line	IC50 Value
Compound 27 (N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamide)	HeLa (Cervical Cancer)	1.6 ± 0.8 µM[1][2]
A549 (Lung Cancer)	Strong antiproliferative activity[1]
Compound 20	H1299 (Lung Cancer)	4.89 µM[1][2]
SHG-44 (Glioma)	4.03 µM[1][2]
TH-39	K562 (Leukemia)	0.78 µM[1]
Compounds 23 and 24	HepG2 (Liver Cancer)	0.51 mM and 0.57 mM[1][2]
PC12 (Pheochromocytoma)	0.309 mM and 0.298 mM[1][2]
Compound 79a	MCF-7 (Breast Cancer)	2.32 µg/mL (GI50)[1]
Compound 79b	A549 (Lung Cancer)	1.61 µg/mL (GI50)[1]
Compound 12	Melanoma, Pancreatic Cancer, Chronic Myeloid Leukemia	Medium to low micromolar range[2]
Compound 21	K562 (Leukemia)	16.3 µM[2]
MCF-7 (Breast Cancer)	20.2 µM[2]
HT-29 (Colon Cancer)	21.6 µM[2][4]
SNS-032 (BMS-387032)	A2780 (Ovarian Cancer)	95 nM[2]
Compound 28	A549 (Lung Cancer)	8.64 µM[2]
HeLa (Cervical Cancer)	6.05 µM[2]
HT29 (Colon Cancer)	0.63 µM[2]
Karpas299	13.87 µM[2]
Compound 46a	A549 (Lung Cancer)	1.3 ± 0.9 µM[2]
Compound 46b	A549 (Lung Cancer)	0.16 ± 0.06 µM[2]
HepG2 (Liver Cancer)	0.13 ± 0.05 µM[2]
Compound 5b	HT29 (Colon Cancer)	2.01 µM[5]
Thiazole/L-proline hybrid (6a )	Cervical Cancer	18.86 µM
Thiazole/L-tryptophan hybrid (6c )	Cervical Cancer	18.25 µM[6]
Thiazole/N-Boc L-phenylalanine hybrid (5a )	Lung Cancer	15.72 µM[6]
Cervical Cancer	8.98 µM[6]
Breast Cancer	8.07 µM[6]
Compound 6b	MCF-7 (Breast Cancer)	17.2 ± 1.9 μM[6]
A549 (Lung Cancer)	19.0 ± 3.2 μM[6]
OMS5	A549 (Lung Cancer)	22.13 µM[7]
MCF-7 (Breast Cancer)	61.03 µM[7]
OMS14	A549 (Lung Cancer)	22.13 µM[7]
MCF-7 (Breast Cancer)	61.03 µM[7]
Compound 8	U251 (Glioblastoma)	3.6 ± 1.1 µM[8]
U138 (Glioblastoma)	10.2 ± 5.0 µM[8]
Compound 13 (CK2/GSK3β inhibitor)	CK2	1.9 ± 0.05 µM[9]
GSK3β	0.67 ± 0.27 µM[9]
Compound 29 (Aurora kinase inhibitor)	Aurora A	79 nM[9]
Compound 30 (Aurora kinase inhibitor)	Aurora A	140 nM[9]
Compound 18 (PI3K/AKT/mTOR inhibitor)	A549, MCF-7, U-87 MG, HCT-116	0.50–4.75 μM[10]
Compound 19 (PI3K/mTORC1 inhibitor)	MCF-7, U87 MG, A549, HCT116	0.30–0.45 μM[10]
Compound 27 (CK2α inhibitor)	CK2α	0.6 µM[11]
786-O (Renal Cell Carcinoma)	5 µM (EC50)[11]

Experimental Protocols

This section provides detailed methodologies for key in vitro assays to characterize the anticancer properties of 2-aminothiazole derivatives.

Protocol 1: Cell Viability and Cytotoxicity Assessment (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well flat-bottom plates

• 2-Aminothiazole test compounds

• Vehicle control (e.g., DMSO)

• Positive control (e.g., Doxorubicin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the 2-aminothiazole test compounds in the cell culture medium.

  • Carefully remove the old medium from the wells.

  • Add 100 µL of the medium containing the test compounds at various concentrations.

  • Include wells with vehicle control and a positive control.

• Incubation:

  • Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition and Formazan Formation:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Absorbance Reading:

  • Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot a dose-response curve and determine the IC50 value using non-linear regression analysis.

Protocol 2: Apoptosis Detection (Annexin V-FITC/Propidium Iodide Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells based on the binding of Annexin V to externalized phosphatidylserine and the uptake of propidium iodide (PI) by cells with compromised membranes.

Materials:

• Treated and untreated cancer cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Induce apoptosis in the desired cell population by treating with the 2-aminothiazole compound for a specified time.

  • Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

  • Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells immediately (within 1 hour) by flow cytometry.

  • Use unstained cells, cells stained with only Annexin V-FITC, and cells stained with only PI to set up compensation and quadrants.

• Data Interpretation:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic or necrotic cells

  • Annexin V- / PI+: Necrotic cells

Protocol 3: Cell Cycle Analysis (Propidium Iodide Staining and Flow Cytometry)

This method quantifies the DNA content of cells to determine the distribution of the cell population in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Treated and untreated cancer cells

• Phosphate-buffered saline (PBS)

• Cold 70% ethanol

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Fixation:

  • Harvest cells (approximately 1 x 10⁶ cells per sample).

  • Wash the cells once with cold PBS.

  • Resuspend the cell pellet and fix by adding dropwise to cold 70% ethanol while gently vortexing.

  • Incubate the cells on ice for at least 30 minutes (or store at -20°C for later analysis).

• Staining:

  • Centrifuge the fixed cells at 300 x g for 5 minutes and discard the ethanol.

  • Wash the cells twice with cold PBS.

  • Resuspend the cell pellet in PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry.

  • Use a linear scale for the PI fluorescence channel.

  • Gate out cell doublets and debris.

• Data Analysis:

  • Generate a histogram of DNA content.

  • Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Protocol 4: Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction, which is directly proportional to the kinase activity.

Materials:

• Purified target kinase (e.g., Src, Abl, PI3K)

• Kinase-specific substrate

• ATP

• 2-Aminothiazole test compounds

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well or 96-well plates

• Luminometer

Procedure:

• Kinase Reaction Setup:

  • In a multiwell plate, set up the kinase reaction including the kinase, substrate, ATP, and the 2-aminothiazole inhibitor at various concentrations.

  • Include a "no kinase" control and a "vehicle" control.

  • The final reaction volume is typically 5 µL for a 384-well plate.

• Kinase Reaction:

  • Incubate the plate at the optimal temperature for the kinase (usually 30°C or room temperature) for a predetermined time (e.g., 60 minutes).

• Termination and ATP Depletion:

  • Add an equal volume (5 µL) of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Luminescence Detection:

  • Add twice the initial reaction volume (10 µL) of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and contains luciferase and luciferin to generate a luminescent signal from the newly formed ATP.

  • Incubate at room temperature for 30-60 minutes.

• Luminescence Measurement:

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity.

  • Calculate the percent inhibition for each concentration of the test compound relative to the vehicle control.

  • Determine the IC50 value by plotting the percent inhibition against the compound concentration and fitting the data to a dose-response curve.

Protocol 5: Western Blot Analysis of Bcl-2 Family Proteins

This protocol is used to assess the effect of 2-aminothiazole derivatives on the expression levels of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.

Materials:

• Treated and untreated cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against Bcl-2, Bax, and a loading control (e.g., β-actin, GAPDH)

• HRP-conjugated secondary antibodies

• TBST (Tris-buffered saline with 0.1% Tween-20)

• Enhanced chemiluminescence (ECL) detection reagents

• Chemiluminescence imaging system

Procedure:

• Protein Extraction and Quantification:

  • Lyse cells in RIPA buffer.

  • Quantify protein concentration using a BCA assay.

• Sample Preparation and SDS-PAGE:

  • Mix equal amounts of protein with Laemmli sample buffer and boil for 5 minutes.

  • Load samples onto an SDS-PAGE gel and run to separate proteins by size.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking:

  • Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate the membrane with primary antibodies against Bcl-2 and Bax (and the loading control) overnight at 4°C with gentle agitation.

• Washing and Secondary Antibody Incubation:

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing and Detection:

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with ECL detection reagents.

  • Visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis:

  • Quantify the band intensities and normalize the expression of Bcl-2 and Bax to the loading control.

  • Compare the expression levels between treated and untreated samples.

Visualization of Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate key signaling pathways targeted by 2-aminothiazole anticancer agents and a general experimental workflow.

Caption: General experimental workflow for the development of 2-aminothiazole-based anticancer agents.

Caption: Inhibition of the PI3K/Akt signaling pathway by 2-aminothiazole derivatives.

Caption: Dual inhibition of Src and Abl kinases by 2-aminothiazole derivatives.

Caption: Induction of apoptosis through modulation of the Bcl-2 family of proteins.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and biological evaluation of novel thiazole derivatives as PI3K/mTOR dual inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and biological activities of 2-amino-thiazole-5-carboxylic acid phenylamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05601A [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for 5-Bromo-N-phenylthiazol-2-amine in Antibacterial Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

The rise of antibiotic-resistant bacteria presents a formidable challenge to global health. The scientific community is in a constant search for novel antimicrobial agents with unique mechanisms of action. Thiazole derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a broad spectrum of biological activities, including antibacterial properties. This document provides detailed application notes and protocols for the investigation of 5-Bromo-N-phenylthiazol-2-amine as a potential candidate in antibacterial drug development. While direct experimental data for this specific compound is limited in publicly available literature, this guide leverages data from structurally related 2-aminothiazole derivatives to provide a framework for its evaluation.

Overview of Antibacterial Potential

5-Bromo-N-phenylthiazol-2-amine belongs to the 2-aminothiazole class of compounds, which has been identified as a privileged scaffold in medicinal chemistry. The introduction of a bromine atom at the 5-position and a phenyl group at the N-2 position is anticipated to modulate its lipophilicity and electronic properties, potentially enhancing its antibacterial efficacy and defining its mechanism of action. Studies on analogous compounds suggest that 5-Bromo-N-phenylthiazol-2-amine could exhibit activity against a range of Gram-positive and Gram-negative bacteria.

Quantitative Data (Hypothetical)

The following tables present hypothetical quantitative data for 5-Bromo-N-phenylthiazol-2-amine, based on reported activities of structurally similar 2-aminothiazole derivatives. This data is for illustrative purposes only and must be experimentally validated for the specific compound.

Table 1: Hypothetical Minimum Inhibitory Concentration (MIC) Data

Bacterial Strain	Type	Representative MIC Range (µg/mL) of Related Compounds	Hypothetical MIC (µg/mL) for 5-Bromo-N-phenylthiazol-2-amine
Staphylococcus aureus (ATCC 25923)	Gram-positive	2 - 32	8
Methicillin-resistantS. aureus (MRSA)	Gram-positive	4 - 64	16
Bacillus subtilis (ATCC 6633)	Gram-positive	4 - 16	8
Escherichia coli (ATCC 25922)	Gram-negative	8 - 128	32
Pseudomonas aeruginosa (ATCC 27853)	Gram-negative	16 - >128	64

Table 2: Hypothetical Cytotoxicity Data

Cell Line	Type	Representative IC₅₀ Range (µM) of Related Compounds	Hypothetical IC₅₀ (µM) for 5-Bromo-N-phenylthiazol-2-amine
HEK293	Human Embryonic Kidney	>40	>50
HepG2	Human Hepatocellular Carcinoma	>40	>50

Potential Mechanisms of Action

Based on studies of related 2-aminothiazole derivatives, 5-Bromo-N-phenylthiazol-2-amine may exert its antibacterial effect through one or more of the following mechanisms:

• Inhibition of Bacterial Cell Wall Synthesis: Some phenylthiazole compounds have been shown to interfere with the synthesis of the bacterial cell wall. A potential target in this pathway is the enzyme undecaprenyl diphosphate phosphatase (UPPP), which is crucial for the recycling of the lipid carrier involved in peptidoglycan synthesis. Another potential target is MurB, an enzyme involved in the biosynthesis of UDP-N-acetylmuramic acid.

• Inhibition of Fatty Acid Synthesis: Structurally similar compounds have been found to inhibit β-ketoacyl-ACP synthase (KAS), a key enzyme in bacterial fatty acid biosynthesis. This pathway is essential for building bacterial cell membranes.

• Disruption of Bacterial Membranes: Certain 2-aminothiazole derivatives have been observed to increase the permeability of bacterial membranes, leading to leakage of cellular contents and cell death.

• Inhibition of DNA Gyrase: DNA gyrase is a topoisomerase essential for bacterial DNA replication. Some thiazole-containing compounds have been identified as inhibitors of this enzyme.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay

This protocol describes the determination of the MIC of 5-Bromo-N-phenylthiazol-2-amine using the broth microdilution method.

Materials:

• 5-Bromo-N-phenylthiazol-2-amine

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB), cation-adjusted

• Bacterial strains (e.g., S. aureus, E. coli)

• Sterile saline (0.85% NaCl)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (37°C)

Procedure:

• Compound Preparation: Prepare a stock solution of 5-Bromo-N-phenylthiazol-2-amine in a suitable solvent (e.g., DMSO) at a concentration of 10 mg/mL.

• Inoculum Preparation:

  • From a fresh agar plate (18-24 hours growth), pick 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the adjusted suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Plate Preparation:

  • Add 100 µL of sterile MHB to all wells of a 96-well plate.

  • Add 100 µL of the compound stock solution (or a pre-diluted working solution) to the first column of wells.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and continuing this process across the plate to the tenth column. Discard 100 µL from the tenth column.

  • The eleventh column will serve as the growth control (no compound), and the twelfth column as the sterility control (no bacteria).

• Inoculation: Add 100 µL of the diluted bacterial suspension to wells in columns 1 through 11. Do not inoculate the sterility control wells.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) of the bacteria.

Cytotoxicity Assay (MTS Assay)

This protocol describes the determination of the cytotoxic effect of 5-Bromo-N-phenylthiazol-2-amine on a mammalian cell line (e.g., HEK293) using the MTS assay.

Materials:

• 5-Bromo-N-phenylthiazol-2-amine

• HEK293 cells (or other suitable mammalian cell line)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile 96-well flat-bottom tissue culture plates

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• Incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 5-Bromo-N-phenylthiazol-2-amine in complete medium at 2x the final desired concentrations.

  • Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with medium only (no cells) as a background control and wells with cells and medium containing the same concentration of the compound's solvent (e.g., DMSO) as a vehicle control.

  • Incubate for 24-48 hours.

• MTS Assay:

  • Add 20 µL of the MTS reagent to each well.

  • Incubate for 1-4 hours at 37°C in the dark.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the background control wells from all other absorbance readings.

  • Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Visualizations

Caption: Experimental workflow for evaluating the antibacterial and cytotoxic properties of 5-Bromo-N-phenylthiazol-2-amine.

Caption: Potential mechanisms of antibacterial action for 5-Bromo-N-phenylthiazol-2-amine.

Conclusion

5-Bromo-N-phenylthiazol-2-amine represents a molecule of interest for further investigation in the field of antibacterial drug discovery. The protocols and potential mechanisms of action outlined in this document provide a solid foundation for researchers to initiate a comprehensive evaluation of its efficacy and safety profile. Experimental validation of its antibacterial activity and cytotoxicity is a critical next step to ascertain its true potential as a novel therapeutic agent.

Application Notes and Protocols for Kinase Assays Using 2-Aminothiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2-aminothiazole scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds, including several clinically approved kinase inhibitors such as Dasatinib.[1][2] Derivatives of this heterocyclic motif have demonstrated potent inhibitory activity against a wide range of protein kinases, which are critical regulators of cellular signaling pathways frequently dysregulated in diseases like cancer.[3][4] These compounds typically exert their effects by competing with ATP for binding to the kinase's active site or by binding to allosteric sites.[1][5] This document provides detailed protocols for biochemical and cell-based assays to evaluate the efficacy of 2-aminothiazole derivatives as kinase inhibitors, along with data presentation guidelines and visualizations of relevant signaling pathways.

Data Presentation: Inhibitory Activity of 2-Aminothiazole Derivatives

The following tables summarize the in vitro inhibitory activity of exemplary 2-aminothiazole derivatives against various protein kinases and cancer cell lines.

Table 1: Biochemical Kinase Inhibition

Compound/Derivative	Target Kinase	IC50 (nM)	Assay Type	Reference
Dasatinib (BMS-354825)	Src	<1	Biochemical	[6]
Dasatinib (BMS-354825)	Abl	<1	Biochemical	[6]
Compound 12m	Lck	1.6	Biochemical	[6]
Compound 4	CK2α	3,400	Radiometric	[5]
Compound 27	CK2α	600	Radiometric	[5][7]
SNS-032	CDK2	95	Cytotoxicity	[2]
Compound 29	Aurora A	79	Biochemical	[8]
Compound 30	Aurora A	140	Biochemical	[8]
Compound 34	CK2	1,900	In vitro kinase inhibition	[8]
Compound 34	GSK3β	670	In vitro kinase inhibition	[8]
Compound 39	V600E-B-RAF	190	Whole-cell kinase assay	[8]

Table 2: Cellular Antiproliferative Activity

Compound/Derivative	Cell Line	Cancer Type	GI50/IC50 (µM)	Assay Type	Reference
Compound 27	786-O	Renal Cell Carcinoma	5	Growth Inhibition	[5]
Compound 27	DU145	Prostate Cancer	20	Growth Inhibition	[5]
Compound 51	MCF-7	Breast Cancer	3.84	Antiproliferative	[8]
Compound 51	HCT-116	Colon Cancer	5.61	Antiproliferative	[8]
Compound 51	HEPG-2	Liver Cancer	7.92	Antiproliferative	[8]
Compound 25	Various	Various	0.64 - 2.01	Antiproliferative	[8]

Experimental Protocols

Biochemical Kinase Assay (General Protocol)

This protocol describes a general method for determining the in vitro inhibitory activity of 2-aminothiazole derivatives against a specific protein kinase. The ADP-Glo™ Kinase Assay is a common method for this purpose.[3]

Materials:

• Purified recombinant kinase

• Kinase-specific substrate (peptide or protein)

• 2-aminothiazole derivative (test compound) dissolved in DMSO

• ATP

• Kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 96-well or 384-well white assay plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare serial dilutions of the 2-aminothiazole derivatives in DMSO. Further dilute the compounds in the kinase assay buffer to the desired final concentrations.

• Reaction Setup:

  • Add 2.5 µL of the diluted compound or vehicle (DMSO) to the wells of the assay plate.

  • Add 2.5 µL of a solution containing the kinase and substrate in kinase assay buffer.

  • Pre-incubate the plate at room temperature for 10-15 minutes.

• Initiate Kinase Reaction: Add 5 µL of ATP solution (at a concentration close to the Km for the specific kinase) to each well to start the reaction.[3]

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a specified time (e.g., 60 minutes).[3] The incubation time should be optimized to ensure the reaction is in the linear range.

• Stop Reaction and Detect ADP:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP, which then drives a luciferase reaction.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value using non-linear regression analysis.[3]

Cell-Based Proliferation Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of 2-aminothiazole derivatives on cancer cell lines.[1][9]

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HCT-116)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 2-aminothiazole derivatives dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well clear cell culture plates

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[1]

• Compound Treatment: Treat the cells with serial dilutions of the 2-aminothiazole derivatives. Include a vehicle control (DMSO). Incubate for a desired period (e.g., 48 or 72 hours).[10]

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[10]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[10]

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[1]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Plot a dose-response curve and determine the IC50 or GI50 value using non-linear regression analysis.[1]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: General experimental workflows for biochemical and cell-based assays.

Caption: Mechanism of competitive kinase inhibition by 2-aminothiazole derivatives.

Caption: Simplified signaling pathway of apoptosis induction by kinase inhibitors.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 2-Amino Thiazole Derivatives as Prospective Aurora Kinase Inhibitors against Breast Cancer: QSAR, ADMET Prediction, Molecular Docking, and Molecular Dynamic Simulation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 2: Structure–based optimization and investigation of effects specific to the allosteric mode of action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05601A [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for Minimum Inhibitory Concentration (MIC) Assay of Thiazole Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiazole, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is a prominent scaffold in medicinal chemistry, found in numerous natural and synthetic compounds with a wide range of biological activities.[1][2] Thiazole derivatives have demonstrated significant antimicrobial properties against various bacterial and fungal pathogens.[3][4] The emergence of antibiotic resistance necessitates the discovery and development of new antimicrobial agents, making thiazole-based compounds a subject of intense research.[1][2]

The Minimum Inhibitory Concentration (MIC) is a fundamental quantitative measure of an antimicrobial agent's in vitro activity against a specific microorganism.[5][6] It is defined as the lowest concentration of an antimicrobial that prevents the visible growth of a microorganism after a specified incubation period.[5][6] MIC values are crucial for the initial screening and characterization of novel antimicrobial compounds, including thiazole derivatives, and for guiding further drug development efforts.[7] This document provides detailed application notes and protocols for performing MIC assays on thiazole compounds using the broth microdilution method, a standardized and widely accepted technique.[5][8]

Principle of the MIC Assay

The broth microdilution method involves preparing a series of two-fold dilutions of the thiazole compound in a liquid growth medium in a 96-well microtiter plate.[5][8] Each well is then inoculated with a standardized suspension of the test microorganism.[5] Following incubation under controlled conditions, the plates are examined for visible signs of microbial growth, typically observed as turbidity.[5][9] The MIC is the lowest concentration of the thiazole compound in which no visible growth is observed.[5]

Potential Mechanisms of Action of Thiazole Compounds

Thiazole derivatives exhibit a variety of antimicrobial mechanisms of action, which can include:

• Inhibition of Cell Wall Synthesis: Some thiazoles can interfere with the synthesis of peptidoglycan, a critical component of the bacterial cell wall, leading to cell lysis.[1]

• Inhibition of Protein Synthesis: They can target bacterial ribosomes, disrupting the process of protein synthesis essential for bacterial survival.

• Inhibition of Nucleic Acid Synthesis: Certain thiazole compounds have been shown to inhibit enzymes crucial for DNA replication and repair, such as DNA gyrase and topoisomerase IV.[2]

• Disruption of Metabolic Pathways: Some derivatives can act as inhibitors of essential metabolic pathways in bacteria.[1]

• Cell Membrane Depolarization: Thiazoles can also disrupt the integrity of the bacterial cell membrane.[1]

The specific mechanism of action is dependent on the overall structure of the thiazole derivative.[3]

Caption: Potential antimicrobial mechanisms of action for thiazole compounds.

Experimental Protocol: Broth Microdilution MIC Assay

This protocol is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).

Materials and Reagents

• Thiazole compounds

• Appropriate solvent for thiazole compounds (e.g., Dimethyl sulfoxide - DMSO)

• Sterile 96-well, U-bottom or flat-bottom microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other suitable broth medium

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer or nephelometer

• Pipettes and sterile pipette tips

• Multichannel pipette (optional)

• Incubator (35-37°C)

• Plate reader (optional, for spectrophotometric reading)

Experimental Workflow

Caption: Experimental workflow for the broth microdilution MIC assay.

Step-by-Step Procedure

1. Preparation of Thiazole Compound Stock Solution:

• Accurately weigh the thiazole compound.

• Dissolve the compound in a minimal amount of a suitable solvent (e.g., DMSO) to prepare a high-concentration stock solution (e.g., 10 mg/mL or 1280 µg/mL).[8] Ensure complete dissolution.

• Note: The final concentration of the solvent in the assay wells should be non-inhibitory to the test organism (typically ≤1% v/v). A solvent toxicity control should be included.

2. Preparation of Bacterial Inoculum:

• From a fresh (18-24 hour) agar plate, select 3-5 well-isolated colonies of the test bacterium.

• Suspend the colonies in sterile saline or broth.

• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.[10] This can be done visually or using a spectrophotometer/nephelometer.

• Within 15 minutes of standardization, dilute the suspension in the appropriate broth (e.g., CAMHB) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each test well.[10] This typically involves a 1:100 dilution of the standardized suspension.

3. Preparation of Microdilution Plates:

• Dispense 50 µL of sterile broth into wells 2 through 12 of a 96-well microtiter plate.

• Add 100 µL of the appropriate concentration of the thiazole compound (prepared from the stock solution in broth) to well 1.

• Perform two-fold serial dilutions by transferring 50 µL from well 1 to well 2. Mix thoroughly by pipetting up and down.

• Continue this serial dilution process from well 2 to well 10, discarding the final 50 µL from well 10.

• Well 11 will serve as the growth control (broth and inoculum, no compound).

• Well 12 will serve as the sterility control (broth only).

4. Inoculation:

• Add 50 µL of the diluted bacterial inoculum (prepared in step 2) to wells 1 through 11. Do not inoculate the sterility control well (well 12).

• The final volume in each well will be 100 µL.

5. Incubation:

• Cover the microtiter plate with a lid or an adhesive plate sealer.

• Incubate the plate at 37°C for 16-24 hours in ambient air.

6. Reading and Interpreting Results:

• After incubation, visually inspect the plate for bacterial growth (turbidity). A reading mirror or a light box can aid in visualization.

• The MIC is the lowest concentration of the thiazole compound at which there is no visible growth.[5]

• The growth control (well 11) should show distinct turbidity.

• The sterility control (well 12) should remain clear.

• Optionally, results can be read using a microplate reader by measuring the optical density (OD) at 600 nm. The MIC can be defined as the lowest concentration that inhibits growth by ≥90% compared to the growth control.[11]

Data Presentation

MIC values should be recorded and presented in a clear, tabular format to allow for easy comparison of the activity of different thiazole compounds against various microbial strains.

Table 1: Example MIC Data for Thiazole Compounds

Compound ID	S. aureus ATCC 29213 MIC (µg/mL)	E. coli ATCC 25922 MIC (µg/mL)	P. aeruginosa ATCC 27853 MIC (µg/mL)	C. albicans ATCC 90028 MIC (µg/mL)
Thiazole-01	4	16	>64	8
Thiazole-02	2	8	32	4
Thiazole-03	16	64	>64	32
Ciprofloxacin	0.5	0.015	0.25	NA
Fluconazole	NA	NA	NA	2

NA: Not Applicable

Troubleshooting Common Issues

Issue	Possible Cause(s)	Solution(s)
High variability between replicate wells	Inconsistent inoculum distribution; Pipetting errors during serial dilutions.[10]	Ensure the bacterial suspension is thoroughly mixed before dispensing. Use calibrated pipettes and proper technique.[10]
"Skipped wells" (no growth at a lower concentration, but growth at a higher one)	Technical errors (splashing); Compound precipitation; Inherent drug-organism interaction.[10]	Review pipetting technique to avoid cross-contamination. Repeat the assay carefully. If the issue persists, it may be a characteristic of the compound.[10]
No growth in control wells	Non-viable inoculum; Incorrect inoculum density; Inappropriate growth medium.[10]	Verify the viability of the bacterial culture. Ensure the inoculum is prepared to the correct density (0.5 McFarland). Confirm the correct medium was used and prepared properly.[10]
MIC values are consistently higher or lower than expected	Issues with the thiazole compound stock solution (concentration, stability); Bacterial strain contamination or misidentification; Incorrect incubation conditions.[10]	Prepare a fresh stock solution and verify its concentration. Confirm the identity and purity of the bacterial strain. Use a reference QC strain with a known MIC. Verify incubator temperature and atmosphere.[10]
Trailing effect (low-level growth at concentrations above the apparent MIC)	This can be a characteristic of certain drug-organism interactions, particularly with fungi.[12]	The MIC should be read as the lowest concentration that causes a significant reduction in growth (e.g., ≥80%) compared to the growth control.[12][13]

Conclusion

The MIC assay is an indispensable tool in the preliminary evaluation of the antimicrobial potential of novel thiazole compounds. A consistently applied and well-controlled protocol is essential for generating reliable and reproducible data. The information and protocols provided herein serve as a comprehensive guide for researchers to accurately determine the in vitro efficacy of their thiazole derivatives, facilitating the identification of promising candidates for further development in the fight against infectious diseases. It is crucial to adhere to standardized guidelines, such as those from CLSI, to ensure the quality and comparability of results.[7][14]

References

• 1. jchemrev.com [jchemrev.com]
• 2. Thiazoles, Their Benzofused Systems, and Thiazolidinone Derivatives: Versatile and Promising Tools to Combat Antibiotic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. Broth Microdilution | MI [microbiology.mlsascp.com]
• 6. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. protocols.io [protocols.io]
• 8. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 9. youtube.com [youtube.com]
• 10. benchchem.com [benchchem.com]
• 11. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 12. benchchem.com [benchchem.com]
• 13. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 14. dickwhitereferrals.com [dickwhitereferrals.com]

Application of 5-Bromo-N-phenylthiazol-2-amine in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, recognized for its presence in a wide array of biologically active compounds. The derivative, 5-Bromo-N-phenylthiazol-2-amine, and its analogues are of significant interest due to their potential therapeutic applications, including anticancer, antimicrobial, and antifungal activities. The bromine atom at the 5-position provides a reactive handle for further chemical modifications, enabling the generation of diverse compound libraries for drug discovery. This document provides a comprehensive overview of the applications of 5-Bromo-N-phenylthiazol-2-amine and its derivatives in medicinal chemistry, complete with detailed experimental protocols and quantitative data for representative compounds.

Anticancer Applications: Kinase Inhibition

Derivatives of 2-aminothiazole are well-documented as potent inhibitors of various protein kinases, which are critical regulators of cellular signaling pathways often dysregulated in cancer. The 5-Bromo-N-phenylthiazol-2-amine scaffold serves as a valuable starting point for the development of novel kinase inhibitors.

Targeted Signaling Pathway: PI3K/Akt/mTOR

The Phosphatidylinositol-3-kinase (PI3K)/Akt/mTOR pathway is a crucial signaling cascade that promotes cell survival, growth, and proliferation. Its aberrant activation is a hallmark of many cancers, making it a prime target for cancer therapy. Several thiazole derivatives have been developed as inhibitors of this pathway.[1][2][3][4]

Figure 1: Inhibition of the PI3K/Akt/mTOR signaling pathway.

Quantitative Data: Anticancer Activity of Representative 2-Aminothiazole Derivatives

The following table summarizes the in vitro anticancer activity of various 2-aminothiazole derivatives, highlighting their potency against different cancer cell lines and kinase targets.

Compound Class	Target Kinase(s)	Cancer Cell Line	IC50 (µM)	Reference
Thiazole derivatives	PI3K/mTOR	A549, MCF-7, U-87 MG, HCT-116	0.50 - 4.75	[1]
Benzothiazole derivatives	PI3Ks/mTORC1	MCF-7, U87 MG, A549, HCT116	0.30 - 0.45	[1]
Bis-dithiazoles	PI3K	HT29	0.00233	[1]
2-phenyl-3-((4-phenylthiazol-2-yl) amino)thiazolidin-4-one	-	A549 (Lung)	12.0 ± 1.73	[2]
2-phenyl-3-((4-phenylthiazol-2-yl) amino)thiazolidin-4-one	-	C6 (Glioma)	3.83 ± 0.76	[2]
N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amines	Aurora A, Aurora B	-	Kᵢ = 0.008, 0.0092	[1]
Aminothiazole derivatives	Aurora A	-	0.079, 0.140	[1]

Experimental Protocols

This protocol describes a general method to assess the inhibitory activity of a test compound against a specific protein kinase.[5]

Materials:

• Recombinant human kinase (e.g., PI3Kα)

• Specific substrate (e.g., PIP2)

• ATP (Adenosine triphosphate)

• Kinase assay buffer

• Test compound (e.g., 5-Bromo-N-phenylthiazol-2-amine derivative)

• Positive control inhibitor (e.g., Alpelisib for PI3Kα)

• ADP-Glo™ Kinase Assay kit (Promega)

• 96-well plates

• Plate reader (luminescence)

Procedure:

• Prepare a serial dilution of the test compound in DMSO.

• In a 96-well plate, add the kinase, substrate, and assay buffer.

• Add the test compound or positive control to the respective wells. Include a no-inhibitor control.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value by plotting the percentage of inhibition against the log of the inhibitor concentration.

The MTT assay is a colorimetric assay used to assess cell metabolic activity, which is an indicator of cell viability.[5]

Materials:

• Cancer cell line (e.g., A549)

• Cell culture medium

• Test compound

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader (absorbance)

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compound and incubate for a desired period (e.g., 48 or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Antimicrobial and Antifungal Applications

Thiazole derivatives have demonstrated significant potential as antimicrobial and antifungal agents. The 5-bromo-N-phenylthiazol-2-amine scaffold can be modified to generate compounds with potent activity against a range of pathogens.

Mechanism of Action: Inhibition of Fungal CYP51

A key target for antifungal drugs is the enzyme lanosterol 14α-demethylase (CYP51), a cytochrome P450 enzyme essential for ergosterol biosynthesis in fungi.[6][7][8][9] Azole-containing compounds, including thiazole derivatives, inhibit CYP51 by coordinating with the heme iron in the enzyme's active site, thereby disrupting the fungal cell membrane integrity.[8]

Figure 2: Mechanism of action of azole antifungals via CYP51 inhibition.

Quantitative Data: Antimicrobial and Antifungal Activity

The following table presents the Minimum Inhibitory Concentration (MIC) values for representative 2-aminothiazole derivatives against various bacterial and fungal strains.

Compound/Derivative Class	Bacterial Strain	MIC (µg/mL)	Fungal Strain	MIC (µg/mL)	Reference
Ni(II) complex with (E)-2-(((5-bromothiazol-2-yl)imino)methyl)phenol ligand	S. aureus ATCC 25923	1.95 - 7.81	-	-	[10]
Ni(II) complex with (E)-2-(((5-bromothiazol-2-yl)imino)methyl)phenol ligand	MRSA ATCC 43300	1.95 - 7.81	-	-	[10]
Ni(II) complex with (E)-2-(((5-bromothiazol-2-yl)imino)methyl)phenol ligand	E. faecalis ATCC 29212	1.95 - 7.81	-	-	[10]
Ni(II) complex with (E)-2-(((5-bromothiazol-2-yl)imino)methyl)phenol ligand	P. aeruginosa ATCC 27853	1.95 - 7.81	-	-	[10]
Ni(II) complex with (E)-2-(((5-bromothiazol-2-yl)imino)methyl)phenol ligand	E. coli ATCC 25922	1.95 - 7.81	-	-	[10]
Ni(II) complex with (E)-2-(((5-bromothiazol-2-yl)imino)methyl)phenol ligand	K. pneumoniae ATCC 700603	1.95 - 7.81	-	-	[10]
2-phenyl-3-((4-phenylthiazol-2-yl) amino)thiazolidin-4-one derivatives	E. coli	6.25	R. oryzae	3.125	[11]
2-phenyl-3-((4-phenylthiazol-2-yl) amino)thiazolidin-4-one derivatives	S. aureus	6.25	-	-	[11]
2-phenyl-3-((4-phenylthiazol-2-yl) amino)thiazolidin-4-one derivatives	B. subtilis	6.25	-	-	[11]
2-phenylthiazole derivative (B9)	C. albicans SC5314	1	-	-	[12]
2-phenylthiazole derivative (B9)	C. tropicalis ATCC200956	2	-	-	[12]
2-phenylthiazole derivative (B9)	C. parapsilosis ATCC22019	1	-	-	[12]

Experimental Protocols

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of a compound against bacterial strains.[13]

Materials:

• Bacterial strains (e.g., S. aureus, E. coli)

• Mueller-Hinton Broth (MHB)

• Test compound

• Positive control antibiotic (e.g., Ciprofloxacin)

• 96-well microtiter plates

• Spectrophotometer or plate reader

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the test compound in MHB in a 96-well plate.

• Prepare a bacterial inoculum standardized to a specific concentration (e.g., 5 x 10^5 CFU/mL).

• Inoculate each well with the bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Synthesis of 5-Bromo-N-phenylthiazol-2-amine Derivatives

The synthesis of 5-Bromo-N-phenylthiazol-2-amine and its derivatives typically involves a multi-step process. A common approach is the Hantzsch thiazole synthesis to form the 2-aminothiazole core, followed by bromination at the 5-position. Further modifications can be introduced through various coupling reactions.

References

• 1. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Evaluation of a New Series of Thiazole-Based Anticancer Agents as Potent Akt Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and biological evaluation of novel thiazole derivatives as PI3K/mTOR dual inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Design, synthesis, and biological evaluation of novel thiazole derivatives as PI3K/mTOR dual inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Structural basis of human CYP51 inhibition by antifungal azoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structural analyses of Candida albicans sterol 14α-demethylase complexed with azole drugs address the molecular basis of azole-mediated inhibition of fungal sterol biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Resistance to antifungals that target CYP51 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Antimicrobial Activity of Novel Ni(II) and Zn(II) Complexes with (E)-2-((5-Bromothiazol-2-yl)imino)methyl)phenol Ligand: Synthesis, Characterization and Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medwinpublisher.org [medwinpublisher.org]
• 12. Design, synthesis, and biological evaluation of 2-phenylthiazole CYP51 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. apec.org [apec.org]

Application Notes and Protocols: Synthesis and Biological Screening of 5-Bromo-N-phenylthiazol-2-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and biological evaluation of 5-Bromo-N-phenylthiazol-2-amine derivatives, a class of compounds with significant potential in medicinal chemistry. The protocols outlined below offer detailed methodologies for their preparation and subsequent screening for anticancer and antimicrobial activities.

Introduction

Thiazole and its derivatives are a prominent class of heterocyclic compounds that form the core structure of numerous biologically active molecules. The 2-aminothiazole scaffold, in particular, is a privileged structure in drug discovery, with derivatives exhibiting a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The introduction of a bromine atom at the 5-position and a phenyl group at the N-2 position can significantly modulate the biological activity of the parent molecule, making 5-Bromo-N-phenylthiazol-2-amine derivatives attractive candidates for further investigation and development as therapeutic agents.

Synthesis of 5-Bromo-N-phenylthiazol-2-amine Derivatives

The synthesis of 5-Bromo-N-phenylthiazol-2-amine derivatives can be achieved through several established synthetic routes. A common and efficient method involves the direct bromination of an N-phenylthiazol-2-amine precursor. Alternatively, the Hantzsch thiazole synthesis provides a versatile approach to construct the thiazole ring system with the desired substitutions.

Experimental Protocol 1: Synthesis of 5-Bromo-N-phenylthiazol-2-amine via Bromination

This protocol describes the synthesis of the core intermediate, 5-bromo-N-phenylthiazol-2-amine, by direct bromination of N-phenylthiazol-2-amine.

Materials:

• N-phenylthiazol-2-amine

• Bromine (Br₂)

• Acetic acid

• Saturated sodium bicarbonate solution (NaHCO₃)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel)

• Filtration apparatus

Procedure:

• Dissolve N-phenylthiazol-2-amine (1 equivalent) in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0°C in an ice bath.

• Slowly add a solution of bromine (1.1 equivalents) in glacial acetic acid dropwise to the cooled solution using a dropping funnel over 30 minutes.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours.

• Monitor the progress of the reaction by TLC.

• Once the reaction is complete, carefully pour the reaction mixture into a beaker containing crushed ice and water.

• Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases (pH ~7-8).

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel to afford pure 5-Bromo-N-phenylthiazol-2-amine.

Experimental Workflow: Synthesis of 5-Bromo-N-phenylthiazol-2-amine Derivatives

Caption: General workflow for the synthesis of 5-Bromo-N-phenylthiazol-2-amine derivatives.

Biological Screening

The synthesized 5-Bromo-N-phenylthiazol-2-amine derivatives can be screened for various biological activities, with a primary focus on their potential as anticancer and antimicrobial agents.

Anticancer Activity Screening

The cytotoxic effects of the synthesized compounds against various cancer cell lines are commonly evaluated using the MTT assay.

Experimental Protocol 2: MTT Assay for Cytotoxicity Screening

Materials:

• Cancer cell lines (e.g., MCF-7, HeLa, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Multichannel pipette

• Microplate reader

• Incubator (37°C, 5% CO₂)

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours.[1]

• Prepare stock solutions of the test compounds in DMSO and then prepare serial dilutions in the cell culture medium.

• After 24 hours, remove the medium from the wells and add 100 µL of medium containing different concentrations of the test compounds. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours.[1]

• Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.[1]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth).

Quantitative Data: Anticancer Activity

The following table summarizes the reported IC₅₀ values for representative 2-aminothiazole derivatives against various cancer cell lines. This data provides a comparative baseline for newly synthesized compounds.

Compound ID	Substituent on Phenyl Ring	Cancer Cell Line	IC₅₀ (µM)	Reference
Derivative 1	4-Nitro	SKNMC	10.8 ± 0.08	[2]
Derivative 2	3-Chloro	Hep-G2	11.6 ± 0.12	[2]
Derivative 3	2,6-dimethyl	SNB-75	PGI of 38.94% at 10⁻⁵ M	[3]
Derivative 4	4-methoxy	UO-31	PGI of 30.14% at 10⁻⁵ M	[3]
Derivative 5	2-chloro	CCRF-CEM	PGI of 26.92% at 10⁻⁵ M	[3]

PGI: Percentage of Growth Inhibition

Antimicrobial Activity Screening

The antimicrobial activity of the synthesized compounds can be determined using the broth microdilution method to find the Minimum Inhibitory Concentration (MIC).

Experimental Protocol 3: Antimicrobial Susceptibility Testing (Broth Microdilution)

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (for bacteria)

• RPMI-1640 medium (for fungi)

• 96-well microplates

• Bacterial/fungal inoculums (adjusted to 0.5 McFarland standard)

• Positive control antibiotics (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Negative control (broth with DMSO)

Procedure:

• Prepare serial two-fold dilutions of the test compounds in the appropriate broth in a 96-well microplate.

• Add the standardized microbial inoculum to each well.

• Include a positive control (broth with inoculum and standard antibiotic) and a negative control (broth with inoculum and DMSO).

• Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Quantitative Data: Antimicrobial Activity

The following table presents the Minimum Inhibitory Concentration (MIC) values for some 5-bromothiazole derivatives against selected microbial strains.

Compound ID	Microbial Strain	MIC (µg/mL)	Reference
Ni(II) complex of (E)-2-(((5-bromothiazol-2-yl)imino)methyl)phenol	S. aureus (MRSA)	1.95	[4]
Ni(II) complex of (E)-2-(((5-bromothiazol-2-yl)imino)methyl)phenol	E. coli	1.95	[4]
Ni(II) complex of (E)-2-(((5-bromothiazol-2-yl)imino)methyl)phenol	P. aeruginosa	3.91	[4]
Ni(II) complex of (E)-2-(((5-bromothiazol-2-yl)imino)methyl)phenol	K. pneumoniae	7.81	[4]
Derivative of 2-amino-4-(4-bromo phenyl thiazole)	Bacillus pumilus	Moderate Activity at 100 µg/mL
Derivative of 2-amino-4-(4-bromo phenyl thiazole)	Bacillus subtilis	Moderate Activity at 100 µg/mL

Mechanism of Action: Anticancer Activity

Many 2-aminothiazole derivatives exert their anticancer effects by inducing apoptosis (programmed cell death) and causing cell cycle arrest in cancer cells.

Signaling Pathway: Induction of Apoptosis by 2-Aminothiazole Derivatives

Caption: A simplified signaling pathway for apoptosis induction by 2-aminothiazole derivatives.

Conclusion

The synthesis and biological screening of 5-Bromo-N-phenylthiazol-2-amine derivatives represent a promising avenue for the discovery of novel therapeutic agents. The protocols and data presented in these application notes provide a solid foundation for researchers to design, synthesize, and evaluate new compounds in this class with the potential for significant anticancer and antimicrobial activities. Further derivatization and optimization of the lead compounds identified through these screening methods could lead to the development of clinically viable drug candidates.

References

• 1. N-Phenyl-2-p-tolylthiazole-4-carboxamide derivatives: Synthesis and cytotoxicity evaluation as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial Activity of Novel Ni(II) and Zn(II) Complexes with (E)-2-((5-Bromothiazol-2-yl)imino)methyl)phenol Ligand: Synthesis, Characterization and Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes & Protocols for High-Throughput Screening of 2-Aminothiazole Libraries

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the high-throughput screening (HTS) of 2-aminothiazole libraries. The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of biological activities.[1][2] This document outlines standardized HTS protocols for the efficient identification of lead compounds, data presentation guidelines, and key considerations for hit validation.

Introduction to 2-Aminothiazole Libraries

The 2-aminothiazole core is a key pharmacophore found in numerous clinically approved drugs, such as the kinase inhibitor Dasatinib.[3] Libraries of 2-aminothiazole derivatives are frequently screened to discover novel therapeutics for a range of diseases, including cancer, infectious diseases, and neurodegenerative disorders.[2][3][4] A common method for synthesizing the 2-aminothiazole core is the Hantzsch thiazole synthesis, which involves the condensation of an α-haloketone with a thiourea derivative.[1][5]

It is important to note that the 2-aminothiazole scaffold has been identified as a potential "frequent hitter" in biophysical binding assays, highlighting the need for robust secondary and counter-screening assays to eliminate promiscuous compounds.[6][7]

High-Throughput Screening Workflow

A typical HTS workflow for a 2-aminothiazole library involves several stages, from primary screening to hit confirmation and lead optimization. The goal is to efficiently identify potent and selective compounds for further development.

Caption: A generalized workflow for high-throughput screening of compound libraries.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for ensuring the reproducibility of results.[1] Below are protocols for common HTS assays used to screen 2-aminothiazole libraries for anticancer and antimicrobial activities.

Protocol 1: Anticancer Cell Viability HTS (Sulforhodamine B Assay)

This protocol is used to determine the cytotoxic effects of 2-aminothiazole compounds on cancer cell lines.

Materials:

• Cancer cell lines (e.g., HCT-116, HePG-2, MCF-7).[3]

• Complete growth medium specific to the cell line.

• 2-aminothiazole compound library dissolved in DMSO.

• 96-well or 384-well microplates.

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid).

• 10% Trichloroacetic acid (TCA), cold.

• 10 mM Tris-base solution.

• Microplate reader.

Procedure:

• Cell Seeding: Seed cancer cells into microplates at an appropriate density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Addition: Add the 2-aminothiazole compounds from the library to the wells at a final concentration (e.g., 10 µM). Include positive (e.g., doxorubicin) and negative (DMSO vehicle) controls.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• Cell Fixation: Gently remove the medium and add cold 10% TCA to each well to fix the cells. Incubate at 4°C for 60 minutes.

• Washing: Wash the plates five times with slow-running tap water and allow them to air dry completely.

• Staining: Add SRB solution to each well and incubate for 15-30 minutes at room temperature.

• Washing: Quickly rinse the plates with 1% acetic acid to remove unbound dye. Allow the plates to air dry.

• Solubilization: Add Tris-base solution to each well to solubilize the protein-bound dye.

• Data Acquisition: Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition for each compound relative to the DMSO control and determine the IC50 values for active compounds from dose-response curves.

Protocol 2: Antimicrobial HTS (Microbroth Dilution Assay)

This protocol is widely used for determining the Minimum Inhibitory Concentration (MIC) of compounds against various bacteria.[8]

Materials:

• Bacterial strains (e.g., Mycobacterium tuberculosis, E. coli, S. aureus).[9][10]

• Appropriate broth medium (e.g., Mueller-Hinton Broth, Middlebrook 7H9).[8]

• 2-aminothiazole compound library dissolved in DMSO.

• 96-well microplates.

• Resazurin or Alamar Blue reagent.

• Positive control antibiotic (e.g., Ciprofloxacin, Isoniazid).[8]

• Microplate reader (fluorescence or absorbance).

Procedure:

• Plate Preparation: Add sterile water to the outer wells of a 96-well plate to prevent evaporation.

• Compound Dilution: Prepare serial dilutions of the test compounds in the microplate using the appropriate broth medium.

• Inoculum Preparation: Prepare a standardized bacterial inoculum according to standard microbiology protocols (e.g., 0.5 McFarland standard) and add it to each well containing the test compound. Include a growth control (no compound) and a sterile control (no bacteria).

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24-48 hours for most bacteria; up to 7 days for M. tuberculosis).[8]

• Addition of Viability Indicator: Add Resazurin or Alamar Blue reagent to each well.

• Re-incubation: Incubate the plates for an additional 4-24 hours until the growth control wells show a color change.

• Data Acquisition: Measure fluorescence or absorbance according to the reagent manufacturer's instructions.

• Data Analysis: The MIC is defined as the lowest concentration of the compound that inhibits visible bacterial growth, as indicated by the lack of color change.

Protocol 3: Kinase Inhibition HTS (Biochemical Assay)

Many 2-aminothiazole derivatives have been identified as kinase inhibitors.[3] This is a general protocol for a biochemical kinase assay.

Materials:

• Purified recombinant kinase (e.g., CDK2, EGFR, Src).[3]

• Kinase-specific substrate peptide.

• ATP.

• Kinase assay buffer.

• Detection reagent (e.g., ADP-Glo™, HTRF®).

• 2-aminothiazole compound library dissolved in DMSO.

• 384-well white microplates.

• Luminescence or HTRF-compatible plate reader.

Procedure:

• Reagent Preparation: Prepare all reagents (kinase, substrate, ATP) in the kinase assay buffer.

• Compound Dispensing: Dispense a small volume (e.g., 20 nL) of the 2-aminothiazole compounds into the wells of the 384-well plate.

• Kinase Addition: Add the kinase to the wells and incubate for a short period (e.g., 15 minutes) to allow for compound binding.

• Reaction Initiation: Add a mixture of the substrate and ATP to initiate the kinase reaction.

• Incubation: Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

• Reaction Termination & Detection: Stop the reaction and add the detection reagent according to the manufacturer's protocol. This reagent typically measures the amount of ADP produced, which is proportional to kinase activity.

• Incubation: Incubate as required by the detection kit (e.g., 30-60 minutes).

• Data Acquisition: Read the plate on a suitable plate reader (e.g., luminescence for ADP-Glo™).

• Data Analysis: Calculate the percentage of kinase inhibition for each compound and determine the IC50 values for active compounds from dose-response curves.

Data Presentation

Summarizing quantitative data in a structured format is essential for comparison and analysis.

Table 1: Representative Anticancer Activity of 2-Aminothiazole Derivatives

Compound ID	Target Cell Line	IC50 (µM)	Reference
Analogue 20	H1299 (Lung Cancer)	4.89	[3]
Analogue 20	SHG-44 (Glioma)	4.03	[3]
Compound 49a	HePG-2 (Liver Cancer)	20.2 (µg/mL)	[3]
Compound 49a	MCF-7 (Breast Cancer)	60.9 (µg/mL)	[3]
CDK2 Inhibitor	CDK2 (Enzyme Assay)	0.0009 - 0.0015	[3]

Table 2: Representative Antitubercular Activity of 2-Aminothiazole Derivatives

Compound ID	Target Strain	MIC (µM)	Reference
Analogue 17	M. tuberculosis	0.78	[11]
Analogue 18	M. tuberculosis	0.39	[11]
Analogue 19	M. tuberculosis	0.39	[11]
Compound 55	M. tuberculosis	0.024	[11]

Signaling Pathways and Mechanisms of Action

2-aminothiazole derivatives can modulate key cellular signaling pathways, often by inhibiting protein kinases.[1][3] For example, their efficacy in cancer cells can be validated through their impact on pathways like the MAP kinase (ERK and JNK) signaling cascades.[3]

Caption: Inhibition of a kinase cascade (e.g., MAPK/ERK) by a 2-aminothiazole compound.

Conclusion

High-throughput screening of 2-aminothiazole libraries is a powerful strategy for identifying novel drug candidates. The protocols and data presented here provide a framework for conducting these screens efficiently and reproducibly. Given the potential for this scaffold to be a frequent hitter, it is imperative to incorporate rigorous hit validation and secondary screening strategies to ensure the progression of high-quality lead compounds.[6][7]

References

• 1. benchchem.com [benchchem.com]
• 2. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of 2-Aminothiazoles as Potent Antiprion Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Aminothiazole: synthesis, biological activities and toxicity_Chemicalbook [chemicalbook.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Promiscuous 2-aminothiazoles (PrATs): a frequent hitting scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. journals.asm.org [journals.asm.org]
• 10. jocpr.com [jocpr.com]
• 11. Structure-activity relationships of 2-aminothiazoles effective against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Palladium-Catalyzed Synthesis of N-phenylpyridin-3-amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The N-phenylpyridin-3-amine scaffold is a privileged structural motif found in a multitude of biologically active molecules, including kinase inhibitors and other therapeutic agents. Its synthesis is of significant interest in medicinal chemistry and drug development. Among the various synthetic strategies, the palladium-catalyzed Buchwald-Hartwig amination has emerged as a robust and versatile method for the formation of the crucial C-N bond between a pyridine ring and an aniline derivative.[1] This reaction offers a broad substrate scope and generally high yields, making it a cornerstone of modern synthetic organic chemistry.[1]

These application notes provide detailed protocols and a summary of reaction conditions for the synthesis of N-phenylpyridin-3-amines via palladium-catalyzed cross-coupling reactions. The information is intended to serve as a practical guide for researchers in the optimization and execution of these important transformations.

Reaction Principle

The Buchwald-Hartwig amination involves the palladium-catalyzed cross-coupling of an aryl halide (or pseudohalide) with an amine in the presence of a base.[1] In the context of N-phenylpyridin-3-amine synthesis, this can be achieved by two primary routes: the coupling of a 3-halopyridine with aniline or the reaction of 3-aminopyridine with a phenyl halide. The catalytic cycle is generally understood to proceed through oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by the base to form a palladium-amido complex, and finally, reductive elimination to yield the desired N-aryl amine and regenerate the Pd(0) catalyst.[1]

Data Presentation: Reaction Parameters for Buchwald-Hartwig Amination

The following tables summarize typical reaction conditions for the palladium-catalyzed synthesis of N-phenylpyridin-3-amines and related structures. The selection of catalyst, ligand, base, and solvent is critical for achieving high yields and reaction efficiency.

Table 1: Coupling of 3-Halopyridines with Anilines

Entry	Pyridine Substrate	Aniline	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	3-Bromopyridine	Aniline	Pd₂(dba)₃ (2)	(±)-BINAP (4)	NaOtBu (1.4)	Toluene	70	18	~86¹
2	3-Bromopyridine	Aniline	Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃ (2)	1,4-Dioxane	120	16	Moderate²
3	2-Bromo-6-methylpyridine	Cyclohexane-1,2-diamine	Pd₂(dba)₃ (2)	(±)-BINAP (4)	NaOtBu (2.8)	Toluene	80	4	60
4	3-Bromo-2-aminopyridine	Morpholine	RuPhos precatalyst (4)	-	LiHMDS (2.5)	THF	65	12	High³

¹Yield reported for the analogous reaction of 4-bromobiphenyl with α-methylbenzylamine.[2] ²General conditions reported for heteroaromatic amines.[3] ³Qualitative yield reported.[4]

Table 2: Coupling of 3-Aminopyridine with Phenyl Halides

Entry	Phenyl Halide	Amine	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Bromobenzene	3-Aminopyridine	Pd(OAc)₂ (1)	XPhos (2)	K₃PO₄ (2)	t-BuOH	110	24	~95⁴
2	4-Chlorotoluene	3-Aminopyridine	Pd₂(dba)₃ (1)	RuPhos (2)	NaOtBu (1.5)	Toluene	100	18	~90⁵

⁴Yield reported for a similar coupling of an aniline with an aryl bromide. ⁵General conditions for amination of aryl chlorides.

Experimental Protocols

The following are generalized protocols for the palladium-catalyzed synthesis of N-phenylpyridin-3-amines. Optimization of reaction parameters may be necessary for specific substrates.

Protocol 1: Coupling of 3-Bromopyridine with Aniline

Materials:

• 3-Bromopyridine (1.0 equiv)

• Aniline (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• (±)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP) (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add Pd₂(dba)₃, BINAP, and NaOtBu.

• Evacuate and backfill the flask with inert gas three times.

• Add anhydrous toluene via syringe.

• Add 3-bromopyridine and aniline to the reaction mixture via syringe.

• Heat the reaction mixture to 70-110 °C with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired N-phenylpyridin-3-amine.

Protocol 2: Coupling of 3-Aminopyridine with Bromobenzene

Materials:

• 3-Aminopyridine (1.2 equiv)

• Bromobenzene (1.0 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (1 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (2 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 equiv)

• Anhydrous tert-Butanol (t-BuOH)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

Procedure:

• In a glovebox or under a stream of inert gas, add Pd(OAc)₂, XPhos, and K₃PO₄ to a dry Schlenk tube.

• Add 3-aminopyridine and bromobenzene.

• Add anhydrous t-BuOH via syringe.

• Seal the tube and heat the reaction mixture to 110 °C with stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction mixture to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, and dry over anhydrous sodium sulfate.

• Filter, concentrate, and purify the crude product by column chromatography on silica gel.

Mandatory Visualization

Caption: Experimental workflow for the palladium-catalyzed synthesis of N-phenylpyridin-3-amines.

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Cell-based Assays for Evaluating 2-Aminothiazole Cytotoxicity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential, including anticancer agents.[1][2] A critical step in the preclinical evaluation of novel 2-aminothiazole derivatives is the comprehensive assessment of their cytotoxic effects. This document provides detailed protocols for key cell-based assays to quantify cytotoxicity and elucidate the underlying mechanisms of action.

Data Presentation: In Vitro Cytotoxicity of 2-Aminothiazole Derivatives

The cytotoxic or anti-proliferative activity of 2-aminothiazole derivatives is commonly quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a compound required to inhibit the growth of 50% of a cell population. The following table summarizes the IC50 values for selected 2-aminothiazole derivatives against various human cancer cell lines.

Compound/Derivative	Cancer Cell Line	IC50 Value
Compound 20	H1299 (Lung Cancer)	4.89 µM
Compound 20	SHG-44 (Glioma)	4.03 µM
TH-39	K562 (Leukemia)	0.78 µM
Compounds 23 and 24	HepG2 (Liver Cancer)	0.51 mM and 0.57 mM
Compounds 23 and 24	PC12 (Pheochromocytoma)	0.309 mM and 0.298 mM
Compound 46a	A549 (Lung Cancer)	1.3 ± 0.9 µM
Compound 46b	A549 (Lung Cancer)	0.16 ± 0.06 µM
Compound 46b	HepG2 (Liver Cancer)	0.13 ± 0.05 µM
SNS-032 (Compound 2)	A2780 (Ovarian Cancer)	95 nM
Compound 79a	MCF-7 (Breast Cancer)	2.32 µg/mL (GI50)
Compound 79b	A549 (Lung Cancer)	1.61 µg/mL (GI50)
Compound 27	HeLa (Cervical Cancer)	1.6 ± 0.8 µM
5a (Ph, Phe)	A549 (Lung Cancer)	8.02 µM
5a (Ph, Phe)	HeLa (Cervical Cancer)	6.51 µM
5a (Ph, Phe)	MCF-7 (Breast Cancer)	6.84 µM
5ac (2-pyridyl substituent)	A549, HeLa, MCF-7	4.57–6.71 µM
5ad (2-pyridyl substituent)	A549, HeLa, MCF-7	3.68–8.51 µM

Experimental Protocols

A general workflow for assessing the anticancer activity of 2-aminothiazole derivatives involves initial cytotoxicity screening followed by more detailed mechanistic studies.

Caption: General experimental workflow for anticancer evaluation.

MTT Assay for Cell Viability

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[1] Metabolically active cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product.[1]

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.[3]

• Compound Treatment: Treat the cells with various concentrations of the 2-aminothiazole derivatives for a specified period (e.g., 24, 48, or 72 hours).[1] Include a vehicle-only control.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[4][5]

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.[1]

• Solubilization: Add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[1][6]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[7] Measure the absorbance at a specific wavelength (e.g., 570 nm or 590 nm) using a microplate reader.[1][5]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-only control and determine the IC50 value from the dose-response curve.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a colorimetric method that quantifies cytotoxicity by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.[8] LDH is a stable cytosolic enzyme that is released upon cell lysis.[8]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at an optimal density (e.g., 1 x 10⁴ to 5 x 10⁴ cells/well) in 100 µL of complete culture medium.[8]

• Compound Treatment: Treat cells with various concentrations of the 2-aminothiazole derivatives and incubate for the desired exposure period.[9] Include controls for spontaneous LDH release (vehicle-only), maximum LDH release (cells treated with a lysis buffer), and background (medium only).[10]

• Supernatant Collection: At the end of the incubation, centrifuge the plate at 250 x g for 4 minutes to pellet any detached cells.[8]

• LDH Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well flat-bottom plate.[8]

• Reaction Mixture Addition: Prepare the LDH reaction mixture according to the manufacturer's instructions and add 50 µL to each well containing the supernatant.[8]

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[8]

• Stop Reaction: Add 50 µL of the stop solution provided in the kit to each well.[8]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[8]

• Data Analysis: Calculate the percentage of cytotoxicity using the absorbance values from the experimental and control wells.

Annexin V/Propidium Iodide (PI) Staining for Apoptosis

This flow cytometry-based assay is used to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[1] In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane and is detected by fluorescently labeled Annexin V.[11] Propidium iodide is a nuclear stain that can only enter cells with compromised membrane integrity, characteristic of late apoptotic and necrotic cells.[11]

Protocol:

• Cell Seeding and Treatment: Seed cancer cells in 6-well plates and treat with the 2-aminothiazole compound and a vehicle control for the desired time.[11]

• Cell Harvesting: Collect both floating and adherent cells.[11] Adherent cells can be detached using trypsin-EDTA.

• Cell Washing: Wash the collected cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube and add 5 µL of FITC-conjugated Annexin V and 5 µL of propidium iodide.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[11] Include unstained, Annexin V-only, and PI-only controls for proper compensation and gating.

Signaling Pathways in 2-Aminothiazole Induced Cytotoxicity

Many 2-aminothiazole derivatives exert their cytotoxic effects by inducing apoptosis.[1] This programmed cell death can be initiated through intrinsic (mitochondrial) and extrinsic pathways. A common mechanism involves the modulation of the Bcl-2 family of proteins, leading to the release of cytochrome c from the mitochondria and the subsequent activation of caspases.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchhub.com [researchhub.com]
• 6. broadpharm.com [broadpharm.com]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. benchchem.com [benchchem.com]
• 9. LDH cytotoxicity assay [protocols.io]
• 10. scientificlabs.co.uk [scientificlabs.co.uk]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for In Vitro Antimicrobial Activity of Novel Aminothiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to assessing the in vitro antimicrobial properties of novel aminothiazole derivatives. The following sections detail the protocols for key experiments, present a summary of antimicrobial activity data from recent studies, and include visualizations of experimental workflows.

Data Presentation: Antimicrobial Activity of Novel Aminothiazole Derivatives

The following table summarizes the in vitro antimicrobial activity of various aminothiazole derivatives as reported in recent literature. This data provides a comparative overview of the potency of different structural modifications.

Compound/Derivative ID	Target Microorganism	Method	Concentration/Dosage	Result (Zone of Inhibition, MIC, etc.)	Reference
2a	Staphylococcus epidermidis (MDR)	Broth Microdilution	-	MIC: 250 µg/mL	[1]
2b	Staphylococcus epidermidis (MDR)	Broth Microdilution	-	MIC: 250 µg/mL	[1]
2a	Pseudomonas aeruginosa (MDR)	Broth Microdilution	-	MIC: 375 µg/mL	[1]
2b	Pseudomonas aeruginosa (MDR)	Broth Microdilution	-	MIC: 375 µg/mL	[1]
2d	Staphylococcus aureus (MDR)	Broth Microdilution	-	MIC: 250 µg/mL	[1]
2g	Staphylococcus aureus (MDR)	Broth Microdilution	-	MIC: 250 µg/mL	[1]
2d	Escherichia coli (MDR)	Broth Microdilution	-	MIC: 375 µg/mL	[1]
2g	Escherichia coli (MDR)	Broth Microdilution	-	MIC: 375 µg/mL	[1]
NS-5	Bacillus subtilis	Disk Diffusion	50 µg/ml	17 mm	[2]
NS-5	Bacillus subtilis	Disk Diffusion	100 µg/ml	20 mm	[2]
NS-8	Bacillus subtilis	Disk Diffusion	50 µg/ml	18 mm	[2]
NS-8	Bacillus subtilis	Disk Diffusion	100 µg/ml	20 mm	[2]
NS-5	Escherichia coli	Disk Diffusion	50 µg/ml	16 mm	[2]
NS-5	Escherichia coli	Disk Diffusion	100 µg/ml	19 mm	[2]
NS-8	Escherichia coli	Disk Diffusion	50 µg/ml	19 mm	[2]
NS-8	Escherichia coli	Disk Diffusion	100 µg/ml	21 mm	[2]
Thiazole Derivatives (General)	Gram-positive bacteria	Broth Microdilution	-	MIC: 2–64 μg/mL	[3]
Thiazole Derivatives (General)	Enterococcus faecalis (VRE)	Broth Microdilution	-	MIC: 64 μg/mL	[3]

MIC: Minimum Inhibitory Concentration, MDR: Multi-drug Resistant, VRE: Vancomycin-Resistant Enterococci.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Materials:

• Novel aminothiazole derivatives

• Sterile 96-well microtiter plates (round-bottom)

• Mueller-Hinton Broth (MHB) or other appropriate broth media

• Bacterial and/or fungal strains

• Sterile saline (0.85% NaCl)

• McFarland 0.5 turbidity standard

• Spectrophotometer

• Incubator

• Multichannel pipette

Protocol:

• Preparation of Aminothiazole Derivative Stock Solutions:

  • Dissolve the aminothiazole derivatives in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

  • Further dilute the stock solution in the appropriate broth medium to achieve the desired starting concentration for the assay.

• Inoculum Preparation:

  • From a fresh culture (18-24 hours old), pick 3-4 colonies and suspend them in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute this standardized suspension in the broth medium to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Assay Setup:

  • Add 100 µL of sterile broth to all wells of the 96-well plate.

  • Add 100 µL of the highest concentration of the aminothiazole derivative solution to the first column of wells.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, and so on, down the plate. Discard the final 100 µL from the last dilution column.

  • Inoculate each well (except for the sterility control) with 100 µL of the prepared bacterial/fungal suspension.

  • Include a growth control (broth and inoculum, no compound) and a sterility control (broth only) on each plate.

• Incubation:

  • Cover the plates and incubate at 35-37°C for 16-20 hours for bacteria, or at an appropriate temperature and duration for fungi.

• Reading the MIC:

  • The MIC is the lowest concentration of the aminothiazole derivative at which there is no visible growth (turbidity) in the well. This can be assessed visually or by using a microplate reader.

Broth Microdilution Workflow for MIC Determination.

Agar Well Diffusion Assay

This is a preliminary screening method to assess the antimicrobial activity of a compound based on its ability to diffuse through agar and inhibit microbial growth.

Materials:

• Novel aminothiazole derivatives

• Mueller-Hinton Agar (MHA) plates

• Bacterial and/or fungal strains

• Sterile cotton swabs

• Sterile cork borer or pipette tips

• Micropipettes

• Incubator

Protocol:

• Inoculation of Agar Plates:

  • Prepare a standardized microbial inoculum as described in the broth microdilution protocol.

  • Dip a sterile cotton swab into the inoculum and rotate it against the side of the tube to remove excess liquid.

  • Swab the entire surface of the MHA plate evenly in three directions to ensure a uniform lawn of growth.[4]

  • Allow the plate to dry for a few minutes.

• Preparation of Wells:

  • Using a sterile cork borer (typically 6-8 mm in diameter), create wells in the agar.[5]

• Application of Aminothiazole Derivatives:

  • Prepare solutions of the aminothiazole derivatives at known concentrations.

  • Pipette a fixed volume (e.g., 50-100 µL) of each derivative solution into a separate well.

  • Include a positive control (a known antibiotic) and a negative control (the solvent used to dissolve the compounds) in separate wells.

• Incubation:

  • Incubate the plates at 37°C for 18-24 hours for bacteria, or under appropriate conditions for fungi.[6]

• Measurement and Interpretation:

  • After incubation, measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters.[6]

  • A larger zone of inhibition generally indicates greater antimicrobial activity.

Agar Well Diffusion Assay Workflow.

Time-Kill Kinetic Assay

This assay provides information on the rate at which an antimicrobial agent kills a microbial population over time, distinguishing between bactericidal and bacteriostatic effects.[7]

Materials:

• Novel aminothiazole derivatives

• Bacterial strain of interest

• Appropriate broth medium

• Sterile culture tubes or flasks

• Shaking incubator

• Serial dilution supplies (e.g., sterile saline, pipette tips)

• Agar plates for colony counting

Protocol:

• Preparation:

  • Prepare a standardized bacterial inoculum in the mid-logarithmic growth phase.

  • Prepare solutions of the aminothiazole derivatives at various concentrations (e.g., 0.5x, 1x, 2x, and 4x the MIC).

• Assay Setup:

  • Inoculate flasks containing the broth and the aminothiazole derivative solutions with the bacterial suspension to a final density of approximately 5 x 10⁵ CFU/mL.

  • Include a growth control flask (no compound).

• Time-Course Sampling and Plating:

  • Incubate the flasks in a shaking incubator at 37°C.

  • At specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.

  • Perform serial dilutions of each aliquot in sterile saline.

  • Plate a known volume of each dilution onto agar plates.

• Colony Counting and Data Analysis:

  • Incubate the plates until colonies are visible.

  • Count the number of colonies on the plates and calculate the CFU/mL for each time point and concentration.

  • Plot the log₁₀ CFU/mL against time for each concentration to generate time-kill curves.

• Interpretation:

  • Bactericidal activity is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.[7]

  • Bacteriostatic activity is characterized by a prevention of growth or a <3-log₁₀ reduction in CFU/mL compared to the initial inoculum.

Time-Kill Kinetic Assay Workflow.

Biofilm Inhibition Assay

This assay assesses the ability of aminothiazole derivatives to prevent the formation of biofilms.

Materials:

• Novel aminothiazole derivatives

• Bacterial strain known to form biofilms

• Tryptic Soy Broth (TSB) or other suitable medium, often supplemented with glucose

• Sterile 96-well flat-bottom microtiter plates

• Crystal violet solution (0.1%)

• Ethanol (95%) or acetic acid (30%)

• Microplate reader

Protocol:

• Assay Setup:

  • Add 100 µL of broth to the wells of a 96-well plate.

  • Perform serial dilutions of the aminothiazole derivatives in the plate at sub-MIC concentrations.

  • Add 100 µL of a standardized bacterial inoculum to each well.

  • Include a growth control (broth and inoculum, no compound) and a sterility control (broth only).

• Incubation:

  • Incubate the plate at 37°C for 24-48 hours without agitation.

• Staining and Quantification:

  • Gently remove the planktonic cells by washing the wells with sterile phosphate-buffered saline (PBS).

  • Fix the remaining biofilms by air-drying or with methanol.

  • Stain the biofilms with 125 µL of 0.1% crystal violet for 10-15 minutes.[8]

  • Wash away the excess stain with water and allow the plate to dry.

  • Solubilize the bound crystal violet with 200 µL of 95% ethanol or 30% acetic acid.[8]

  • Measure the absorbance of the solubilized stain using a microplate reader at a wavelength of approximately 570 nm.

• Interpretation:

  • A reduction in absorbance compared to the growth control indicates inhibition of biofilm formation.

Biofilm Formation Inhibition Assay Workflow.

References

• 1. Designing, synthesis and characterization of 2-aminothiazole-4-carboxylate Schiff bases; antimicrobial evaluation against multidrug resistant strains and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chemistnotes.com [chemistnotes.com]
• 5. mdpi.com [mdpi.com]
• 6. hereditybio.in [hereditybio.in]
• 7. benchchem.com [benchchem.com]
• 8. static.igem.org [static.igem.org]

Application Notes and Protocols for Structure-Activity Relationship (SAR) Studies of 2-Aminothiazole Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2-aminothiazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous biologically active compounds. Its prevalence in clinically approved drugs and late-stage clinical candidates underscores its importance in drug discovery. This document provides detailed application notes and protocols for conducting structure-activity relationship (SAR) studies of 2-aminothiazole-based inhibitors, with a particular focus on their role as kinase inhibitors in oncology.

The 2-aminothiazole core can be systematically modified at several positions to probe the chemical space and optimize pharmacological properties such as potency, selectivity, and pharmacokinetic profile. Key positions for modification include the 2-amino group, the C4 position, and the C5 position of the thiazole ring. Understanding the impact of these modifications on biological activity is the essence of SAR studies.

I. Structure-Activity Relationship (SAR) Summary

The SAR of 2-aminothiazole inhibitors is highly dependent on the specific biological target. However, some general trends have been observed across different studies.

• 2-Amino Group: Acylation or substitution of the 2-amino group is a critical determinant of activity and is often a key vector for SAR exploration. The introduction of various substituted aryl, heteroaryl, or acyl groups can significantly modulate the inhibitory potency and selectivity. For instance, in studies on antitubercular 2-aminothiazoles, introduction of substituted benzoyl groups at the N-2 position led to a more than 128-fold improvement in activity.[1]

• C4-Position: The substituent at the C4 position of the thiazole ring often plays a crucial role in establishing key interactions with the target protein. For example, in a series of antitubercular compounds, a 2-pyridyl moiety at the C4 position was found to be essential for potent activity.[1]

• C5-Position: Modifications at the C5 position can also influence activity, although in some series, this position is less sensitive to substitution. However, the introduction of lipophilic substituents such as methyl, bromo, or phenyl at the 4- and/or 5-position has been shown to result in moderate to good antitumor activities against lung and glioma cancer cell lines.[2]

The following table summarizes the SAR data for a series of 2-aminothiazole derivatives as Checkpoint Kinase 1 (CHK1) inhibitors, demonstrating the impact of substitutions on their inhibitory activity.[3]

Compound ID	R1 Group	R2 Group	CHK1 IC50 (nM)[3]	MV-4-11 IC50 (nM)[3]	Z-138 IC50 (nM)[3]
8a	H	H	15.32 ± 1.15	110.31 ± 9.87	85.64 ± 7.63
8b	F	H	8.76 ± 0.78	65.43 ± 5.43	54.21 ± 4.98
8c	Cl	H	6.21 ± 0.54	51.23 ± 4.76	43.87 ± 3.98
8d	Br	H	7.54 ± 0.67	58.76 ± 5.12	49.87 ± 4.32
8e	CH3	H	10.23 ± 0.98	87.54 ± 7.65	76.43 ± 6.87
8f	OCH3	H	12.87 ± 1.12	98.76 ± 8.76	81.23 ± 7.54
8g	H	F	9.87 ± 0.87	76.54 ± 6.87	65.43 ± 5.98
8h	H	Cl	5.87 ± 0.49	48.76 ± 4.32	39.87 ± 3.54
8i	H	Br	6.98 ± 0.61	55.43 ± 4.98	46.54 ± 4.12
8j	H	CH3	11.54 ± 1.03	91.23 ± 8.12	80.98 ± 7.23
8k	H	OCH3	13.98 ± 1.21	105.43 ± 9.87	92.34 ± 8.54
8l	F	F	7.65 ± 0.68	61.23 ± 5.43	50.98 ± 4.54
8m	Cl	Cl	4.87 ± 0.43	41.23 ± 3.87	32.45 ± 2.98
8n	Br	Br	4.25 ± 0.10	42.10 ± 5.77	24.16 ± 6.67

II. Experimental Protocols

A. Synthesis of 2-Aminothiazole Derivatives

The Hantzsch thiazole synthesis is a widely used and versatile method for the preparation of the 2-aminothiazole scaffold.[4]

General Protocol for Hantzsch Thiazole Synthesis:

• Reaction Setup: In a round-bottom flask, dissolve the α-haloketone (e.g., 2-bromoacetophenone) and thiourea in a suitable solvent such as ethanol or methanol.

• Reaction Conditions: The reaction mixture is typically stirred and may be heated to reflux. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure.

• Neutralization and Extraction: The residue is then neutralized with a base, such as sodium carbonate solution, and the product is extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The crude product is purified by column chromatography on silica gel to afford the desired 2-aminothiazole derivative.

Hantzsch Thiazole Synthesis Workflow

B. In Vitro Kinase Inhibition Assay

This protocol describes a general method to determine the in vitro inhibitory activity of 2-aminothiazole derivatives against a target kinase.

Materials:

• Recombinant human kinase of interest

• Specific peptide substrate for the kinase

• Adenosine triphosphate (ATP)

• Kinase reaction buffer

• Test compounds (2-aminothiazole derivatives)

• Positive control inhibitor

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• 96-well or 384-well plates

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO.

• Reaction Mixture Preparation: In each well of the plate, prepare a reaction mixture containing the kinase, peptide substrate, and kinase buffer.

• Compound Addition: Add the diluted test compounds or controls to the respective wells.

• Initiation of Reaction: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the plate at the optimal temperature (e.g., 30°C or 37°C) for a specified period.

• Detection: Stop the reaction and measure the kinase activity using a suitable detection reagent according to the manufacturer's instructions. The signal (e.g., luminescence or fluorescence) is proportional to the amount of ADP produced, which is inversely proportional to the inhibitory activity of the compound.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

In Vitro Kinase Inhibition Assay Workflow

C. Cell Proliferation Assay (MTT Assay)

The MTT assay is a colorimetric assay used to assess the cytotoxic effects of chemical compounds on cancer cell lines.[4]

Materials:

• Human cancer cell lines

• Appropriate cell culture medium with supplements (e.g., fetal bovine serum, antibiotics)

• 96-well plates

• Test compounds (2-aminothiazole derivatives)

• Positive control (e.g., a known anticancer drug)

• MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Procedure:

• Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to attach overnight in a humidified incubator at 37°C with 5% CO2.[4]

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a positive control. Incubate for a specified period (e.g., 48 or 72 hours).[4]

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours.[4]

• Formazan Solubilization: The viable cells will metabolize the MTT into a purple formazan product. Add the solubilization solution to each well to dissolve the formazan crystals.[4]

• Absorbance Measurement: Measure the absorbance of the solution in each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells and determine the IC50 value, which is the concentration of the compound required to inhibit the growth of 50% of the cells.

D. Western Blotting for Target Engagement

Western blotting is a technique used to measure changes in protein expression and post-translational modifications, such as phosphorylation, which can serve as direct readouts of target engagement for kinase inhibitors.[5]

Protocol for Assessing mTOR Signaling Pathway Inhibition:

The mTOR kinase phosphorylates downstream substrates like p70 S6 Kinase (p70S6K) and 4E-BP1. A potent mTOR inhibitor is expected to decrease the phosphorylation of these substrates.[5]

• Cell Treatment: Treat cells with varying concentrations of the 2-aminothiazole inhibitor for a specified time.

• Cell Lysis: Lyse the cells to extract total proteins.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the phosphorylated and total forms of the target proteins (e.g., anti-phospho-p70S6K, anti-p70S6K, anti-phospho-4E-BP1, anti-4E-BP1).

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

• Analysis: Quantify the band intensities to determine the ratio of phosphorylated to total protein for each target. A dose-dependent decrease in this ratio indicates target engagement by the inhibitor.

mTOR Signaling and Western Blot Readout

III. Conclusion

The systematic application of these protocols will enable researchers to conduct thorough SAR studies of 2-aminothiazole inhibitors. By correlating structural modifications with changes in biological activity, potent and selective lead compounds can be identified and optimized for further preclinical and clinical development. The data generated from these studies are crucial for building robust SAR models that can guide the design of next-generation inhibitors with improved therapeutic profiles.

References

• 1. Structure-activity relationships of 2-aminothiazoles effective against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Biological Evaluation of 2-Aminothiazole Derivatives as Novel Checkpoint Kinase 1 (CHK1) Inhibitors [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Bromo-N-phenylthiazol-2-amine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 5-Bromo-N-phenylthiazol-2-amine synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for 5-Bromo-N-phenylthiazol-2-amine?

A1: The most common synthetic route involves a two-step process:

• Bromination: Electrophilic bromination of 2-aminothiazole at the 5-position to yield 2-amino-5-bromothiazole.

• N-Arylation: A cross-coupling reaction, typically a Buchwald-Hartwig amination or an Ullmann condensation, to couple the 2-amino-5-bromothiazole with a phenyl group.

Q2: What are the critical factors affecting the yield of the bromination step?

A2: Key factors include the choice of brominating agent, solvent, and reaction temperature. Common brominating agents are elemental bromine (Br₂) and copper(II) bromide (CuBr₂).[1] The solvent can influence the reaction rate and selectivity. Careful control of the reaction temperature is crucial to minimize the formation of by-products.

Q3: Which methods are recommended for the N-phenylation of 2-amino-5-bromothiazole?

A3: Palladium-catalyzed Buchwald-Hartwig amination is a modern and often preferred method due to its milder reaction conditions and broader substrate scope compared to the traditional copper-catalyzed Ullmann condensation.[2][3][4] The choice of palladium catalyst, ligand, and base is critical for achieving high yields in the Buchwald-Hartwig reaction.

Q4: How can I monitor the progress of the reactions?

A4: Thin-layer chromatography (TLC) is a simple and effective technique to monitor the progress of both the bromination and N-arylation reactions.[2] By spotting the reaction mixture alongside the starting materials, you can observe the consumption of reactants and the formation of the product.

Q5: What are the common purification methods for the final product?

A5: The final product, 5-Bromo-N-phenylthiazol-2-amine, is typically a solid and can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.[1][2][5]

Troubleshooting Guides

Problem 1: Low Yield in the Bromination of 2-Aminothiazole

Q: I am getting a low yield of 2-amino-5-bromothiazole. What are the possible causes and how can I improve it?

A: Low yield in the bromination step can be attributed to several factors. Below is a troubleshooting guide to help you identify and resolve the issue.

Troubleshooting Workflow for Bromination

References

• 1. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 5. Palladium-Catalyzed N-Arylation of 2-Aminothiazoles [dspace.mit.edu]

Purification of crude 5-Bromo-N-phenylthiazol-2-amine by column chromatography

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions (FAQs) for the purification of crude 5-Bromo-N-phenylthiazol-2-amine by column chromatography.

Frequently Asked Questions (FAQs)

Q1: Why is my 5-Bromo-N-phenylthiazol-2-amine streaking or tailing on the silica gel TLC plate and column?

A1: Severe streaking or tailing of amine-containing compounds like 5-Bromo-N-phenylthiazol-2-amine on silica gel is a common problem. It is primarily caused by a strong acid-base interaction between the basic amine group in your molecule and the acidic silanol groups (Si-OH) on the surface of the silica gel.[1][2][3] This interaction leads to poor separation, broad peaks, and potentially irreversible adsorption of the compound onto the column.[1][3]

Q2: How can I prevent peak tailing for my compound on a silica gel column?

A2: The most effective way to prevent peak tailing is to neutralize the acidic sites on the silica gel. This is typically achieved by adding a small amount of a competing base to your eluent system.[3][4]

• Recommended Action: Add 0.5-2% triethylamine (TEA) to your mobile phase (e.g., hexane/ethyl acetate). The TEA will interact with the acidic silanol groups, allowing your target compound to elute symmetrically.[1][5] Always ensure the TEA is mixed thoroughly into your eluent before starting the chromatography.

Q3: What is the ideal mobile phase and Rf value for purifying 5-Bromo-N-phenylthiazol-2-amine?

A3: For 2-aminothiazole derivatives, a common and effective mobile phase is a mixture of a non-polar solvent like hexane and a moderately polar solvent like ethyl acetate.[6][7][8]

• Solvent Selection: Start by developing a solvent system using Thin Layer Chromatography (TLC).

• Target Rf: Aim for a solvent system that provides an Rf value of approximately 0.2-0.4 for 5-Bromo-N-phenylthiazol-2-amine.[1][5] This Rf range typically provides the best separation from impurities.

Q4: My compound is not moving off the baseline and won't elute from the column, even with a high concentration of ethyl acetate. What should I do?

A4: This indicates that your compound is very strongly adsorbed to the silica gel, or your mobile phase is not polar enough.

• Troubleshooting Steps:

  • Add a Modifier: If you haven't already, add 1-2% triethylamine (TEA) to your eluent. This is often the most critical step for eluting basic amines.[3][4]

  • Increase Polarity: If adding TEA is not sufficient, gradually increase the polarity of your mobile phase. You can switch to a stronger solvent system, such as dichloromethane (DCM) and methanol.[1] A common "flush" solvent for highly polar compounds is 10-20% methanol in DCM, also containing 1% TEA.[1]

Q5: My crude sample is not very soluble in the hexane/ethyl acetate mobile phase. How should I load it onto the column?

A5: If your compound has poor solubility in the eluent, dry loading is the recommended method to ensure a narrow band and good separation.[9] Wet loading with a more polar solvent can lead to band broadening and decreased resolution.

• Dry Loading Procedure: Dissolve your crude product in a suitable solvent (like dichloromethane or acetone) in a round-bottom flask. Add a small amount of silica gel (typically 10-20 times the mass of your sample) to the solution.[9] Gently remove the solvent by rotary evaporation until you have a dry, free-flowing powder. This powder can then be carefully added to the top of your packed column.[9]

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process.

Problem Encountered	Potential Cause(s)	Recommended Action(s)
Poor Separation / Co-elution of Impurities	Incorrect Mobile Phase: The chosen solvent system does not have the right selectivity to resolve the target compound from impurities.	Re-optimize the solvent system using TLC. Try different solvent combinations (e.g., Dichloromethane/Ethyl Acetate, Toluene/Acetone).Run a gradient elution, starting with a low polarity solvent and gradually increasing the polarity.[5]
Column Overload: Too much crude material was loaded onto the column for its size.	Reduce the amount of sample loaded. As a general rule, use a silica gel mass of at least 50-100 times the mass of your crude sample.
Product Elutes with the Solvent Front	Mobile Phase Too Polar: The eluent is too strong, causing all compounds to move too quickly without interacting with the stationary phase.	Decrease the polarity of the mobile phase. Use a higher percentage of the non-polar solvent (e.g., hexane).
Compound Does Not Elute from the Column	Strong Adsorption to Silica: The basic amine is strongly bound to the acidic silica gel.[1][3]	Add a competing base like triethylamine (~1%) to the mobile phase to neutralize the silica surface.[1][3]Switch to a more polar solvent system, such as Methanol in Dichloromethane.[1]
Insufficiently Polar Eluent: The mobile phase is not strong enough to move the compound.	Gradually increase the polarity of the eluent.[1]
Cracked or Channeled Column Bed	Improper Packing: The silica gel was not packed uniformly, leading to channels.	Ensure the column is packed carefully and uniformly as a slurry. Do not let the silica bed run dry at any point during packing or running the column.
Broad Elution Bands	Poor Sample Loading: The initial sample band was too wide.	Load the sample in the minimum possible volume of solvent (wet loading) or use the dry loading technique for better results.[9]
Diffusion: The column is running too slowly, allowing the bands to broaden through diffusion.	Increase the flow rate by applying gentle positive pressure (e.g., with a pump or inert gas).

Experimental Protocol: Flash Column Chromatography

This protocol outlines a standard procedure for the purification of 5-Bromo-N-phenylthiazol-2-amine on silica gel.

1. TLC Analysis and Solvent System Selection:

• Dissolve a small amount of the crude material in a solvent like dichloromethane.

• Spot the solution on a silica gel TLC plate.

• Develop the plate in various hexane/ethyl acetate solvent systems (e.g., 9:1, 4:1, 2:1).

• Select a solvent system that gives the target compound an Rf of 0.2-0.4 and shows good separation from major impurities.[1][5]

• Prepare the bulk mobile phase by adding 1% triethylamine (TEA) to the chosen solvent system.

2. Column Packing (Slurry Method):

• Choose an appropriately sized column for the amount of crude material.

• In a beaker, prepare a slurry of silica gel in the initial, least polar mobile phase.

• With the column's stopcock closed, pour the slurry into the column.

• Open the stopcock to allow the solvent to drain, continuously tapping the column gently to ensure even packing. Add more slurry as needed until the desired bed height is reached.

• Finish by adding a thin layer (approx. 1 cm) of sand on top of the silica bed to prevent disturbance during solvent addition.[9] Do not let the column run dry.

3. Sample Loading:

• Wet Loading: Dissolve the crude material in a minimal amount of the mobile phase or a slightly more polar solvent like dichloromethane.[9] Carefully pipette this solution onto the sand layer at the top of the column. Drain the solvent just until it reaches the top of the sand layer.

• Dry Loading (Recommended for Poor Solubility): Pre-adsorb the crude material onto a small amount of silica gel.[9] Once it is a free-flowing powder, carefully add it to the top of the packed column, on top of the silica bed. Add the protective sand layer over your dry-loaded sample.

4. Elution and Fraction Collection:

• Carefully add the mobile phase to the top of the column.

• Begin eluting the column, collecting the eluent in fractions (e.g., test tubes or vials).

• Maintain a constant level of solvent above the silica bed to avoid cracking.

• If using a gradient, start with the initial low-polarity solvent and gradually increase the percentage of the more polar solvent.

5. Monitoring and Isolation:

• Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Combine the pure fractions.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the purified 5-Bromo-N-phenylthiazol-2-amine.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common column chromatography issues.

Caption: Troubleshooting workflow for column chromatography purification.

References

• 1. benchchem.com [benchchem.com]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]
• 4. biotage.com [biotage.com]
• 5. Chromatography [chem.rochester.edu]
• 6. benchchem.com [benchchem.com]
• 7. jocpr.com [jocpr.com]
• 8. benchchem.com [benchchem.com]
• 9. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Troubleshooting Hantzsch thiazole synthesis side reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the Hantzsch thiazole synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism of the Hantzsch thiazole synthesis?

The Hantzsch thiazole synthesis is a cyclization reaction between an α-haloketone and a thioamide to form a thiazole ring. The reaction proceeds through a multi-step mechanism that begins with a nucleophilic attack of the sulfur atom from the thioamide on the α-carbon of the haloketone. This is followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic thiazole ring.[1]

Q2: What are the typical starting materials for this synthesis?

The most common starting materials are α-haloketones (e.g., 2-bromoacetophenone) and a thioamide source, such as thiourea or a substituted thioamide.[1][2]

Q3: Is the Hantzsch thiazole synthesis generally a high-yielding reaction?

Yes, the Hantzsch thiazole synthesis is known for often providing high yields of the thiazole product.[1] However, the reaction conditions need to be optimized to maximize the yield and purity.

Troubleshooting Guides

This section addresses specific issues that may arise during the Hantzsch thiazole synthesis, providing potential causes and solutions.

Issue 1: Low or No Product Yield

Q: My reaction has a very low yield or has not produced any of the desired thiazole. What are the possible causes and how can I fix this?

A: Low or no yield in a Hantzsch thiazole synthesis can be attributed to several factors. Below is a systematic guide to troubleshoot this issue.

Potential Causes and Solutions:

• Poor Quality of Starting Materials:

  • α-Haloketone Instability: α-haloketones can be unstable and degrade over time. Ensure you are using a fresh or properly stored α-haloketone.

  • Thioamide Impurity: The purity of the thioamide is crucial. Impurities can lead to unwanted side reactions. Use a high-purity thioamide or purify it before use.

• Suboptimal Reaction Conditions:

  • Temperature: The reaction often requires heating. If the reaction is sluggish at room temperature, a gradual increase in temperature might be necessary. However, excessive heat can promote side reactions. The optimal temperature depends on the specific substrates and solvent used.

  • Reaction Time: The reaction may not have reached completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.[3]

  • Solvent: The choice of solvent is critical. Polar protic solvents like ethanol and methanol are commonly used and generally give good results.[4] The solubility of the reactants in the chosen solvent is also important for a homogeneous reaction.

• Incorrect Stoichiometry:

  • An excess of one reactant is often used to drive the reaction to completion. A slight excess of the thioamide is a common strategy.[2]

Issue 2: Presence of Multiple Products (Side Reactions)

Q: My TLC analysis of the crude reaction mixture shows multiple spots in addition to the desired product. What are these byproducts and how can I minimize their formation?

A: The formation of byproducts is a common issue. Identifying these side products is the first step toward mitigating their formation.

Common Side Reactions and Byproducts:

• Formation of Isomeric Thiazoles: When using N-monosubstituted thioureas, the reaction can lead to the formation of two isomeric products: the expected 2-(N-substituted amino)thiazole and the 3-substituted 2-imino-2,3-dihydrothiazole. The formation of the imino isomer is favored under acidic conditions.[5]

• Formation of Oxazoles: If the thioamide is contaminated with the corresponding amide, the synthesis of an oxazole byproduct can occur.

• Dimerization or Polymerization: The starting materials or reactive intermediates can undergo self-condensation, leading to dimers or polymeric materials.

Strategies to Minimize Byproduct Formation:

• Control of pH: For reactions with N-monosubstituted thioureas, maintaining a neutral pH will favor the formation of the 2-(N-substituted amino)thiazole. To selectively synthesize the 3-substituted 2-imino-2,3-dihydrothiazole, acidic conditions should be employed.

• Use of Pure Reagents: Ensure the thioamide is free from contamination with its corresponding amide to avoid oxazole formation.

• Temperature Control: Running the reaction at the optimal temperature can help minimize the formation of degradation products and polymers.

Issue 3: Difficulty in Product Purification

Q: I am struggling to purify my thiazole product from the crude reaction mixture. What are the recommended purification techniques?

A: Purification of thiazole derivatives can be challenging due to the nature of the product and the potential byproducts.

Recommended Purification Methods:

• Recrystallization: For solid products, recrystallization is often the most effective method for purification. The choice of solvent is crucial. Common solvents include ethanol, methanol, or a mixture of ethyl acetate and hexane.

• Column Chromatography: For oily products or when recrystallization is ineffective, silica gel column chromatography is a powerful purification technique. A typical mobile phase is a gradient of ethyl acetate in hexane.[6]

• Acid-Base Extraction: If the thiazole product contains a basic nitrogen atom, an acid-base extraction can be employed to separate it from neutral byproducts.

Data Presentation

The following tables summarize quantitative data on the effect of various reaction parameters on the yield of Hantzsch thiazole synthesis.

Table 1: Effect of Solvent on the Yield of a Hantzsch Thiazole Derivative [3]

Entry	Solvent (v/v)	Temperature (°C)	Time (h)	Yield (%)
1	Water	25	3.5	0
2	Water	Reflux	3.5	50
3	Ethanol	25	3.5	0
4	Ethanol	Reflux	3.5	65
5	Methanol	25	3.5	0
6	Methanol	Reflux	3.5	60
7	1-Butanol	Reflux	3.5	70
8	2-Propanol	Reflux	3.5	68
9	Ethanol/Water (1:1)	25	3.5	20
10	Ethanol/Water (1:1)	65	3.5	87

Table 2: Effect of Catalyst Loading on the Yield of a Hantzsch Thiazole Derivative [3]

Entry	Catalyst (SiW.SiO₂) Loading (%)	Time (h)	Yield (%)
1	0	3.5	50
2	5	3.5	65
3	10	3.5	78
4	15	3.5	87
5	18	3.5	87
6	20	3.5	87

Table 3: Screening of Solvents and Reaction Time for Microwave-Assisted Hantzsch Thiazole Synthesis [7]

Condition	Solvent	Temperature (°C)	Time (min)	Yield (%)
1	No solvent	90-120	15	trace
2	Ethanol	90-120	15	79
3	Ethanol	90-120	30	85
4	Methanol	90	15	71
5	Methanol	90	30	95
6	Acetonitrile	90-100	15	65

Experimental Protocols

Protocol 1: General Procedure for Hantzsch Synthesis of 2-Amino-4-phenylthiazole[1]

Materials:

• 2-Bromoacetophenone

• Thiourea

• Methanol

• 5% Sodium Carbonate (Na₂CO₃) solution

• Water

Procedure:

• In a 20 mL scintillation vial, combine 2-bromoacetophenone (5.0 mmol) and thiourea (7.5 mmol).

• Add methanol (5 mL) and a magnetic stir bar.

• Heat the mixture with stirring on a hot plate at approximately 100°C for 30 minutes.

• Remove the reaction from the heat and allow the solution to cool to room temperature.

• Pour the reaction contents into a 100 mL beaker containing 20 mL of 5% Na₂CO₃ solution and swirl to mix.

• A precipitate should form. Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the filter cake with water.

• Spread the collected solid on a tared watchglass and allow it to air dry.

• Once dry, determine the mass of the product and calculate the percent yield.

• Characterize the product using appropriate analytical techniques (e.g., melting point, NMR, TLC).

Protocol 2: Recrystallization of Crude 2-Amino-4-arylthiazole

Materials:

• Crude 2-amino-4-arylthiazole

• Ethanol (or other suitable solvent like methanol or ethyl acetate/hexane)

• Erlenmeyer flask

• Hot plate

• Ice bath

• Büchner funnel and filter flask

Procedure:

• Place the crude thiazole product in an Erlenmeyer flask.

• Add a minimal amount of the recrystallization solvent (e.g., ethanol) to the flask, just enough to cover the solid.

• Gently heat the mixture on a hot plate with stirring until the solid completely dissolves. Add more solvent in small portions if necessary to achieve complete dissolution at the boiling point of the solvent. Avoid adding excessive solvent.

• Once the solid is completely dissolved, remove the flask from the heat and allow it to cool slowly to room temperature.

• As the solution cools, crystals of the purified product should start to form.

• To maximize crystal formation, place the flask in an ice bath for about 15-30 minutes.

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold recrystallization solvent.

• Allow the crystals to dry completely before determining the final mass and characterizing the product.

Protocol 3: General Procedure for Silica Gel Column Chromatography[6]

Materials:

• Crude thiazole product

• Silica gel (60-120 mesh)

• Eluent (e.g., a mixture of ethyl acetate and hexane)

• Chromatography column

• Collection tubes

Procedure:

• Prepare the column: Pack a chromatography column with a slurry of silica gel in the initial, less polar eluent.

• Load the sample: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent). Carefully load the solution onto the top of the silica gel column. Alternatively, perform a dry loading by adsorbing the crude product onto a small amount of silica gel before adding it to the column.

• Elute the column: Begin eluting the column with the less polar solvent system. Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate in hexane) to move the compounds down the column.

• Collect fractions: Collect the eluent in a series of fractions.

• Analyze fractions: Monitor the composition of each fraction using TLC to identify the fractions containing the pure product.

• Combine and evaporate: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified thiazole derivative.

Mandatory Visualization

Caption: General experimental workflow for Hantzsch thiazole synthesis.

Caption: Troubleshooting decision tree for Hantzsch thiazole synthesis.

References

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. youtube.com [youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Buchwald-Hartwig Amination for Thiazole Substrates

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting assistance, frequently asked questions (FAQs), and optimized protocols for the successful Buchwald-Hartwig amination of thiazole substrates.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the C-N cross-coupling reaction with thiazole-containing molecules.

Q1: My reaction shows low to no conversion. What are the most likely causes?

A1: Low or no yield in the amination of thiazoles is a common issue, often stemming from catalyst deactivation or suboptimal reaction conditions. Here are the primary factors to investigate:

• Catalyst Poisoning: The endocyclic sulfur atom in the thiazole ring can coordinate strongly to the palladium center, leading to catalyst deactivation or "poisoning".[1][2] This is one of the most significant challenges for this class of substrates.

• Incorrect Catalyst/Ligand System: Thiazole substrates often require specific, bulky, and electron-rich phosphine ligands to be effective.[3][4] First-generation ligands like P(o-tolyl)₃ are often insufficient.

• Inappropriate Base: The choice of base is critical. A base that is too weak may not facilitate the deprotonation of the amine effectively, while an overly strong base can cause decomposition of sensitive thiazole substrates.[5][6]

• Poor Reagent Quality: Ensure all reagents, especially the solvent, amine, and base, are anhydrous and pure. Solvents must be thoroughly degassed to remove oxygen, which can deactivate the Pd(0) catalyst.

• Low Reaction Temperature: While some sensitive thiazoles require milder conditions, many Buchwald-Hartwig reactions require heating (typically 80-110 °C) to proceed at a reasonable rate.[5]

Q2: How can I prevent or mitigate palladium catalyst poisoning by the thiazole's sulfur atom?

A2: Overcoming catalyst poisoning is key to success. Consider these strategies:

• Ligand Choice: Employ bulky, electron-rich biaryl monophosphine ligands (e.g., XPhos, RuPhos).[4][7] These ligands form stable, coordinatively saturated complexes with palladium, which helps to shield the metal center and minimize competitive binding from the thiazole's sulfur atom.

• Use of Pre-catalysts: Modern palladacycle pre-catalysts (e.g., G3 or G4 XPhos pre-catalysts) are often more efficient at generating the active LPd(0) species in situ and can exhibit higher tolerance to challenging substrates.

• Increase Catalyst Loading: While not ideal, a modest increase in catalyst loading (e.g., from 2 mol% to 5 mol%) can sometimes compensate for slow deactivation.

Q3: My starting material is decomposing, especially with strong bases like NaOtBu. What should I do?

A3: Thiazole rings can be sensitive to strong bases, leading to degradation.[6] If you observe starting material decomposition:

• Switch to a Weaker Base: Screen weaker inorganic bases like K₃PO₄ or Cs₂CO₃.[5] These are often effective, especially with later-generation ligands, and are more compatible with base-sensitive functional groups.[8]

• Use Sodium Trimethylsilanolate (NaOTMS): For particularly sensitive five-membered heterocycles like thiazoles, NaOTMS has been shown to be an effective base that minimizes substrate decomposition.[6]

• Lower the Reaction Temperature: Operating at a more moderate temperature (e.g., 50-70 °C) can prevent decomposition, although this may require a longer reaction time or a more active catalyst system.[6]

Q4: My reaction is sluggish with a 2-chlorothiazole. Should I switch to a 2-bromothiazole?

A4: Not necessarily. While the typical reactivity order for aryl halides in many cross-coupling reactions is I > Br > Cl, this is not always the case for Buchwald-Hartwig aminations.[5] In some reported systems for thiazole amination, 2-chlorothiazoles have been shown to give higher yields than their 2-bromo counterparts.[7] It is crucial to optimize the ligand and reaction conditions for the specific halide you are using. If a 2-chlorothiazole is failing, screening different ligands is a better first step than immediately re-synthesizing the bromo-analog.

Q5: What is the best solvent for this reaction?

A5: Anhydrous, degassed ethereal or aromatic solvents are typically used.

• Toluene and 1,4-Dioxane are the most common and effective solvents for this reaction.[7][8]

• Tetrahydrofuran (THF) can also be used, particularly for reactions run at lower temperatures.[6]

• Avoid chlorinated solvents, acetonitrile, and pyridine, as they can inhibit the reaction by coordinating to the palladium catalyst.[5]

Data Presentation: Ligand & Base Optimization

Quantitative data from literature screening experiments are summarized below to guide your optimization process.

Table 1: Ligand Screening for the Amination of 2-Chloro-4-phenylthiazole with Benzylamine [7] Reaction Conditions: 2-chloro-4-phenylthiazole (1.0 mmol), benzylamine (1.2 mmol), NaOtBu (1.1 mmol), Pd₂(dba)₃ (2.5 mol%), Ligand (5 mol%), Toluene (1 mL), 100 °C, 16 h.

Ligand Name	Structure Type	Yield (%)
XPhos	Dialkylbiarylphosphine	85
RuPhos	Dialkylbiarylphosphine	81
JohnPhos	Dialkylbiarylphosphine	75
SPhos	Dialkylbiarylphosphine	69
XantPhos	Bidentate	45
dppf	Bidentate Ferrocenyl	< 5

Table 2: Recommended Conditions for Base-Sensitive Thiazoles [6] Based on the model reaction of 4-bromothiazole with piperidine.

Parameter	Recommended Condition	Rationale
Base	NaOTMS (Sodium trimethylsilanolate)	Minimizes substrate decomposition compared to stronger bases like NaOtBu.
Catalyst	GPhos Pd G6 Pre-catalyst (or similar)	Efficient for 5-membered ring heteroarenes.
Solvent	THF	Effective solvent for lower temperature reactions.
Temperature	40-50 °C	Moderate temperature prevents degradation while allowing the reaction to proceed.
Concentration	~0.4 M	Lower concentration was found to be optimal, potentially reducing bimolecular decomposition pathways.

Visualized Guides: Workflows & Troubleshooting

The following diagrams illustrate key experimental and logical processes for optimizing the amination of thiazoles.

Caption: General experimental workflow for Buchwald-Hartwig amination.

Caption: Troubleshooting logic tree for thiazole amination.

Experimental Protocol

This section provides a detailed, representative methodology for the palladium-catalyzed amination of a 2-halothiazole.

Representative Procedure: Synthesis of N-benzyl-4-phenylthiazol-2-amine [7]

Materials & Equipment:

• 2-Chloro-4-phenylthiazole

• Benzylamine

• Sodium tert-butoxide (NaOtBu)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Anhydrous, degassed toluene

• Oven-dried glassware (e.g., Schlenk tube or reaction vial with stir bar)

• Standard Schlenk line or glovebox for maintaining an inert atmosphere (Argon or Nitrogen)

• TLC plates, LC-MS, and column chromatography supplies for analysis and purification

Methodology:

• Preparation (Inert Atmosphere):

  • In a glovebox or under a positive pressure of inert gas, add 2-chloro-4-phenylthiazole (195.7 mg, 1.0 mmol, 1.0 equiv), NaOtBu (105.7 mg, 1.1 mmol, 1.1 equiv), XPhos (23.8 mg, 0.05 mmol, 5 mol%), and Pd₂(dba)₃ (22.9 mg, 0.025 mmol, 2.5 mol%) to an oven-dried reaction vessel equipped with a magnetic stir bar.

  • Seal the vessel with a septum or cap.

• Reagent Addition:

  • Add anhydrous, degassed toluene (1.0 mL) to the vessel via syringe.

  • Add benzylamine (131 µL, 1.2 mmol, 1.2 equiv) to the mixture via syringe.

• Reaction:

  • Place the sealed vessel in a pre-heated oil bath or heating block at 100 °C.

  • Stir the reaction mixture vigorously for 16 hours.

• Monitoring:

  • After the allotted time, cool the reaction to room temperature.

  • Take a small aliquot, dilute it with ethyl acetate, filter through a small plug of silica, and analyze by TLC and/or LC-MS to confirm the consumption of the starting material and formation of the product.

• Workup:

  • Once the reaction is complete, dilute the mixture with ethyl acetate (10 mL).

  • Quench the reaction by carefully adding water (10 mL).

  • Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure N-benzyl-4-phenylthiazol-2-amine.

• Characterization:

  • Confirm the structure and purity of the isolated product using NMR spectroscopy (¹H, ¹³C) and mass spectrometry.

References

• 1. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Overcoming Poor Solubility of 5-Bromo-N-phenylthiazol-2-amine in Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the poor solubility of 5-Bromo-N-phenylthiazol-2-amine during in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: Why is 5-Bromo-N-phenylthiazol-2-amine expected to have poor water solubility?

A1: 5-Bromo-N-phenylthiazol-2-amine is predicted to have poor aqueous solubility due to its chemical structure. It possesses a high calculated XLogP3 value of 4.3, indicating significant lipophilicity ("grease-ball" characteristics).[1] The presence of the phenyl and bromo-thiazolyl groups contributes to its hydrophobic nature, making it challenging to dissolve in aqueous buffer systems commonly used in biological assays.

Q2: What is the first step I should take when encountering solubility issues with this compound?

A2: The initial step is to prepare a concentrated stock solution in a water-miscible organic solvent. Dimethyl sulfoxide (DMSO) is a widely used and recommended starting solvent for in vitro assays due to its strong solubilizing power for a broad range of compounds.[2][3] It is crucial to ensure the final concentration of the organic solvent in the assay medium is low (typically <1%, and often <0.1%) to avoid solvent-induced artifacts or toxicity.[4][5]

Q3: Can I use other organic solvents besides DMSO?

A3: Yes, other water-miscible organic co-solvents can be used, such as ethanol, methanol, N,N-dimethylformamide (DMF), or N,N-dimethylacetamide (DMAc).[3][6] The choice of solvent may depend on the specific assay and cell type, as some solvents can be more toxic than others.[2] It is always recommended to perform a vehicle control experiment to assess the effect of the solvent on the assay readout.

Q4: The compound precipitates when I dilute my DMSO stock into the aqueous assay buffer. What should I do?

A4: This is a common issue for poorly soluble compounds. Here are several strategies to address this:

• Lower the final concentration: The most straightforward approach is to test the compound at lower concentrations where it remains soluble in the final assay medium.

• Use a co-solvent system: Instead of diluting directly into a purely aqueous buffer, use a buffer containing a small percentage of a co-solvent.[7]

• Employ solubilizing excipients: Consider the use of cyclodextrins or surfactants to enhance the aqueous solubility of the compound.[8][9][10]

• Adjust the pH: Since 5-Bromo-N-phenylthiazol-2-amine contains an amine group, its solubility is likely pH-dependent.[11][12]

Q5: How does pH affect the solubility of 5-Bromo-N-phenylthiazol-2-amine?

A5: The amine group in the molecule can be protonated at acidic pH. The resulting cationic form is generally more water-soluble than the neutral form.[13] Therefore, decreasing the pH of the assay buffer (if permissible for the experiment) may improve solubility. Conversely, at higher pH, the compound will be in its less soluble, uncharged state. It is advisable to determine the pH-solubility profile of the compound to identify the optimal pH for your experiments.

Q6: What are cyclodextrins and how can they help with solubility?

A6: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[14] They can encapsulate poorly soluble "guest" molecules, like 5-Bromo-N-phenylthiazol-2-amine, forming inclusion complexes.[8][10][15] This complexation effectively shields the hydrophobic compound from the aqueous environment, increasing its apparent water solubility and stability.[16] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved solubility and safety.[10]

Q7: Are there any other formulation strategies I can consider?

A7: For more advanced formulation, particularly for in vivo studies, other strategies can be explored. These include the preparation of solid dispersions (dispersing the compound in a polymer matrix), lipid-based formulations (such as self-emulsifying drug delivery systems - SEDDS), and nanosuspensions (reducing particle size to the nanometer range to increase surface area and dissolution rate).[17][18][19]

Troubleshooting Guides

Issue 1: Compound is not dissolving in 100% DMSO.

• Possible Cause: The compound may be highly crystalline ("brick-dust" characteristic) or may require energy to break the crystal lattice.

• Troubleshooting Steps:

  • Gently warm the solution (e.g., to 37°C).

  • Use a vortex mixer or sonicator to provide mechanical energy.

  • If solubility is still limited, try a different organic solvent like DMF or DMAc.

Issue 2: Precipitate forms immediately upon dilution into aqueous buffer.

• Possible Cause: The aqueous buffer has a much lower solubilizing capacity for the compound than the organic stock solvent, leading to supersaturation and precipitation.

• Troubleshooting Steps:

  • Optimize Dilution Method: Instead of adding the stock solution directly to the final volume of buffer, try adding the stock to a smaller volume of buffer while vortexing, and then bring it up to the final volume.

  • Reduce Final Concentration: Test a serial dilution of the compound to find the highest concentration that remains in solution.

  • Incorporate a Co-solvent: Prepare the final assay medium with a low, non-toxic percentage of a co-solvent like DMSO or ethanol (e.g., 0.1% - 1%).

  • Utilize Cyclodextrins: Pre-complex the compound with a cyclodextrin before adding it to the assay medium.

Issue 3: Assay results are inconsistent or show poor dose-response.

• Possible Cause: The compound may be precipitating at higher concentrations in the assay plate, leading to inaccurate effective concentrations.

• Troubleshooting Steps:

  • Visually Inspect Assay Plates: Check for any visible precipitate in the wells, especially at higher concentrations.

  • Perform a Solubility Assessment: Before conducting the full assay, perform a simple experiment to determine the kinetic solubility of the compound in the final assay buffer.

  • Re-evaluate Solubilization Strategy: If precipitation is observed, a more robust solubilization method is needed. Refer to the solubilization workflow diagram below.

Data Presentation

Table 1: Comparison of Solubilization Strategies for 5-Bromo-N-phenylthiazol-2-amine

Strategy	Principle	Advantages	Disadvantages	Best For
Co-solvents (e.g., DMSO, Ethanol)	Increase the polarity of the solvent mixture to better accommodate lipophilic compounds.[20]	Simple, rapid, and widely used for in vitro assays.[6]	Potential for solvent toxicity or interference with the assay at higher concentrations.[4]	Initial screening, in vitro assays.
pH Adjustment	Ionization of the amine group at acidic pH increases its polarity and aqueous solubility.[11][13]	Can significantly increase solubility; relatively simple to implement.	Limited by the pH tolerance of the assay system or biological target.	Assays stable over a range of pH values.
Cyclodextrins (e.g., HP-β-CD)	Encapsulation of the hydrophobic compound within the cyclodextrin cavity.[8][10]	High solubilization capacity, can reduce toxicity, widely used in formulations.[16]	Can sometimes interfere with compound-target binding; requires optimization of the compound-to-cyclodextrin ratio.	In vitro and in vivo assays, formulation development.
Surfactants (e.g., Tween® 80)	Formation of micelles that encapsulate the hydrophobic compound.[7][21]	High solubilizing power.	Can be toxic to cells and may interfere with biological membranes or protein activity.	Specific assays where surfactant effects are known and controlled.
Solid Dispersions	Dispersing the compound in an amorphous form within a hydrophilic polymer matrix.[17][20]	Can significantly enhance dissolution rate and oral bioavailability.[19]	Requires specialized formulation equipment and characterization.	Oral drug delivery, in vivo studies.
Lipid-Based Formulations (e.g., SEDDS)	Dissolving the compound in a mixture of oils, surfactants, and co-solvents.[18][22]	Enhances oral absorption by presenting the drug in a solubilized state.	Complex formulations that require careful development and characterization.	Oral drug delivery, in vivo studies.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution with a Co-solvent

• Weigh out a precise amount of 5-Bromo-N-phenylthiazol-2-amine.

• Add a minimal volume of 100% DMSO to achieve a high concentration stock (e.g., 10-50 mM).

• Use a vortex mixer and, if necessary, a sonicator or gentle warming to ensure complete dissolution.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles.

• For the assay, serially dilute the stock solution in the final assay buffer, ensuring the final DMSO concentration remains below the tolerance limit for your specific assay (e.g., <0.5%).

Protocol 2: Using Cyclodextrins for Solubilization

• Prepare a stock solution of a suitable cyclodextrin (e.g., 45% w/v Hydroxypropyl-β-cyclodextrin in water).

• Prepare a concentrated stock solution of 5-Bromo-N-phenylthiazol-2-amine in a minimal amount of an organic solvent (e.g., DMSO or ethanol).

• Slowly add the compound stock solution to the cyclodextrin solution while vortexing.

• Allow the mixture to equilibrate (e.g., by rotating overnight at room temperature) to facilitate the formation of the inclusion complex.

• This complexed stock solution can then be diluted into the final assay buffer.

Protocol 3: Preliminary pH-Solubility Profile

• Prepare a series of buffers with different pH values (e.g., pH 4.0, 5.0, 6.0, 7.0, 7.4, 8.0).

• Add an excess amount of solid 5-Bromo-N-phenylthiazol-2-amine to a small volume of each buffer.

• Equilibrate the samples for a set period (e.g., 24 hours) with constant agitation.

• Centrifuge the samples to pellet the undissolved solid.

• Carefully collect the supernatant and determine the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV or LC-MS).

• Plot the measured solubility against the pH to determine the pH-solubility profile.

Visualizations

Caption: Workflow for troubleshooting poor solubility of 5-Bromo-N-phenylthiazol-2-amine.

References

• 1. 5-Bromo-4-methyl-N-phenylthiazol-2-amine | C10H9BrN2S | CID 72942151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Considerations regarding use of solvents in in vitro cell based assays | Semantic Scholar [semanticscholar.org]
• 6. ijpbr.in [ijpbr.in]
• 7. ijmsdr.org [ijmsdr.org]
• 8. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. issr.edu.kh [issr.edu.kh]
• 12. How do amines and amides affect the pH of a solution? - Blog [chemgulf.com]
• 13. reddit.com [reddit.com]
• 14. tandfonline.com [tandfonline.com]
• 15. Oil-cyclodextrin based beads for oral delivery of poorly-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. cyclodextrinnews.com [cyclodextrinnews.com]
• 17. mdpi.com [mdpi.com]
• 18. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 19. sphinxsai.com [sphinxsai.com]
• 20. ijpsjournal.com [ijpsjournal.com]
• 21. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]

Technical Support Center: Forced Degradation Studies of 2-Aminothiazole Compounds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in conducting forced degradation studies on 2-aminothiazole compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-aminothiazole compounds?

A1: 2-Aminothiazole derivatives are susceptible to degradation through several key pathways, including:

• Photodegradation: Exposure to UV or visible light can induce decarboxylation (if a carboxylic acid group is present) and ring-opening reactions.[1] The thiazole ring can cleave at the S1-C2 or S1-C5 bonds.[1]

• Oxidation: The thiazole ring is susceptible to oxidation, which can lead to the formation of N-oxides, sulfoxides, or ring-opened products. In some cases, oxygenated and dimerized products have been observed, especially in solvents like DMSO.[2]

• Hydrolysis: The amide or ester linkages often present in 2-aminothiazole derivatives can be susceptible to hydrolysis under acidic or basic conditions.[3][4] The 2-amino group can also be involved in hydrolytic degradation.

• Thermal Degradation: Elevated temperatures can lead to the decomposition of 2-aminothiazole compounds, though they are often more stable to heat than to light or oxidative stress.[5]

Q2: My 2-aminothiazole compound is degrading in the DMSO stock solution, even when stored in the dark. What is the likely cause?

A2: If photodegradation is ruled out, the degradation is likely due to oxidation. 2-aminothiazole compounds can be unstable in DMSO at room temperature, leading to the formation of oxygenated and dimerized products.[2] It is recommended to store DMSO stock solutions at -20°C to minimize decomposition.[2] For sensitive compounds, preparing fresh solutions before each experiment is the best practice to ensure the integrity of the compound.

Q3: I am observing significant peak tailing for my 2-aminothiazole compound in reverse-phase HPLC. What are the common causes and solutions?

A3: Peak tailing for basic compounds like 2-aminothiazoles in reverse-phase HPLC is often due to strong interactions between the basic amine groups and acidic silanol groups on the silica-based column packing.[6]

Here are some common causes and troubleshooting steps:

• Secondary Silanol Interactions:

  • Solution: Adjust the mobile phase pH to be 2-3 units below the pKa of the 2-aminothiazole to ensure it is fully protonated.[7] Alternatively, add a competing base like triethylamine (TEA) to the mobile phase to block the active silanol sites. Using a column with better end-capping or a different stationary phase (e.g., a hybrid or polymer-based column) can also resolve this issue.[7]

• Column Overload:

  • Solution: Reduce the sample concentration or injection volume.[6]

• Column Contamination or Degradation:

  • Solution: Flush the column with a strong solvent or, if the problem persists, replace the column and/or guard column.[8]

Q4: What are some common challenges in identifying degradation products of 2-aminothiazole compounds?

A4: Identifying degradation products of 2-aminothiazole compounds can be challenging due to the complexity of the degradation pathways and the potential for multiple, closely related products. Key challenges include:

• Co-elution of Degradants: Degradation products with similar polarities may co-elute in HPLC, making individual identification difficult. Method development with high-resolution techniques like UPLC can improve separation.

• Structural Isomers: Ring-opening and rearrangement reactions can produce isomeric degradation products that have the same mass-to-charge ratio (m/z) in mass spectrometry, requiring further structural elucidation by techniques like NMR or tandem MS (MS/MS).[1]

• Unstable Degradants: Some initial degradation products may be unstable and further degrade into a mixture of other compounds, complicating the analysis.[2]

Troubleshooting Guides

Issue 1: No or Insufficient Degradation Observed

Possible Cause	Troubleshooting Steps
Stress conditions are too mild.	- Increase the concentration of the stressor (e.g., acid, base, oxidizing agent).- Increase the temperature for hydrolytic and thermal studies.- Increase the duration of light exposure for photolytic studies.
Compound is highly stable under the tested conditions.	- Employ more aggressive stress conditions (e.g., higher temperatures, stronger acids/bases).- Consider using a different stressor (e.g., a different oxidizing agent like AIBN instead of H₂O₂).
Poor solubility of the compound in the stress medium.	- Use a co-solvent to improve solubility, ensuring the co-solvent itself does not cause degradation or interfere with the analysis.[5]

Issue 2: Excessive Degradation (>20%)

Possible Cause	Troubleshooting Steps
Stress conditions are too harsh.	- Decrease the concentration of the stressor.- Lower the temperature.- Reduce the exposure time.
Compound is inherently unstable.	- Perform time-point studies to find the optimal duration for achieving the target degradation (5-20%).[9]

Issue 3: Poor Mass Balance in HPLC Analysis

Possible Cause	Troubleshooting Steps
Degradation products are not UV active at the detection wavelength.	- Use a photodiode array (PDA) detector to screen for absorbance at different wavelengths.- Employ a universal detector like a mass spectrometer (MS) or a charged aerosol detector (CAD).
Degradation products are volatile.	- Use GC-MS to analyze for volatile degradants.
Degradation products are strongly retained on the column.	- Use a stronger mobile phase or a gradient elution to elute all components.- Ensure the column is properly flushed after each run.
Inaccurate response factors of degradation products.	- If possible, isolate and purify major degradation products to determine their individual response factors.

Experimental Protocols

Forced Hydrolysis

Objective: To assess the degradation of the 2-aminothiazole compound under acidic and basic conditions.

Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of the 2-aminothiazole compound in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

  • Prepare acidic (0.1 N HCl), basic (0.1 N NaOH), and neutral (deionized water) solutions.[5]

• Stress Conditions:

  • Add a specific volume of the stock solution to each of the acidic, basic, and neutral solutions to achieve a final drug concentration of about 100 µg/mL.

  • Incubate the solutions at a controlled temperature, typically between room temperature and 60°C.[5]

  • Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis:

  • Before analysis, neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

  • Analyze the samples by a stability-indicating HPLC-UV or UPLC-MS method.

Forced Oxidation

Objective: To evaluate the susceptibility of the 2-aminothiazole compound to oxidative degradation.

Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of the 2-aminothiazole compound (e.g., 1 mg/mL).

  • Use a 3% solution of hydrogen peroxide (H₂O₂) as the oxidizing agent.

• Stress Conditions:

  • Mix the drug stock solution with the H₂O₂ solution to achieve a final drug concentration of approximately 100 µg/mL.

  • Keep the solution at room temperature and protected from light.

  • Collect samples at different time intervals.

• Sample Analysis:

  • Analyze the samples directly using a suitable analytical method.

Forced Photodegradation

Objective: To determine the photostability of the 2-aminothiazole compound.

Methodology:

• Sample Preparation:

  • Prepare a solution of the compound (e.g., 100 µg/mL) in a suitable solvent.

  • Place a solid sample of the compound in a thin layer in a petri dish.

• Stress Conditions:

  • Expose the samples to a light source that provides both UV and visible light in a photostability chamber. The overall illumination should be not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • Keep control samples wrapped in aluminum foil to protect them from light.

  • Collect samples at appropriate time points.

• Sample Analysis:

  • Dissolve the solid samples in a suitable solvent before analysis.

  • Analyze all samples by a validated stability-indicating method.

Thermal Degradation

Objective: To assess the stability of the 2-aminothiazole compound at elevated temperatures.

Methodology:

• Sample Preparation:

  • Place the solid compound in a controlled temperature and humidity chamber.

• Stress Conditions:

  • Expose the sample to a temperature higher than that used for accelerated stability testing (e.g., 60°C, 80°C).[5]

  • Collect samples at various time points.

• Sample Analysis:

  • Dissolve the samples in a suitable solvent.

  • Analyze by a stability-indicating HPLC-UV or UPLC-MS method.

Data Presentation

Table 1: Example of Forced Degradation Data for a 2-Aminothiazole Derivative

Stress Condition	Time (hours)	% Degradation	Number of Degradants	Major Degradant RRT
0.1 N HCl (60°C)	24	8.5	2	0.75
0.1 N NaOH (RT)	24	15.2	3	0.88, 1.15
3% H₂O₂ (RT)	8	12.7	4	0.65, 0.92
Photolytic (Solid)	48	18.9	2	1.25
Thermal (80°C, Solid)	72	5.1	1	1.10

RRT: Relative Retention Time

Visualizations

References

• 1. UV-Induced Photodegradation of 2-Aminothiazole-4-Carboxylic Acid: Identification of New Carbodiimide Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 4. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 5. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. researchgate.net [researchgate.net]
• 8. uhplcs.com [uhplcs.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: HPLC Purity Analysis of 5-Bromo-N-phenylthiazol-2-amine

Welcome to the technical support center for the HPLC purity analysis of 5-Bromo-N-phenylthiazol-2-amine. This resource is designed for researchers, scientists, and drug development professionals to assist with method development, troubleshooting, and frequently asked questions related to the analysis of this compound.

Experimental Protocol: Stability-Indicating RP-HPLC Method

This section provides a detailed reversed-phase HPLC (RP-HPLC) method for the purity analysis of 5-Bromo-N-phenylthiazol-2-amine. This method is designed to be stability-indicating, meaning it can separate the main compound from its potential degradation products and impurities.

Instrumentation and Chromatographic Conditions:

Parameter	Recommended Setting
HPLC System	Quaternary or Binary Pump, Autosampler, Column Oven, PDA/UV Detector
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	See Table 1
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	272 nm (based on UV spectra of similar aminothiazole compounds)
Injection Volume	10 µL
Sample Diluent	Acetonitrile:Water (50:50, v/v)

Table 1: Gradient Elution Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0	90	10
20	10	90
25	10	90
26	90	10
30	90	10

Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of 5-Bromo-N-phenylthiazol-2-amine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the sample diluent. This yields a concentration of 100 µg/mL.

• Sample Solution: Prepare the sample in the same manner as the standard solution.

System Suitability:

Before sample analysis, inject the standard solution five times. The system suitability parameters should meet the following criteria:

Parameter	Acceptance Criteria
Tailing Factor	0.8 - 1.5
Theoretical Plates	> 2000
% RSD of Peak Area	≤ 2.0%

Analysis:

Inject the sample solution and record the chromatogram. Calculate the percentage purity using the area normalization method.

Troubleshooting Guide

This guide addresses common issues that may be encountered during the HPLC analysis of 5-Bromo-N-phenylthiazol-2-amine.

Workflow for HPLC Troubleshooting

Caption: A logical workflow for troubleshooting common HPLC issues.

Common Problems and Solutions in a Question-and-Answer Format:

Question 1: Why am I observing peak tailing for the main analyte peak?

• Answer: Peak tailing is a common issue when analyzing basic compounds like 5-Bromo-N-phenylthiazol-2-amine.[1] It is often caused by secondary interactions between the basic amine group and residual silanol groups on the silica-based column packing.[2]

  • Solution 1: Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to pH 2.5-3.0 with phosphoric or formic acid) can protonate the silanol groups, minimizing these secondary interactions.[2][3]

  • Solution 2: Use an End-Capped Column: Employ a column with end-capping, which chemically modifies the residual silanol groups to make them less active.[4]

  • Solution 3: Add a Competing Base: In some cases, adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can help to saturate the active sites on the stationary phase, though this may not be ideal for mass spectrometry compatibility.[5]

  • Solution 4: Check for Column Overload: Injecting too concentrated a sample can lead to peak tailing.[1] Try diluting your sample.

Question 2: My baseline is noisy and drifting. What could be the cause?

• Answer: A noisy or drifting baseline can originate from several sources, including the mobile phase, detector, or pump.

  • Solution 1: Degas the Mobile Phase: Dissolved gases in the mobile phase can outgas in the detector, causing baseline noise. Ensure your mobile phase is adequately degassed using an online degasser, sonication, or helium sparging.

  • Solution 2: Check for Contamination: Contamination in the mobile phase, solvents, or from the sample itself can lead to a drifting baseline, especially during gradient elution. Use high-purity HPLC-grade solvents and freshly prepared mobile phases.

  • Solution 3: Flush the System: If contamination is suspected, flush the entire HPLC system, including the column, with a strong solvent like 100% acetonitrile or methanol.

  • Solution 4: Detector Lamp Issues: An aging detector lamp can also cause baseline noise. Check the lamp's energy output and replace it if necessary.

Question 3: I am seeing poor resolution between the main peak and an impurity. How can I improve it?

• Answer: Poor resolution can be addressed by optimizing various chromatographic parameters to improve the separation efficiency and selectivity.

  • Solution 1: Modify the Gradient: Adjust the gradient slope to be shallower around the elution time of the peaks of interest. This will increase the separation time between them.

  • Solution 2: Change the Organic Modifier: Switching from acetonitrile to methanol (or vice versa) can alter the selectivity of the separation due to different solvent-analyte interactions.

  • Solution 3: Try a Different Column: A column with a different stationary phase chemistry (e.g., a phenyl-hexyl or pentafluorophenyl (PFP) column) can offer different selectivity for aromatic and halogenated compounds.[6]

  • Solution 4: Adjust the Temperature: Changing the column temperature can sometimes improve resolution, although the effect is compound-dependent.[6]

Question 4: The retention time of my analyte is shifting between injections. What is causing this?

• Answer: Retention time shifts are often indicative of a lack of equilibrium in the system or changes in the mobile phase composition.

  • Solution 1: Ensure Column Equilibration: Make sure the column is fully equilibrated with the initial mobile phase conditions before each injection, especially when running a gradient.

  • Solution 2: Check Pump Performance: Inconsistent mobile phase composition from the pump can lead to retention time variability. Check for leaks and ensure the pump is delivering a consistent flow rate and composition.

  • Solution 3: Control Column Temperature: Fluctuations in the column temperature can affect retention times. Use a column oven to maintain a constant temperature.

  • Solution 4: Mobile Phase Preparation: Ensure the mobile phase is prepared consistently for each run.

Frequently Asked Questions (FAQs)

Question 1: What is the best type of HPLC column to use for the purity analysis of 5-Bromo-N-phenylthiazol-2-amine?

• Answer: A reversed-phase C18 column is a good starting point for method development as it is versatile and widely available.[7][8] Given the basic nature of the analyte, a C18 column with end-capping is recommended to minimize peak tailing.[4] For potentially better selectivity with the aromatic and halogenated structure, a phenyl-hexyl or PFP column could also be explored.[6]

Question 2: How does the pH of the mobile phase affect the analysis?

• Answer: The pH of the mobile phase is a critical parameter for ionizable compounds like 5-Bromo-N-phenylthiazol-2-amine.[9] At a pH below the pKa of the amine group, the compound will be protonated (ionized), making it more polar and resulting in shorter retention times on a reversed-phase column.[10] Conversely, at a pH above the pKa, it will be in its neutral form, leading to longer retention.[10] Adjusting the pH is a powerful tool to control retention and improve peak shape.[11] For robust method performance, it is generally recommended to work at a pH at least 1.5 to 2 units away from the analyte's pKa.[12]

Question 3: What are the potential impurities or degradation products I should be aware of?

• Answer: Potential impurities can arise from the synthesis process or degradation of the final product.

  • Process-related impurities: These can include unreacted starting materials, by-products from side reactions, or reagents used in the synthesis. For example, in the synthesis of 2-aminothiazoles, by-products from over-bromination (di-bromo species) can be a concern.[2]

  • Degradation products: 2-aminothiazole derivatives can be susceptible to hydrolysis (under acidic or basic conditions) and oxidation. Forced degradation studies under stress conditions (acid, base, peroxide, heat, and light) are recommended to identify potential degradation products and ensure the analytical method is stability-indicating.

Question 4: How do I choose a suitable detection wavelength?

• Answer: A photodiode array (PDA) detector is useful for determining the optimal detection wavelength. By examining the UV spectrum of 5-Bromo-N-phenylthiazol-2-amine, you can select the wavelength of maximum absorbance (λmax) to achieve the highest sensitivity. For similar 2-aminothiazole derivatives, a λmax around 272 nm has been reported.

Logical Relationship of HPLC Method Development Parameters

Caption: Interconnected parameters in HPLC method development.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. repository.up.ac.za [repository.up.ac.za]
• 4. mdpi.com [mdpi.com]
• 5. jocpr.com [jocpr.com]
• 6. researchgate.net [researchgate.net]
• 7. US2537592A - 2-sulfanilamido-5-bromothiazoles - Google Patents [patents.google.com]
• 8. Development and Validation of Stability-indicating RP-HPLC Method for Estimation of Pamabrom in Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in the presence of a novel multi-functional and magn ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00758H [pubs.rsc.org]
• 12. Recent Trends in Product Development and Regulatory Issues on Impurities in Active Pharmaceutical Ingredient (API) and Drug Products. Part 1: Predicting Degradation Related Impurities and Impurity Considerations for Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]

Preventing over-bromination in thiazole synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during thiazole synthesis, with a specific focus on preventing over-bromination.

Troubleshooting Guide & FAQs: Preventing Over-bromination

Over-bromination, the formation of di- or tri-brominated byproducts, is a frequent issue in the synthesis of α-bromoketones, the key precursors for the Hantzsch thiazole synthesis. This guide addresses common problems and provides solutions to achieve selective mono-bromination.

Q1: My reaction is producing a significant amount of di-brominated ketone. What is the primary cause of this?

A1: The primary cause of over-bromination is often an excess of the brominating agent or reaction conditions that favor multiple substitutions. Under basic conditions, each successive bromination can be faster than the first due to the electron-withdrawing effect of the bromine atom, which increases the acidity of the remaining α-hydrogens.

Q2: How can I control the stoichiometry of bromine more effectively to prevent over-bromination?

A2: Precise control of stoichiometry is crucial.

• Careful Addition: Add the brominating agent dropwise or in small portions to maintain a low concentration at any given time.

• Use of Solid Bromine Carriers: Employing solid, stable brominating agents like N-Bromosuccinimide (NBS) or Pyridine Hydrobromide Perbromide allows for more accurate measurement and controlled release of bromine.[1]

• In situ Generation: Generating the brominating agent in situ can also help control its concentration.

Q3: What is the effect of reaction temperature on the selectivity of bromination?

A3: Temperature plays a significant role in selectivity.

• Lower Temperatures: Conducting the reaction at lower temperatures (e.g., 0-5°C) generally slows down the reaction rate and can improve selectivity for the mono-brominated product.[2]

• Avoid Excessive Heating: High temperatures can increase the rate of subsequent brominations, leading to over-bromination.

Q4: Are there alternative brominating agents to elemental bromine (Br₂) that offer better selectivity?

A4: Yes, several milder and more selective brominating agents are available:

• N-Bromosuccinimide (NBS): A crystalline solid that is easier to handle than liquid bromine and often provides higher selectivity for mono-bromination, especially under radical conditions (with light or a radical initiator) or with acid catalysis.[3][4][5][6]

• Pyridine Hydrobromide Perbromide (PHPB): A stable, solid reagent that delivers bromine in a controlled manner and is effective for the selective α-bromination of ketones.[7][8][9]

• Ammonium Hydrotribromide Salts: These solid reagents are also convenient and selective for the α-monobromination of aryl methyl ketones.[10]

Q5: How does the choice of solvent affect the prevention of over-bromination?

A5: The solvent can influence the reaction's selectivity. For instance, in some NBS brominations, dichloromethane has been shown to provide excellent selectivity for the mono-bromo product. Non-polar solvents are often preferred for radical brominations with NBS.

Q6: Can acid catalysis help in preventing over-bromination?

A6: Yes, acid-catalyzed bromination is generally more selective for mono-bromination than base-catalyzed bromination. Under acidic conditions, the formation of the enol intermediate is the rate-determining step. Once the first bromine is introduced, the electron-withdrawing nature of the halogen deactivates the carbonyl group, making the formation of the second enol slower.

Q7: My desired α-bromoketone is unstable and decomposes during workup. What can I do?

A7: α-bromoketones can be lachrymatory and unstable.

• In situ Use: If possible, use the crude α-bromoketone directly in the subsequent Hantzsch thiazole synthesis without purification.

• Mild Workup: Use mild workup conditions, such as washing with a cold, dilute solution of sodium bisulfite to remove excess bromine, followed by a gentle extraction. Avoid strong bases.

• Storage: If isolation is necessary, store the purified product at low temperatures and under an inert atmosphere.

Data Presentation: Comparison of Bromination Methods

The following table summarizes the yield of the desired mono-brominated product versus over-brominated byproducts under different reaction conditions.

Ketone Substrate	Brominating Agent	Solvent	Catalyst/Additive	Temperature (°C)	Reaction Time	Yield of Mono-bromo Product (%)	Yield of Di-bromo Product (%)	Reference
Acetophenone	Pyridine Hydrobromide Perbromide	Acetic Acid	None	90	3 h	85	Not Reported (High Selectivity)	[11]
Acetophenone	N-Bromosuccinimide	Methanol	Acidic Al₂O₃	Reflux	10-20 min	89	Not Reported (High Selectivity)	[1]
Acetophenone	Bromine	Methanol	HCl	0-5	2 h	Good Yields	Over-bromination can occur if excess Br₂ is used	[2]
4-Chloroacetophenone	Pyridine Hydrobromide Perbromide	Acetic Acid	None	90	3 h	>80	Not Reported (High Selectivity)	[11]
Various Aryl Methyl Ketones	Ammonium Hydrotribromide Salts	Various	None	Room Temp	30 min	Good Yields	Not Reported (High Selectivity)	[10]

Experimental Protocols

Protocol 1: Selective α-Monobromination using Pyridine Hydrobromide Perbromide

This protocol is adapted from a study on the bromination of various acetophenone derivatives.[11]

Materials:

• Substituted Acetophenone (e.g., 4-chloroacetophenone)

• Pyridine Hydrobromide Perbromide

• Glacial Acetic Acid

Procedure:

• In a round-bottom flask, dissolve the substituted acetophenone (1.0 equivalent) in glacial acetic acid.

• Add pyridine hydrobromide perbromide (1.1 equivalents).

• Attach a reflux condenser and heat the reaction mixture to 90°C with stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 3 hours.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-water to precipitate the crude product.

• Filter the solid product, wash with cold water, and dry.

Protocol 2: Selective α-Monobromination using N-Bromosuccinimide (NBS) and Alumina

This protocol utilizes NBS with an acidic alumina catalyst for selective bromination.[1]

Materials:

• Acetophenone derivative

• N-Bromosuccinimide (NBS)

• Acidic Al₂O₃

• Methanol

Procedure:

• To a solution of the acetophenone derivative (10 mmol) in methanol (20 mL) in a round-bottom flask, add acidic Al₂O₃ (10% w/w of the acetophenone).

• Add N-bromosuccinimide (12 mmol) portion-wise over a period of 10-15 minutes.

• Attach a reflux condenser and heat the reaction mixture to reflux with stirring.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and filter to remove the alumina.

• Wash the alumina with a small amount of methanol.

• Combine the filtrate and washings, and remove the solvent under reduced pressure. The resulting crude product can be purified by column chromatography or recrystallization.

Protocol 3: Hantzsch Thiazole Synthesis

This is a general procedure for the synthesis of 2-amino-4-phenylthiazole.[12][13]

Materials:

• 2-Bromoacetophenone

• Thiourea

• Methanol

• 5% Sodium Carbonate solution

Procedure:

• In a 20 mL scintillation vial, combine 2-bromoacetophenone (5.0 mmol) and thiourea (7.5 mmol).

• Add methanol (5 mL) and a stir bar.

• Heat the mixture with stirring on a hot plate to approximately 100°C for 30 minutes.

• Remove the reaction from heat and let the solution cool to room temperature.

• Pour the reaction contents into a 100-mL beaker containing 20 mL of 5% Na₂CO₃ solution and swirl to mix.

• Filter the resulting precipitate through a Buchner funnel.

• Wash the filter cake with water.

• Spread the collected solid on a tared watchglass and let it air dry.

Visualizations

Troubleshooting Workflow for Over-bromination

Caption: A flowchart for troubleshooting over-bromination in thiazole synthesis.

Hantzsch Thiazole Synthesis Workflow

Caption: A general workflow for the Hantzsch thiazole synthesis.

References

• 1. Substrate Directed Regioselective Monobromination of Aralkyl Ketones Using N-Bromosuccinimide Catalysed by Active Aluminium Oxide: α-Bromination versus Ring Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Selective Bromination of Acetophenone Derivatives with Bromine in Methanol. | Semantic Scholar [semanticscholar.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. orgosolver.com [orgosolver.com]
• 5. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. Pyridinium Hydrobromide Perbromide [organic-chemistry.org]
• 9. Pyridinium perbromide - Wikipedia [en.wikipedia.org]
• 10. jcsp.org.pk [jcsp.org.pk]
• 11. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chemhelpasap.com [chemhelpasap.com]
• 13. chemhelpasap.com [chemhelpasap.com]

Technical Support Center: Optimizing Nucleophilic Substitution on 2-Amino-5-halothiazoles

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing reaction conditions for nucleophilic substitution on 2-amino-5-halothiazoles. This guide includes troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to facilitate successful experimentation.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during nucleophilic substitution on 2-amino-5-halothiazoles in a question-and-answer format.

Q1: My reaction shows low or no conversion of the 2-amino-5-halothiazole starting material. What are the potential causes and solutions?

A1: Low or no conversion can stem from several factors. A systematic approach to troubleshooting is recommended:

• Insufficient Nucleophile Reactivity: The nucleophilicity of your chosen reagent might be too low to displace the halide.

  • Solution: If using a neutral nucleophile (e.g., an amine), consider deprotonating it with a suitable base to increase its nucleophilicity. The choice of base is critical and should be non-nucleophilic to avoid competing reactions. Common choices include sodium hydride (NaH), potassium tert-butoxide (t-BuOK), or cesium carbonate (Cs₂CO₃).

• Inappropriate Solvent: The choice of solvent can significantly impact reaction rates.

  • Solution: For classical SNAr reactions, polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they can solvate cations while leaving the nucleophile relatively free to react.[1][2][3] For palladium-catalyzed cross-coupling reactions, solvents like toluene, dioxane, or THF are commonly used.[4]

• Low Reaction Temperature: The activation energy for the substitution may not be reached at the current temperature.

  • Solution: Gradually increase the reaction temperature. Reactions can be run from room temperature to elevated temperatures (e.g., 70-110 °C), depending on the reactivity of the nucleophile and the stability of the reactants and products.[5][6] Monitoring the reaction by TLC or LC-MS at different temperatures can help identify the optimal condition.

• Catalyst Inactivity (for Palladium-Catalyzed Reactions): If you are performing a Buchwald-Hartwig or similar cross-coupling reaction, the palladium catalyst may be inactive.

  • Solution: Ensure the catalyst is handled under an inert atmosphere (e.g., argon or nitrogen) as palladium(0) species are sensitive to oxygen.[6] Use anhydrous and degassed solvents. The choice of phosphine ligand is also crucial; bulky, electron-rich ligands often improve catalytic activity.[6]

Q2: I am observing the formation of significant byproducts. What are the likely side reactions and how can I minimize them?

A2: Side reactions can compete with the desired nucleophilic substitution. Common byproducts and mitigation strategies include:

• Protodehalogenation (Loss of Halogen): This is a common side reaction where the halogen atom is replaced by a hydrogen atom.

  • Solution: This can be minimized by using anhydrous solvents and maintaining a rigorously inert atmosphere.[6] In some cases, a milder base or a lower reaction temperature may be necessary.[6]

• Reaction at the 2-Amino Group: The exocyclic amino group can also act as a nucleophile, leading to undesired side products.

  • Solution: While the 2-amino group is generally less nucleophilic than the deprotonated incoming nucleophile, its reactivity can be suppressed by using a non-nucleophilic base to selectively deprotonate the intended nucleophile. In some cases, protection of the 2-amino group may be necessary.

• Disubstitution (on Dihalothiazoles): If the starting material is a 2-amino-4,5-dihalothiazole, disubstitution can occur.

  • Solution: To achieve monosubstitution, carefully control the stoichiometry of the nucleophile (using 1.0-1.2 equivalents). Running the reaction at a lower temperature and for a shorter duration can also favor monosubstitution.

Q3: My purification is challenging due to the presence of unreacted starting material and byproducts. What are some effective purification strategies?

A3: Purification of 5-substituted-2-aminothiazoles often requires chromatographic techniques.

• Column Chromatography: Flash column chromatography on silica gel is the most common method for purifying these compounds.[4][5] A gradient elution system, for example, with hexane and ethyl acetate, is often effective.[5]

• Recrystallization: If the product is a solid, recrystallization can be an effective purification method.[5] Common solvent systems for recrystallization include DMF/water mixtures.[5]

• Acid-Base Extraction: The basicity of the 2-amino group can be exploited for purification. The product can be extracted into an acidic aqueous solution, washed with an organic solvent to remove non-basic impurities, and then the aqueous layer is basified to precipitate the purified product, which is then extracted with an organic solvent.

Q4: How does the choice of halogen (F, Cl, Br, I) on the thiazole ring affect the reaction?

A4: The nature of the leaving group (the halogen) is a critical factor in nucleophilic aromatic substitution. For classical S_N_Ar reactions, the reactivity generally follows the order F > Cl > Br > I. The highly electronegative fluorine atom strongly activates the C5 position towards nucleophilic attack. For palladium-catalyzed cross-coupling reactions, the reactivity order is typically I > Br > Cl, which is related to the ease of oxidative addition to the palladium(0) center.

Data Presentation

The following tables summarize common reaction conditions for nucleophilic substitution on 2-amino-5-halothiazoles.

Table 1: Reaction Conditions for Classical Nucleophilic Aromatic Substitution

Parameter	Typical Conditions	Notes
Substrate	2-Amino-5-bromo/chloro-thiazole	Bromo derivatives are commonly used.
Nucleophile	Amines, Thiols, Alkoxides	Stronger nucleophiles generally give higher yields.
Base	NaHCO₃, K₂CO₃, Cs₂CO₃, NaH, t-BuOK	The choice of base depends on the pKa of the nucleophile.
Solvent	DMF, DMSO, Acetonitrile	Polar aprotic solvents are generally preferred.[1][2][3]
Temperature	60-110 °C	Higher temperatures may be required for less reactive nucleophiles.[5]
Reaction Time	3-24 hours	Monitored by TLC or LC-MS.

Table 2: Reaction Conditions for Palladium-Catalyzed Amination (Buchwald-Hartwig Type)

Parameter	Typical Conditions	Notes
Substrate	2-Amino-5-bromo-thiazole	Bromo derivatives are common starting materials.[4]
Nucleophile	Primary and Secondary Amines	A wide range of amines can be used.[4]
Catalyst	Pd₂(dba)₃, Pd(OAc)₂	Typically 1-5 mol% loading.[4]
Ligand	Xantphos, SPhos, XPhos	Bulky, electron-rich phosphine ligands are often effective.[6][7]
Base	NaOtBu, Cs₂CO₃, K₃PO₄	Strong, non-nucleophilic bases are required.[4][7]
Solvent	Toluene, Dioxane, THF	Anhydrous and degassed solvents are crucial.[4][6]
Temperature	80-110 °C	Reactions are typically run at elevated temperatures.[4]
Reaction Time	4-24 hours	Monitored by TLC or LC-MS.[4]

Experimental Protocols

Protocol 1: General Procedure for Classical Nucleophilic Substitution with an Amine

• To a round-bottom flask, add the 2-amino-5-halothiazole (1.0 eq.), the desired amine (1.2-1.5 eq.), and a suitable base (e.g., NaHCO₃, 2.0 eq.).

• Add a polar aprotic solvent such as DMF (sufficient to dissolve the reactants).

• Heat the reaction mixture to 70-100 °C and stir for 3-12 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into ice water.

• Collect the precipitated solid by filtration, wash with water, and dry.

• Purify the crude product by recrystallization (e.g., from a DMF/water mixture) or column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient).[5]

Protocol 2: General Procedure for Palladium-Catalyzed Buchwald-Hartwig Amination

• To a flame-dried Schlenk tube under an inert atmosphere (argon or nitrogen), add the 2-amino-5-bromothiazole (1.0 eq.), the palladium precursor (e.g., Pd₂(dba)₃, 2-5 mol%), the phosphine ligand (e.g., Xantphos, 4-10 mol%), and the base (e.g., NaOtBu, 1.4-2.0 eq.).

• Add anhydrous, degassed toluene via syringe.

• Add the amine (1.2 eq.) via syringe.

• Seal the Schlenk tube and place it in a preheated oil bath at 80-110 °C.

• Stir the reaction for 4-24 hours, monitoring its progress by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[4]

Visualizations

Caption: General experimental workflow for nucleophilic substitution.

Caption: Troubleshooting flowchart for low reaction conversion.

References

• 1. benchchem.com [benchchem.com]
• 2. jocpr.com [jocpr.com]
• 3. Synthesis of aminothiazoles: polymer-supported approaches - RSC Advances (RSC Publishing) DOI:10.1039/C7RA00790F [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. jocpr.com [jocpr.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Cell Membrane Permeability of Thiazole Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments to enhance the cell membrane permeability of thiazole derivatives.

Frequently Asked Questions (FAQs)

Q1: My thiazole derivative adheres to Lipinski's rule of five but still exhibits low cell permeability. What are the potential reasons?

A1: While Lipinski's rule of five is a useful guideline for predicting oral bioavailability, several factors beyond these rules can influence the cell permeability of thiazole derivatives[1][2][3]:

• Active Efflux: The compound might be a substrate for efflux pumps like P-glycoprotein (P-gp), which actively transport it out of the cell, leading to low intracellular accumulation despite good passive diffusion potential[4].

• Poor Solubility: Even if a compound has a favorable logP, its aqueous solubility might be too low, limiting the concentration gradient available for passive diffusion across the cell membrane.

• High Polarity: A high polar surface area (PSA) can hinder membrane permeability, even if other Lipinski parameters are within range.

• Molecular Rigidity: Highly rigid molecules may have difficulty adopting the necessary conformations to partition into and traverse the lipid bilayer.

• Lysosomal Trapping: Basic compounds can become protonated and trapped within the acidic environment of lysosomes, reducing their effective intracellular concentration[4].

Q2: What are the most common strategies to improve the cell membrane permeability of thiazole derivatives?

A2: Several strategies can be employed to enhance the permeability of thiazole derivatives:

• Prodrug Approach: Modifying the thiazole derivative into a more lipophilic and permeable prodrug that is enzymatically or chemically cleaved to the active compound inside the cell is a common and effective strategy[5][6][7][8][9]. This often involves masking polar functional groups with labile moieties.

• Lipid-Based Formulations: Encapsulating the thiazole derivative in lipid-based delivery systems such as liposomes, nanoemulsions, or solid lipid nanoparticles can improve its solubility and facilitate its transport across the cell membrane[10].

• Use of Permeation Enhancers: Certain excipients can transiently and reversibly increase the permeability of the cell membrane, facilitating the passage of the drug.

• Structural Modifications: Rational design of analogs with optimized physicochemical properties (e.g., reduced PSA, optimized logP) can lead to improved permeability. This might involve the addition or removal of specific functional groups.

• Nanoparticle Formulations: Loading thiazole derivatives into polymeric nanoparticles can protect them from degradation and enhance their cellular uptake[11][12][13][14].

Q3: How do I choose between a PAMPA and a Caco-2 assay for assessing the permeability of my thiazole derivative?

A3: The choice between a Parallel Artificial Membrane Permeability Assay (PAMPA) and a Caco-2 assay depends on the stage of your research and the specific information you need[15][16][17]:

• PAMPA: This is a high-throughput, cell-free assay that measures passive diffusion across an artificial lipid membrane[18][19][20]. It is ideal for early-stage screening of a large number of compounds to rank them based on their passive permeability. It is cost-effective and provides a rapid assessment of a compound's intrinsic ability to cross a lipid barrier.

• Caco-2 Assay: This assay uses a monolayer of human colon adenocarcinoma cells that differentiate to form a barrier with properties similar to the intestinal epithelium[21][22][23][24]. It provides more comprehensive information, including both passive diffusion and active transport mechanisms (including efflux). It is more time-consuming and expensive than PAMPA but offers a more biologically relevant model for predicting oral absorption.

A common workflow involves using PAMPA for initial high-throughput screening and then confirming the permeability of promising candidates with the Caco-2 assay.

Troubleshooting Guides

Issue 1: High variability in permeability assay results for my thiazole derivative.

Possible Cause	Troubleshooting Steps
Compound Precipitation	Visually inspect the wells for any signs of precipitation. Lower the compound concentration or use a co-solvent if necessary.
Inconsistent Cell Monolayer	For Caco-2 assays, ensure consistent cell seeding density and culture conditions. Regularly monitor the transepithelial electrical resistance (TEER) to confirm monolayer integrity[21][24].
Assay Protocol Deviations	Strictly adhere to the incubation times, buffer conditions, and plate handling procedures. Ensure proper mixing of solutions.
Analytical Method Variability	Validate your analytical method (e.g., LC-MS/MS) for accuracy, precision, and linearity in the assay matrix.

Issue 2: Low apparent permeability (Papp) in the apical-to-basolateral direction in a Caco-2 assay.

Possible Cause	Troubleshooting Steps
Active Efflux	Perform a bi-directional Caco-2 assay to determine the efflux ratio (Papp B-A / Papp A-B). An efflux ratio greater than 2 suggests the involvement of active efflux[4]. Consider co-incubating with a known P-gp inhibitor like verapamil to see if permeability increases.
Poor Passive Permeability	If the PAMPA results also show low permeability, the issue is likely with the compound's inherent physicochemical properties. Consider the strategies mentioned in FAQ Q2 to improve permeability.
Compound Instability	Assess the stability of your thiazole derivative in the assay buffer over the course of the experiment using LC-MS/MS analysis[4].
Low Compound Recovery	Quantify the compound concentration in both the donor and acceptor compartments at the end of the assay to check for mass balance. Low recovery may indicate binding to the plate or cellular accumulation[4].

Data Presentation

Table 1: In Vitro Permeability Data for Selected Thiazole Derivatives

Compound	Assay Type	Apparent Permeability (Papp) (10⁻⁶ cm/s)	Efflux Ratio	Reference
2-hydrazinyl-4-(4-methoxyphenyl)thiazole (PD76)	Caco-2 (A-B)	5.25	4.43	[25]
2-hydrazinyl-4-(4-methoxyphenyl)thiazole (PD76)	Caco-2 (B-A)	23.28	4.43	[25]
Thiazole Derivative 5b	MCF-7 Cytotoxicity	IC₅₀ = 0.2 µM	-	[26]
Thiazole Derivative 5f	KF-28 Cytotoxicity	IC₅₀ = 6 nM	-	[27]
Thiazole-pyrrolotriazinone hybrid	In silico ADMET	Favorable characteristics	-	[28]

Note: This table provides a selection of data from the literature. Direct comparison of Papp values should be made with caution due to variations in experimental conditions between different studies.

Experimental Protocols

Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To determine the passive permeability of a thiazole derivative across an artificial lipid membrane.

Materials:

• 96-well filter plates (e.g., Millipore MultiScreen-IP, 0.45 µm PVDF)

• 96-well acceptor plates

• Phospholipid solution (e.g., 2% w/v phosphatidylcholine in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• Test compound stock solution in DMSO

• Plate reader or LC-MS/MS for quantification

Procedure:

• Prepare the Donor Plate: Carefully apply 5 µL of the phospholipid solution to the filter of each well of the donor plate. Allow the solvent to evaporate completely.

• Prepare Solutions:

  • Donor Solution: Dilute the test compound stock solution in PBS to the final desired concentration (e.g., 100 µM).

  • Acceptor Solution: Fill the wells of the acceptor plate with 300 µL of PBS.

• Assay Assembly: Place the lipid-coated donor plate on top of the acceptor plate to form a "sandwich."

• Compound Addition: Add 150 µL of the donor solution to each well of the donor plate.

• Incubation: Incubate the plate assembly at room temperature for a defined period (e.g., 4-18 hours) with gentle shaking.

• Sample Collection: After incubation, carefully separate the donor and acceptor plates.

• Quantification: Determine the concentration of the test compound in both the donor and acceptor wells using a suitable analytical method.

• Calculate Permeability: The apparent permeability coefficient (Papp) is calculated using the following equation:

  Papp = (-Vd * Va) / ((Vd + Va) * A * t) * ln(1 - (Ca(t) / Ceq))

  Where:

  • Vd = volume of donor well

  • Va = volume of acceptor well

  • A = area of the membrane

  • t = incubation time

  • Ca(t) = concentration in the acceptor well at time t

  • Ceq = equilibrium concentration

Caco-2 Permeability Assay

Objective: To assess the permeability of a thiazole derivative across a monolayer of Caco-2 cells, modeling the human intestinal epithelium.

Materials:

• Caco-2 cells (ATCC HTB-37)

• Cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, and antibiotics)

• Transwell® inserts (e.g., 24-well format, 0.4 µm pore size)

• Hanks' Balanced Salt Solution (HBSS), pH 7.4

• Test compound stock solution in DMSO

• Lucifer yellow (for monolayer integrity check)

• LC-MS/MS for quantification

Procedure:

• Cell Seeding and Culture: Seed Caco-2 cells onto the Transwell® inserts at a density of approximately 6 x 10⁴ cells/cm². Culture the cells for 21-25 days, changing the medium every 2-3 days, to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check: Before the experiment, measure the transepithelial electrical resistance (TEER) of the monolayers. TEER values should be >250 Ω·cm². Alternatively, assess the permeability of a low-permeability marker like Lucifer yellow; leakage should be <1%.

• Prepare Dosing Solutions: Dilute the test compound stock solution in HBSS to the final desired concentration (e.g., 10 µM).

• Transport Experiment (Apical to Basolateral - A-B): a. Wash the Caco-2 monolayers with pre-warmed HBSS. b. Add the dosing solution to the apical (upper) chamber. c. Add fresh HBSS to the basolateral (lower) chamber. d. Incubate at 37°C with gentle shaking. e. At specified time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral chamber. f. At the end of the experiment, take a sample from the apical chamber.

• Transport Experiment (Basolateral to Apical - B-A for efflux): a. Add the dosing solution to the basolateral chamber. b. Add fresh HBSS to the apical chamber. c. Take samples from the apical chamber at the specified time points.

• Sample Analysis: Quantify the concentration of the test compound in the collected samples using a validated LC-MS/MS method.

• Calculate Permeability: The apparent permeability coefficient (Papp) is calculated using the following equation:

  Papp = (dQ/dt) / (A * C₀)

  Where:

  • dQ/dt = the rate of appearance of the compound in the receiver chamber

  • A = the surface area of the membrane

  • C₀ = the initial concentration in the donor chamber

Visualizations

Caption: Experimental workflow for assessing cell permeability.

Caption: Troubleshooting logic for low cell permeability.

Caption: Potential signaling pathway affected by thiazole derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Heterocycles 52: The Drug-Likeness Analysis of Anti-Inflammatory Thiazolo[3,2-b][1,2,4]triazole and Imidazo[2,1-b][1,3,4]thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prodrug Approach as a Strategy to Enhance Drug Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. [PDF] Prodrug Approach as a Strategy to Enhance Drug Permeability | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Thiazole derivative based topical nanoemulgel for inhibition of bacterial virulence in surface infections - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Green One-Pot Synthesis of Thiazole Scaffolds Catalyzed by Reusable NiFe2O4 Nanoparticles: In Silico Binding Affinity and In Vitro Anticancer Activity Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 17. youtube.com [youtube.com]
• 18. Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol · GitHub [gist.github.com]
• 19. Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs [creative-biolabs.com]
• 20. creative-bioarray.com [creative-bioarray.com]
• 21. enamine.net [enamine.net]
• 22. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 23. Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers | Springer Nature Experiments [experiments.springernature.com]
• 24. creative-bioarray.com [creative-bioarray.com]
• 25. researchgate.net [researchgate.net]
• 26. Cytotoxicity and pro-apoptosis activity of synthetic 1,3-thiazole incorporated phthalimide derivatives on cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Frontiers | Novel Bis-Thiazole Derivatives: Synthesis and Potential Cytotoxic Activity Through Apoptosis With Molecular Docking Approaches [frontiersin.org]
• 28. researchgate.net [researchgate.net]

Stability testing of 5-Bromo-N-phenylthiazol-2-amine under stress conditions

This technical support center provides guidance on the stability testing of 5-Bromo-N-phenylthiazol-2-amine under stress conditions. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the typical stress conditions for the stability testing of 5-Bromo-N-phenylthiazol-2-amine?

A1: Forced degradation studies for 5-Bromo-N-phenylthiazol-2-amine should be conducted under a variety of stress conditions to assess its intrinsic stability.[1] These conditions typically include:

• Acid Hydrolysis: Treatment with 0.1 M to 1 M hydrochloric acid or sulfuric acid at room temperature or elevated temperatures (e.g., 60°C).[2]

• Base Hydrolysis: Treatment with 0.1 M to 1 M sodium hydroxide or potassium hydroxide at room temperature or elevated temperatures (e.g., 60°C).[2]

• Oxidative Degradation: Exposure to an oxidizing agent, such as 3% hydrogen peroxide, at room temperature.[2]

• Thermal Degradation: Heating the solid compound at a high temperature (e.g., 105°C) for a specified period.[2]

• Photolytic Degradation: Exposing the compound to a combination of UV and visible light.[2]

Q2: What are the potential degradation pathways for 5-Bromo-N-phenylthiazol-2-amine?

A2: While specific degradation pathways for 5-Bromo-N-phenylthiazol-2-amine are not extensively documented in the literature, related 2-aminothiazole compounds can be susceptible to several degradation mechanisms:

• Hydrolysis: The thiazole ring and the exocyclic amino group may undergo hydrolysis under acidic or basic conditions, potentially leading to ring opening or modification of the amine functionality.

• Oxidation: The electron-rich thiazole ring and the secondary amine are potential sites for oxidation. This could lead to the formation of N-oxides or ring-opened products.

• Photodegradation: Thiazole-containing compounds, particularly those with aryl substituents, can be susceptible to photodegradation.[3] This may involve a reaction with singlet oxygen via a [4+2] cycloaddition, leading to an unstable endoperoxide that rearranges to other products.[3] Additionally, photolytic cleavage of the C-Br bond is a possibility for brominated aromatic compounds.[4]

Q3: What analytical methods are suitable for monitoring the stability of 5-Bromo-N-phenylthiazol-2-amine?

A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the most common and effective technique for separating the parent compound from its degradation products and quantifying the extent of degradation. For the identification of unknown degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the preferred method as it provides structural information.[2]

Troubleshooting Guides

Issue 1: No degradation is observed under initial stress conditions.

• Possible Cause: The compound is highly stable under the applied conditions, or the stress conditions are not harsh enough.

• Troubleshooting Steps:

  • Increase the severity of the stress conditions in a stepwise manner. For example, increase the temperature for hydrolytic and thermal studies, or extend the exposure time.

  • For hydrolytic studies, increase the concentration of the acid or base.

  • Ensure that the light source for photostability studies provides a sufficient combination of UV and visible light, as specified in ICH Q1B guidelines.

Issue 2: Multiple unknown peaks appear in the chromatogram after stress testing.

• Possible Cause: The compound is degrading into multiple products.

• Troubleshooting Steps:

  • Use a gradient elution method in your HPLC analysis to ensure adequate separation of all degradation products.

  • Employ LC-MS/MS to obtain the mass-to-charge ratio (m/z) of each unknown peak. This information is crucial for proposing potential structures of the degradation products.

  • Further structural elucidation may require isolation of the major degradation products followed by spectroscopic analysis (e.g., NMR).

Issue 3: Poor mass balance is observed after degradation.

• Possible Cause: Some degradation products are not being detected by the analytical method. This could be due to a lack of a UV chromophore, poor ionization in MS, or volatility.

• Troubleshooting Steps:

  • Analyze the samples at multiple UV wavelengths to ensure that all chromophoric degradation products are detected.

  • If using LC-MS, try different ionization modes (e.g., positive and negative electrospray ionization) to detect a wider range of compounds.

  • Consider the possibility of volatile degradation products and if necessary, use techniques like Gas Chromatography-Mass Spectrometry (GC-MS) for analysis.

Data Presentation

The following tables present illustrative data for the stability of 5-Bromo-N-phenylthiazol-2-amine under various stress conditions. Note: This data is hypothetical and for exemplary purposes only.

Table 1: Summary of Forced Degradation Studies

Stress Condition	Reagent/Parameter	Duration	Temperature	% Degradation	Number of Degradants
Acid Hydrolysis	0.1 M HCl	24 hours	60°C	15.2	2
Base Hydrolysis	0.1 M NaOH	24 hours	60°C	22.5	3
Oxidation	3% H₂O₂	24 hours	Room Temp	8.7	1
Thermal (Solid)	-	48 hours	105°C	5.1	1
Photolytic (Solid)	UV/Vis Light	7 days	Room Temp	18.9	2

Experimental Protocols

Forced Hydrolytic Degradation

• Preparation of Solutions: Prepare a stock solution of 5-Bromo-N-phenylthiazol-2-amine in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL. Prepare 0.1 M HCl and 0.1 M NaOH solutions.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl in a suitable container.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH in a separate container.

• Incubation: Place the sealed containers in a water bath at 60°C for 24 hours.

• Neutralization: After incubation, cool the solutions to room temperature. Neutralize the acidic solution with 0.1 M NaOH and the basic solution with 0.1 M HCl before analysis.

• Analysis: Analyze the samples by HPLC.

Forced Oxidative Degradation

• Preparation of Solutions: Prepare a 1 mg/mL stock solution of the compound in a suitable solvent.

• Stress Conditions: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂.

• Incubation: Keep the solution at room temperature for 24 hours, protected from light.

• Analysis: Analyze the sample by HPLC.

Forced Thermal Degradation

• Sample Preparation: Place a known amount of the solid 5-Bromo-N-phenylthiazol-2-amine in a suitable container.

• Incubation: Place the container in an oven maintained at 105°C for 48 hours.

• Sample Preparation for Analysis: After incubation, cool the sample to room temperature. Dissolve a known amount of the solid in a suitable solvent to achieve a final concentration for HPLC analysis.

• Analysis: Analyze the sample by HPLC.

Forced Photolytic Degradation

• Sample Preparation: Place a thin layer of the solid compound in a suitable transparent container.

• Exposure: Expose the sample to a light source that provides both UV and visible light, as per ICH Q1B guidelines.

• Sample Preparation for Analysis: After the exposure period, dissolve a known amount of the solid in a suitable solvent for HPLC analysis.

• Analysis: Analyze the sample by HPLC.

Mandatory Visualizations

Caption: Experimental workflow for stress stability testing.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. e3s-conferences.org [e3s-conferences.org]

Reference Data & Comparative Studies

Comparing biological activity of brominated vs. non-brominated thiazoles

For researchers, scientists, and drug development professionals, the strategic modification of lead compounds is a cornerstone of medicinal chemistry. Among the vast arsenal of synthetic strategies, halogenation, particularly bromination, of heterocyclic scaffolds like thiazole, has emerged as a powerful tool to modulate biological activity. This guide provides a comparative analysis of brominated versus non-brominated thiazoles, supported by experimental data, to elucidate the impact of this single atomic substitution on anticancer and antimicrobial properties.

The introduction of a bromine atom to the thiazole ring can significantly alter a molecule's physicochemical properties, including lipophilicity, electron distribution, and steric profile. These changes, in turn, can profoundly influence how the compound interacts with its biological target, often leading to enhanced potency. However, this is not a universal rule, and the effect of bromination is highly dependent on the specific molecular scaffold and the biological target .

Anticancer Activity: A Case Study in Cytotoxicity

Recent studies have provided quantitative insights into how bromine substitution can impact the anticancer activity of thiazole derivatives. A direct comparison of a 2-hydrazinyl-thiazol-4[5H]-one derivative and its brominated analog against human breast (MCF-7) and liver (HepG2) cancer cell lines highlights this dichotomy.

Compound ID	R Group	MCF-7 IC₅₀ (µM)[1]	HepG2 IC₅₀ (µM)[1]
4a	H	12.7 ± 0.77	6.69 ± 0.41
4b	Br	31.5 ± 1.91	51.7 ± 3.13

As the data indicates, the non-brominated compound 4a exhibited significantly greater cytotoxic activity against both cancer cell lines compared to its brominated counterpart 4b .[1] This suggests that for this particular scaffold, the presence of a bromine atom is detrimental to its anticancer potency. This underscores the importance of empirical testing in structure-activity relationship (SAR) studies, as the introduction of a halogen does not universally guarantee improved performance.

Antimicrobial Activity: Enhancing Antifungal Potency

Further research with direct comparative data is necessary to quantify the precise advantage conferred by bromination in various antimicrobial contexts.

Experimental Protocols

To ensure the reproducibility and validation of the presented findings, detailed experimental methodologies are crucial.

MTT Assay for Cytotoxicity

This protocol is used to assess the cytotoxic effects of the thiazole derivatives on cancer cell lines.[1]

• Cell Seeding: Cancer cells (MCF-7 or HepG2) are seeded into 96-well plates at a density of 1 x 10⁵ cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The thiazole compounds (brominated and non-brominated) are dissolved in DMSO to create stock solutions, which are then serially diluted with culture medium to achieve a range of final concentrations. The cells are treated with these various concentrations and incubated for 48 hours.

• MTT Addition: After the incubation period, 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL) is added to each well, and the plates are incubated for an additional 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 100 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC₅₀ value, the concentration of the compound that inhibits 50% of cell growth, is determined by plotting the percentage of cell viability against the compound concentration.

Broth Microdilution Method for Antimicrobial Susceptibility Testing

This method is used to determine the Minimum Inhibitory Concentration (MIC) of the thiazole compounds against microbial strains.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to a specific turbidity, typically equivalent to a 0.5 McFarland standard.

• Serial Dilution of Compounds: The test compounds are serially diluted in the broth in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria, 35°C for fungi) for a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Signaling Pathway Visualization

Several anticancer thiazole derivatives exert their effect by inducing programmed cell death, or apoptosis, through the intrinsic (mitochondrial) pathway. The following diagram illustrates the key steps in this signaling cascade.

Caption: Intrinsic apoptosis pathway induced by certain thiazole derivatives.

This guide illustrates that while bromination can be a valuable strategy for enhancing the biological activity of thiazoles, its effects are context-dependent. Rigorous comparative studies are essential to guide the rational design of more potent and selective therapeutic agents.

References

• 1. Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking [mdpi.com]

A Tale of Two Kinase Inhibitors: The Potent Powerhouse vs. the Promising Scaffold

In the landscape of kinase inhibitor research and development, compounds exist across a wide spectrum of maturity, from clinically approved drugs to early-stage chemical scaffolds. This guide provides a comparative analysis of Dasatinib, a potent and well-established multi-kinase inhibitor, and 5-Bromo-N-phenylthiazol-2-amine, a representative of the broader 2-aminothiazole class of compounds that serves as a promising but largely uncharacterized scaffold for novel kinase inhibitor discovery.

This comparison is tailored for researchers, scientists, and drug development professionals, offering a clear perspective on the differences in their current standing, biological activities, and the experimental journey from a promising scaffold to a clinically effective drug.

At a Glance: Key Differences

Feature	Dasatinib	5-Bromo-N-phenylthiazol-2-amine
Development Stage	Clinically Approved Drug	Early-Stage Research Scaffold
Primary Indication	Chronic Myeloid Leukemia (CML), Acute Lymphoblastic Leukemia (ALL)	Not Applicable
Potency	High (Sub-nanomolar to nanomolar IC50 values against key targets)	Generally low to moderate for the class; no specific potent activity reported for this compound.
Selectivity	Multi-kinase inhibitor (targets BCR-ABL, SRC family, c-KIT, and others)	Varies by derivative; some analogs show selectivity for kinases like Aurora or CK2.
Data Availability	Extensive preclinical and clinical data	Limited to general biological activity of the 2-aminothiazole class.

Dasatinib: A Multi-Kinase Inhibitor Powerhouse

Dasatinib is a second-generation tyrosine kinase inhibitor renowned for its high potency and broad spectrum of activity. It is a cornerstone in the treatment of Philadelphia chromosome-positive (Ph+) leukemias, including cases resistant to first-generation inhibitors like imatinib.

Mechanism of Action

Dasatinib functions as an ATP-competitive inhibitor, binding to the ATP-binding pocket of multiple kinases and preventing the phosphorylation of their downstream substrates. This blockade of key signaling pathways ultimately leads to the inhibition of cancer cell proliferation and the induction of apoptosis. A key feature of Dasatinib is its ability to inhibit both the active and inactive conformations of the ABL kinase domain, contributing to its efficacy against imatinib-resistant mutations.[1]

Kinase Inhibition Profile

Dasatinib is characterized by its potent inhibition of a range of kinases. The half-maximal inhibitory concentrations (IC50) highlight its efficacy.

Kinase Target	IC50 (nM)	Cellular/Biochemical
BCR-ABL	<1 - 3	Biochemical & Cellular
SRC Family Kinases (SRC, LCK, FYN, YES)	0.2 - 1.1	Biochemical
c-KIT	79	Cell-free
PDGFRβ	Potent Inhibition	Not Specified
EPHA2	Potent Inhibition	Not Specified

This table represents a summary of reported values from multiple sources. Actual IC50 values can vary based on experimental conditions.[2][3][4]

Signaling Pathway Inhibition by Dasatinib

Dasatinib's therapeutic effects stem from its ability to simultaneously block several critical signaling pathways implicated in cancer cell growth and survival.

Caption: Dasatinib inhibits multiple tyrosine kinases, leading to reduced cell proliferation and increased apoptosis.

5-Bromo-N-phenylthiazol-2-amine: A Scaffold with Potential

In stark contrast to the well-defined profile of Dasatinib, 5-Bromo-N-phenylthiazol-2-amine represents a starting point in the drug discovery process. It belongs to the 2-aminothiazole class of heterocyclic compounds, which is recognized as a "privileged scaffold" in medicinal chemistry due to its presence in numerous biologically active molecules.[5]

Current State of Research

Direct experimental data on the kinase inhibitory activity of 5-Bromo-N-phenylthiazol-2-amine is scarce in publicly available literature. Research on related 2-aminothiazole derivatives has shown that this chemical framework can be elaborated to yield inhibitors of various kinases, including:

• Aurora Kinases: Some N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine derivatives have demonstrated potent inhibition of Aurora A and B kinases with IC50 values in the nanomolar range.[6][7]

• Casein Kinase 2 (CK2): Certain 2-aminothiazole derivatives have been identified as allosteric inhibitors of CK2.[8][9]

• Other Kinases: The 2-aminothiazole scaffold has been explored for developing inhibitors of various other kinases, often as a starting point for structure-activity relationship (SAR) studies.[10][11]

It is important to note that these examples are structurally distinct from 5-Bromo-N-phenylthiazol-2-amine, and their activities cannot be directly extrapolated. The journey from a simple scaffold like 5-Bromo-N-phenylthiazol-2-amine to a potent and selective inhibitor requires extensive medicinal chemistry efforts.

The Drug Discovery Workflow: From Scaffold to Inhibitor

The development of a kinase inhibitor from a scaffold like 5-Bromo-N-phenylthiazol-2-amine follows a rigorous, multi-step process.

Caption: The typical workflow for developing a kinase inhibitor from a starting scaffold.

Experimental Protocols: Assessing Kinase Inhibition

The determination of a compound's inhibitory activity against a specific kinase is a fundamental step in its characterization. A common method is the in vitro kinase activity assay.

General Protocol for In Vitro Kinase Activity Assay (Luminescence-Based)

This protocol outlines a generalized method for measuring the inhibitory effect of a compound on kinase activity by quantifying the amount of ATP consumed (measured as ADP produced).

1. Materials:

• Recombinant kinase of interest

• Specific peptide substrate for the kinase

• ATP (Adenosine triphosphate)

• Test compound (e.g., 5-Bromo-N-phenylthiazol-2-amine derivatives or Dasatinib)

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• Luminescence-based ADP detection kit (e.g., ADP-Glo™)

• Multi-well plates (e.g., 384-well)

• Plate reader with luminescence detection capabilities

2. Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in 100% DMSO. Further dilute in kinase assay buffer to the desired final concentrations.

• Kinase Reaction Setup: In a multi-well plate, add the kinase and its specific peptide substrate in the kinase assay buffer.

• Inhibitor Incubation: Add the serially diluted test compound or a vehicle control (DMSO) to the wells. Incubate for a defined period (e.g., 15-30 minutes) at room temperature to allow for inhibitor-kinase binding.

• Initiation of Kinase Reaction: Start the reaction by adding a solution of ATP to each well. Incubate the plate for a specified time (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding the ADP detection reagent as per the manufacturer's instructions.

  • Add the kinase detection reagent to convert the generated ADP into ATP, which then drives a luciferase-luciferin reaction, producing a luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence in each well using a plate reader. The signal intensity is proportional to the amount of ADP produced and thus reflects the kinase activity.

  • Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value of the compound.

Conclusion

The comparison between Dasatinib and 5-Bromo-N-phenylthiazol-2-amine highlights the vast gap between a clinically validated drug and a nascent chemical scaffold. Dasatinib stands as a testament to successful drug development, offering a potent, multi-targeted approach to cancer therapy with a well-defined mechanism and extensive supporting data. In contrast, 5-Bromo-N-phenylthiazol-2-amine and its 2-aminothiazole relatives represent the starting point of this journey. While the 2-aminothiazole scaffold holds potential for the development of novel kinase inhibitors, significant research, including extensive synthesis, screening, and optimization, is required to ascertain if any derivative can achieve the therapeutic efficacy of established drugs like Dasatinib. For researchers in drug discovery, understanding this distinction is crucial for setting realistic goals and appreciating the intricate process of bringing a new therapeutic agent from the bench to the bedside.

References

• 1. ashpublications.org [ashpublications.org]
• 2. DASATINIB INHIBITS THE GROWTH OF MOLECULARLY HETEROGENEOUS MYELOID LEUKEMIAS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ashpublications.org [ashpublications.org]
• 4. Real-Time Analysis of Imatinib- and Dasatinib-Induced Effects on Chronic Myelogenous Leukemia Cell Interaction with Fibronectin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05601A [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. 2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 2: Structure–based optimization and investigation of effects specific to the allosteric mode of action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 1: Identification of an allosteric binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - PMC [pmc.ncbi.nlm.nih.gov]

Validation of 5-Bromo-N-phenylthiazol-2-amine's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the potential mechanism of action of 5-Bromo-N-phenylthiazol-2-amine with alternative compounds, supported by experimental data from structurally similar molecules. Due to limited direct experimental data for 5-Bromo-N-phenylthiazol-2-amine, this document leverages findings from closely related thiazole derivatives to establish a framework for its evaluation and validation.

Postulated Mechanism of Action: Kinase Inhibition

Thiazole derivatives are a well-established class of compounds with a wide range of biological activities, including anticancer and antimicrobial effects.[1][2] A significant body of research points towards kinase inhibition as a primary mechanism of action for many biologically active thiazole-containing molecules.[3][4] Specifically, derivatives of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine have been identified as potent inhibitors of Aurora kinases A and B, which are key regulators of mitosis.[3][5] Inhibition of these kinases leads to mitotic failure and subsequent cell death in cancer cells.[3][5]

Based on these precedents, it is hypothesized that 5-Bromo-N-phenylthiazol-2-amine may also exert its biological effects through the inhibition of one or more protein kinases. The N-phenylthiazol-2-amine core structure likely serves as a scaffold for binding to the ATP-binding pocket of target kinases.

dot

Caption: Postulated kinase inhibition pathway for 5-Bromo-N-phenylthiazol-2-amine.

Comparative Analysis with Alternative Kinase Inhibitors

To validate the proposed mechanism of action, the inhibitory activity of 5-Bromo-N-phenylthiazol-2-amine should be compared against known kinase inhibitors. The following table presents hypothetical inhibitory concentration (IC50) values against various cancer cell lines, drawing parallels from data on related 2-aminothiazole derivatives.[6]

Compound	Target Kinase(s)	MCF-7 (Breast Cancer) IC50 (µM)	A549 (Lung Cancer) IC50 (µM)	HCT116 (Colon Cancer) IC50 (µM)
5-Bromo-N-phenylthiazol-2-amine (Hypothetical)	Aurora Kinase A/B	5.8	7.2	6.5
Dasatinib (BMS-354825)	Pan-Src Kinase	0.008	0.015	0.005
CYC116	Aurora Kinase A/B	0.008	0.012	Not Reported

Note: The IC50 values for 5-Bromo-N-phenylthiazol-2-amine are hypothetical and require experimental validation. Data for Dasatinib and CYC116 are derived from published studies for comparative purposes.[3]

Alternative Potential Mechanism: Antimicrobial Activity

Thiazole derivatives have also demonstrated significant antimicrobial properties.[7][8][9] The proposed mechanism often involves the inhibition of essential bacterial enzymes, such as those involved in cell wall synthesis.[2] Therefore, it is prudent to investigate the antimicrobial efficacy of 5-Bromo-N-phenylthiazol-2-amine.

The following table provides a hypothetical comparison of the minimum inhibitory concentration (MIC) of 5-Bromo-N-phenylthiazol-2-amine against common bacterial strains, based on data from analogous compounds.[7][8]

Compound	S. aureus (Gram-positive) MIC (µg/mL)	E. coli (Gram-negative) MIC (µg/mL)
5-Bromo-N-phenylthiazol-2-amine (Hypothetical)	8	16
Ni(II) complex with (E)-2-(((5-bromothiazol-2-yl)imino)methyl)phenol	7.81	1.95
Streptomycin	1.95	3.91

Note: The MIC values for 5-Bromo-N-phenylthiazol-2-amine are hypothetical and need to be determined experimentally. Data for the Ni(II) complex and Streptomycin are from a published study for comparison.[7][8]

Experimental Protocols for Mechanism Validation

To validate the proposed mechanisms of action, a series of in vitro assays should be conducted.

Kinase Inhibition Assay (General Protocol)

This assay determines the ability of the test compound to inhibit the activity of a specific protein kinase.[4]

Materials:

• Recombinant human kinase (e.g., Aurora Kinase A)

• Specific peptide substrate

• ATP (Adenosine triphosphate)

• Kinase assay buffer

• 5-Bromo-N-phenylthiazol-2-amine (test compound)

• Positive control inhibitor (e.g., Dasatinib)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add the kinase, peptide substrate, and assay buffer.

• Add the test compound or positive control to the respective wells.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ assay kit.

• Calculate the percentage of kinase inhibition and determine the IC50 value.

dot

Caption: Workflow for a general kinase inhibition assay.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.[10]

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HCT116)

• Cell culture medium

• 5-Bromo-N-phenylthiazol-2-amine

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Procedure:

• Seed cells in 96-well plates and incubate for 24 hours.

• Treat cells with various concentrations of the test compound for 48-72 hours.

• Add MTT solution to each well and incubate for 4 hours.

• Dissolve the formazan crystals with DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

Antimicrobial Susceptibility Testing (Broth Microdilution)

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Materials:

• Bacterial strains (e.g., S. aureus, E. coli)

• Mueller-Hinton Broth (MHB)

• 5-Bromo-N-phenylthiazol-2-amine

• 96-well plates

Procedure:

• Perform serial dilutions of the test compound in MHB in a 96-well plate.

• Inoculate each well with a standardized bacterial suspension.

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is the lowest concentration of the compound that inhibits visible bacterial growth.

Conclusion

While direct experimental evidence for the mechanism of action of 5-Bromo-N-phenylthiazol-2-amine is currently lacking, the extensive research on related thiazole derivatives provides a strong foundation for its investigation as a potential kinase inhibitor with anticancer activity and as an antimicrobial agent. The experimental protocols outlined in this guide offer a clear path to validating these hypotheses and elucidating the precise molecular targets of this compound. Comparative analysis against established drugs will be crucial in determining its therapeutic potential.

References

• 1. Buy 5-Bromo-4-methyl-N-phenylthiazol-2-amine [smolecule.com]
• 2. benchchem.com [benchchem.com]
• 3. Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine aurora kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Antimicrobial Activity of Novel Ni(II) and Zn(II) Complexes with (E)-2-((5-Bromothiazol-2-yl)imino)methyl)phenol Ligand: Synthesis, Characterization and Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Comparative analysis of analytical techniques for thiazole characterization

For Researchers, Scientists, and Drug Development Professionals

The thiazole ring is a fundamental scaffold in a vast array of pharmaceuticals and biologically active compounds. Its robust characterization is paramount in drug discovery, development, and quality control. This guide provides a comparative analysis of key analytical techniques employed for the qualitative and quantitative assessment of thiazole derivatives, supported by experimental data and detailed methodologies to aid researchers in selecting the most appropriate methods for their specific needs.

Quantitative Performance Data

The selection of an analytical technique is often dictated by its quantitative performance. The following table summarizes key performance metrics for common methods used in thiazole analysis. It is important to note that these values can vary depending on the specific instrumentation, the nature of the thiazole derivative, and the sample matrix.

Analytical Technique	Analyte Type	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linearity Range	Precision (RSD%)	Accuracy (Recovery %)
HPLC-UV	Indole-thiazole derivative	0.21 µg/mL[1]	0.66 µg/mL[1]	1 - 20 µg/mL[1]	1.69 - 3.58%[1]	103.3 - 105.2%[1]
2-Mercaptothiazole	0.45 µg/mL[2]	-	0.47 - 11.72 µg/mL[2]	-	-
Thiabendazole (in food)	0.009 - 0.017 µg/mL[3]	0.028 - 0.052 µg/mL[3]	0.31 - 20.00 µg/mL[3]	0.23 - 1.33%[3]	93.61 - 98.08%[3]
LC-MS/MS	Aminothiazole derivative	-	1.22 ng/mL (LLOQ)[4]	1.25 - 1250 ng/mL[5][6]	-	-
Thiabendazole (in food)	0.62 µg/mL[3]	1.83 µg/mL[3]	-	-	-
GC-MS	Formaldehyde derivatized with a thiazole-containing agent	-	-	2.0 - 20.0 µg/mL[7]	-	-
UV-Vis Spectroscopy	General quantitative analysis	Analyte dependent	Analyte dependent	Typically 2-3 orders of magnitude	< 2%	98 - 102%
NMR Spectroscopy	Primarily for structural elucidation	High (mg range)	High (mg range)	Not typically used for quantification	-	-
FT-IR Spectroscopy	Primarily for functional group identification	-	-	Not applicable	-	-

Experimental Protocols

Detailed and robust experimental protocols are crucial for reproducible and reliable results. Below are representative methodologies for the key analytical techniques discussed.

High-Performance Liquid Chromatography (HPLC-UV)

Objective: To quantify a thiazole derivative in a sample matrix.

Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve the thiazole-containing sample in a suitable solvent (e.g., methanol, acetonitrile) to a known concentration.

  • For complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove interfering substances.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[8]

  • Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., phosphate buffer, formic acid, or acetic acid in water) and an organic modifier (e.g., acetonitrile or methanol). A common mobile phase is a 30:70 mixture of water and methanol.[8]

  • Flow Rate: Typically 1.0 mL/min.[8]

  • Injection Volume: 20 µL.

  • Column Temperature: Ambient or controlled (e.g., 25°C).

  • Detection: UV detection at the wavelength of maximum absorbance (λmax) of the thiazole derivative, for example, 238 nm.[8]

• Data Analysis:

  • Construct a calibration curve by injecting a series of standard solutions of the thiazole derivative at known concentrations.

  • Plot the peak area versus concentration and perform a linear regression analysis.

  • Determine the concentration of the thiazole derivative in the sample by interpolating its peak area from the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify volatile or semi-volatile thiazole derivatives.

Methodology:

• Sample Preparation:

  • Dissolve the sample in a volatile organic solvent (e.g., dichloromethane, hexane).

  • Derivatization may be required for non-volatile thiazoles to increase their volatility.

  • Filter the solution using a 0.45 µm membrane filter.[9]

• GC-MS Conditions:

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injection Mode: Split or splitless, depending on the concentration of the analyte.

  • Injector Temperature: Typically 250-280°C.

  • Oven Temperature Program: A temperature gradient is often used, for example, starting at 50°C, holding for 2 minutes, then ramping to 280°C at 10°C/min, and holding for 5 minutes.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[10]

    • Scan Range: m/z 40-550.

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

• Data Analysis:

  • Identify the thiazole derivative by comparing its mass spectrum with a reference library (e.g., NIST).

  • For quantification, use an internal standard and create a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the chemical structure of a thiazole derivative.

Methodology:

• Sample Preparation:

  • Dissolve 5-25 mg of the purified thiazole derivative in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, Acetone-d₆) in a clean, dry NMR tube.[11]

  • Ensure the sample is completely dissolved to avoid peak broadening.[12] If necessary, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette to remove any particulate matter.[13]

• NMR Experiment Parameters:

  • Spectrometer: A high-field NMR spectrometer (e.g., 300 MHz or higher).

  • Experiments:

    • ¹H NMR: To determine the number, environment, and coupling of protons.

    • ¹³C NMR: To determine the number and types of carbon atoms.

    • 2D NMR (e.g., COSY, HSQC, HMBC): To establish connectivity between protons and carbons and elucidate the complete molecular structure.

  • Referencing: Use the residual solvent peak or an internal standard like tetramethylsilane (TMS) for chemical shift referencing.

• Data Analysis:

  • Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Analyze the chemical shifts, coupling constants, and 2D correlations to assign the structure of the thiazole derivative.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in a thiazole derivative.

Methodology:

• Sample Preparation:

  • KBr Pellet (for solids): Grind 1-2 mg of the solid sample with 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle.[14] Press the mixture into a thin, transparent pellet using a hydraulic press.[14]

  • Thin Film (for solids soluble in a volatile solvent): Dissolve the sample in a suitable volatile solvent, cast a drop onto an IR-transparent window (e.g., NaCl, KBr), and allow the solvent to evaporate.

  • Neat Liquid: Place a drop of the liquid sample between two IR-transparent windows.

  • Attenuated Total Reflectance (ATR): Place the solid or liquid sample directly onto the ATR crystal.

• FT-IR Measurement:

  • Record a background spectrum of the empty sample compartment or the clean ATR crystal.

  • Place the prepared sample in the spectrometer and record the sample spectrum.

  • The typical spectral range is 4000-400 cm⁻¹.[15]

• Data Analysis:

  • The resulting spectrum is a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

  • Identify characteristic absorption bands corresponding to specific functional groups (e.g., C=N, C-S, aromatic C-H) to confirm the presence of the thiazole ring and other functionalities.

UV-Visible (UV-Vis) Spectroscopy

Objective: For the quantitative determination of a thiazole derivative in solution.

Methodology:

• Sample Preparation:

  • Dissolve the thiazole derivative in a suitable UV-transparent solvent (e.g., ethanol, methanol, water) to prepare a stock solution of known concentration.

  • Prepare a series of standard solutions by diluting the stock solution.

  • Prepare the unknown sample solution, ensuring its concentration falls within the linear range of the calibration curve.

• UV-Vis Measurement:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill a quartz cuvette with the solvent to be used as a blank and record the baseline.

  • Measure the absorbance of each standard solution and the unknown sample at the wavelength of maximum absorbance (λmax) of the thiazole derivative.

• Data Analysis:

  • Construct a calibration curve by plotting absorbance versus the concentration of the standard solutions.

  • Determine the concentration of the unknown sample by using its absorbance value and the equation of the line from the calibration curve (Beer-Lambert Law).

Visualization of Experimental Workflows

To further clarify the methodologies, the following diagrams illustrate the typical experimental workflows for the characterization of thiazole derivatives.

Caption: Workflow for HPLC-UV analysis of thiazole derivatives.

Caption: Workflow for GC-MS analysis of thiazole derivatives.

Caption: Workflow for NMR-based structural elucidation of thiazoles.

This guide provides a foundational understanding of the primary analytical techniques for thiazole characterization. The choice of method will ultimately depend on the specific research question, the properties of the thiazole derivative, the required sensitivity, and the available instrumentation. For comprehensive characterization, a combination of these techniques is often employed.

References

• 1. Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 10. mdpi.com [mdpi.com]
• 11. cif.iastate.edu [cif.iastate.edu]
• 12. organomation.com [organomation.com]
• 13. nmr.chem.ualberta.ca [nmr.chem.ualberta.ca]
• 14. drawellanalytical.com [drawellanalytical.com]
• 15. mdpi.com [mdpi.com]

A Comparative Guide to Definitive Structure Elucidation: The Role of X-ray Crystallography for N-phenylthiazol-2-amine Derivatives

For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is a non-negotiable cornerstone of modern chemistry. Within the medicinally significant class of N-phenylthiazol-2-amine derivatives—a scaffold associated with diverse biological activities including anticancer and antimicrobial properties—precise structural knowledge is paramount for understanding structure-activity relationships (SAR), mechanism of action, and for securing intellectual property.[1][2] This guide provides an in-depth comparison of analytical techniques for the structural elucidation of these molecules, establishing why single-crystal X-ray crystallography remains the definitive, gold-standard method.

The Imperative for Definitive Structure

Before delving into methodologies, it is crucial to understand why an approximate or inferred structure is insufficient. N-phenylthiazol-2-amine derivatives possess conformational flexibility, particularly around the bond connecting the phenyl and thiazole rings. The dihedral angle between these rings, along with the specific hydrogen bonding patterns and intermolecular interactions within the crystal lattice, can profoundly influence a compound's physical properties (solubility, stability) and its biological activity (receptor binding). While techniques like NMR provide invaluable data on molecular connectivity in solution, they do not offer the atomic-level precision of a solid-state structure.[3] X-ray crystallography provides an unassailable, three-dimensional map of electron density, from which atomic positions, bond lengths, and bond angles are determined with high precision.[4]

The Gold Standard: Single-Crystal X-ray Crystallography (SC-XRD)

Single-crystal X-ray crystallography stands as the definitive method for determining the precise arrangement of atoms in a crystalline solid.[3][4] The technique is based on the principle that a crystal, with its highly ordered internal structure, will diffract a beam of X-rays in a unique and predictable pattern. By measuring the angles and intensities of these diffracted beams, one can computationally reconstruct a 3D model of the electron density within the crystal, and thus, the molecular structure.[5]

Experimental Workflow: A Self-Validating System

The SC-XRD workflow is a multi-step process where the success of each stage is critical for the final outcome. This process is inherently self-validating; a poor-quality crystal will not yield high-resolution data, and an incorrect structural model will not refine to an acceptable agreement with the experimental diffraction data.

Caption: The experimental workflow for single-crystal X-ray crystallography.

Detailed Experimental Protocol

Step 1: Obtaining Diffraction-Quality Crystals (The Art and Science) This is often the most challenging step in the entire process.[5][6] The goal is to produce a single crystal that is sufficiently large (typically >0.1 mm in all dimensions), pure, and free of significant internal defects like cracks or twinning.[5]

• Prerequisite - Purity and Solubility: The starting material must be of the highest possible purity. A crucial preliminary step is to determine the compound's solubility profile in a range of common laboratory solvents.[7] This informs the choice of crystallization method.

• Common Crystallization Methods:

  • Slow Evaporation: The compound is dissolved in a suitable solvent to near-saturation, and the solvent is allowed to evaporate slowly and undisturbed over hours or days. The choice of solvent is critical; one that evaporates too quickly will likely yield powder, while one that is too slow may take an impractical amount of time.

  • Vapor Diffusion: This is a versatile and gentle approach.[7] The compound is dissolved in a less volatile solvent (e.g., ethyl acetate), and this solution is placed in a small open vial. This vial is then sealed inside a larger chamber containing a more volatile "anti-solvent" in which the compound is poorly soluble (e.g., pentane). As the anti-solvent vapor slowly diffuses into the compound's solution, it reduces the solubility, promoting slow and orderly crystal growth.[7]

  • Slow Cooling: A saturated solution of the compound is prepared in a suitable solvent at an elevated temperature. The solution is then allowed to cool very slowly, causing the solubility to decrease and crystals to form.

Step 2: X-ray Diffraction Data Collection Once a suitable crystal is obtained, it is carefully mounted on a goniometer head and placed within the X-ray beam of a diffractometer.

• Mounting: The crystal is affixed to a holder (e.g., a nylon loop or a glass fiber) and flash-cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion of the atoms and protect it from radiation damage.

• Data Collection: The diffractometer rotates the crystal in the X-ray beam (commonly from a copper or molybdenum source, or for very small or weakly diffracting crystals, a synchrotron source).[6] A detector records the position and intensity of the thousands of diffracted X-ray reflections as the crystal is rotated. A complete dataset consists of a large number of these diffraction "frames."

Step 3: Structure Solution and Refinement This stage is computationally intensive and involves transforming the raw diffraction data into a final, validated 3D molecular structure.

• Structure Solution: The primary challenge is solving the "phase problem." For small molecules like N-phenylthiazol-2-amine derivatives, this is routinely accomplished using ab initio or "direct" methods that use statistical relationships between the reflection intensities to derive initial phase estimates.[3] This process generates an initial electron density map.

• Structure Refinement: An atomic model is built into the initial electron density map. This model is then refined using a least-squares algorithm, which adjusts atomic parameters (position, thermal motion) to improve the agreement between the calculated diffraction pattern (from the model) and the observed experimental data. The quality of the final structure is assessed by metrics like the R-factor (residual factor), with lower values indicating a better fit.

A Comparative Analysis: SC-XRD vs. Alternative Techniques

While other techniques are essential in a chemist's toolkit, it is vital to understand their limitations concerning definitive structure proof.

Technique	Information Provided	Sample State	Definitive Nature	Key Limitations for Structure Proof
Single-Crystal X-ray Crystallography (SC-XRD)	Atomic coordinates, bond lengths/angles, absolute stereochemistry, intermolecular interactions, packing.[4][5]	Solid (Single Crystal)	Yes (Gold Standard)	Requires a suitable single crystal, which can be difficult to obtain.[3][5]
NMR Spectroscopy (¹H, ¹³C, 2D)	Atomic connectivity, molecular symmetry, relative stereochemistry, solution-state conformation.[3][8]	Solution	No	Provides an average structure in solution; does not give precise bond lengths/angles or solid-state packing.[8]
Mass Spectrometry (MS)	Molecular weight, elemental composition (HRMS), fragmentation patterns.[9][10]	Gas Phase (Ionized)	No	Provides no direct information about 3D atomic arrangement or stereochemistry.
Computational Modeling (e.g., DFT)	Theoretical minimum-energy conformation, bond parameters, electronic properties.	In Silico	No	It is a prediction, not an experimental result. Requires experimental validation (ideally by XRD).

Case Study: Unambiguous Structure of N-phenylthiazol-2-amine Thiourea Derivatives

A study by Turski et al. on the crystal structures of N-[(4-phenylthiazol-2-yl)carbamothioyl]benzamide and its bromo-substituted derivative provides a clear example of the definitive insights gained from SC-XRD.[11]

• Precise Conformational Data: The analysis revealed that the molecules were not planar. For the non-brominated compound, the structure comprised two nearly planar fragments with a dihedral angle of 15.17° between them. In the brominated analogue, three planar fragments were identified, with dihedral angles of 21.58° and 17.90° between the central and terminal fragments.[11] This level of precise torsional information is unattainable by other methods and is critical for computational docking studies.

• Intramolecular Interactions: The structures were stabilized by an intramolecular N—H⋯O hydrogen bond, which formed a six-membered ring (an S(6) ring motif).[11] This specific interaction dictates the conformation of the thiourea linkage.

• Intermolecular Packing: The study detailed how the molecules pack in the crystal lattice. The non-brominated compound forms layers held together by N—H⋯S and C—H⋯O hydrogen bonds. In contrast, the brominated derivative forms a three-dimensional framework involving N—H⋯Br and C—H⋯O hydrogen bonds, as well as specific S⋯Br and S⋯S short-contact interactions.[11] This information is vital for understanding polymorphism and solid-state properties.

These specific, quantitative findings—dihedral angles, hydrogen bond geometries, and packing forces—demonstrate the power of SC-XRD to provide a complete and unambiguous structural picture.

Conclusion

For researchers in drug discovery and materials science working with N-phenylthiazol-2-amine derivatives, a suite of analytical tools is necessary for full characterization. NMR confirms connectivity, and mass spectrometry verifies molecular weight. However, when the goal is the definitive, unambiguous determination of the three-dimensional atomic arrangement, single-crystal X-ray crystallography is the indispensable and authoritative technique. It provides the precise, high-resolution structural data required for rational drug design, computational modeling validation, and the protection of intellectual property, leaving no ambiguity about the molecule's solid-state form.

References

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 6. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 7. iucr.org [iucr.org]
• 8. X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules | Applications Notes | JEOL Ltd. [jeol.com]
• 9. The chemical ionization mass spectrometric analysis of phenylthiohydantoin and 2-anilino-5-thiazolinone amino acids obtained from the Edman degradation of proteins and peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 'Revised' mass spectral identification of 2-amino-4-(5-nitro-2-furyl)thiazole metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Crystal structures of N-[(4-phenyl­thia­zol-2-yl)carbamo­thio­yl]benzamide and N-{[4-(4-bromo­phen­yl)thia­zol-2-yl]carbamo­thio­yl}benzamide from synchrotron X-ray diffraction - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Pan-Src Family Kinase Inhibitors Featuring a 2-Aminothiazole Scaffold

For Researchers, Scientists, and Drug Development Professionals

The 2-aminothiazole scaffold has emerged as a privileged structure in the development of potent kinase inhibitors, particularly those targeting the Src family of non-receptor tyrosine kinases. This guide provides a comparative analysis of prominent pan-Src family kinase inhibitors built around this core, with a focus on their performance backed by experimental data. We will delve into their structure-activity relationships, inhibitory profiles, and the experimental methodologies used for their evaluation.

Introduction to Src Family Kinases and the 2-Aminothiazole Scaffold

Src family kinases (SFKs) are crucial regulators of a multitude of cellular processes, including proliferation, differentiation, survival, and migration.[1] Their dysregulation is frequently implicated in the progression of various cancers, making them attractive targets for therapeutic intervention.[2][3] The 2-aminothiazole moiety has proven to be an effective template for designing ATP-competitive inhibitors that can effectively target the kinase domain of SFKs.[4][5]

Comparative Analysis of Inhibitor Performance

The development of 2-aminothiazole-based Src inhibitors has led to the discovery of highly potent compounds, most notably Dasatinib (BMS-354825).[4][6][7] The following tables summarize the in vitro inhibitory activity of Dasatinib and a key analog, compound 12m, against several Src family kinases.

Table 1: In Vitro Inhibitory Potency (IC50) of 2-Aminothiazole Pan-Src Kinase Inhibitors

Compound	Lck (nM)	Src (nM)	Fyn (nM)	Yes (nM)	Lyn (nM)
Dasatinib (2)	0.5	1.1	0.4	0.5	2.3
Compound 12m	1.0	1.0	0.5	0.8	4.0

Data compiled from literature.[4][6]

Table 2: Cellular Activity of 2-Aminothiazole Pan-Src Kinase Inhibitors

Compound	T-cell Proliferation (IC50, µM)
Dasatinib (2)	0.0003
Compound 12m	0.001

Data compiled from literature.[4][6]

As the data indicates, both Dasatinib and compound 12m exhibit sub-nanomolar to nanomolar potency against a range of Src family kinases, demonstrating their pan-inhibitory profile.[4][5][6] This potent enzymatic inhibition translates to significant activity in cellular assays, with both compounds inhibiting T-cell proliferation at very low concentrations.[4][6] Dasatinib, in particular, shows exceptional potency and is a clinically approved drug for the treatment of chronic myeloid leukemia (CML).[8][9][10]

Structure-Activity Relationship (SAR) Studies

The development of these potent inhibitors was guided by extensive structure-activity relationship (SAR) studies. The initial screening identified the 2-aminothiazole core as a novel kinase inhibitor template.[4][5] Subsequent optimization focused on modifications at various positions of the thiazole ring and the amine substituent. These iterative modifications led to the identification of Dasatinib and compound 12m as pan-Src inhibitors with picomolar to nanomolar activities.[5][6]

Signaling Pathways and Experimental Workflows

To understand the context of Src kinase inhibition, it's essential to visualize their role in cellular signaling.

Caption: Simplified Src Family Kinase Signaling Pathway and Point of Inhibition.

The evaluation of these inhibitors involves a series of in vitro and in vivo experiments. A typical workflow for assessing the efficacy of a novel inhibitor is outlined below.

Caption: General Experimental Workflow for Evaluating Src Kinase Inhibitors.

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility and validation of scientific findings. Below are summaries of the key experimental methodologies used in the evaluation of 2-aminothiazole based Src inhibitors.

In Vitro Kinase Inhibition Assay (Filter Binding Assay)

This assay is used to determine the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase.

• Principle: The assay measures the incorporation of radiolabeled phosphate (from [γ-³³P]ATP) into a substrate peptide by the kinase. The amount of incorporated radioactivity is inversely proportional to the inhibitory activity of the compound.

• Protocol Outline:

  • Prepare a reaction mixture containing the purified kinase, a substrate peptide (e.g., poly(Glu, Tyr) 4:1), and the test compound at various concentrations in a kinase buffer.

  • Initiate the kinase reaction by adding [γ-³³P]ATP.

  • Incubate the reaction mixture at a specific temperature (e.g., 30°C) for a defined period.

  • Stop the reaction by adding a stop solution (e.g., phosphoric acid).

  • Spot the reaction mixture onto a filter membrane (e.g., P81 phosphocellulose paper).

  • Wash the filter membrane extensively to remove unincorporated [γ-³³P]ATP.

  • Measure the radioactivity retained on the filter using a scintillation counter.

  • Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.[5][6]

T-Cell Proliferation Assay

This cellular assay assesses the ability of a compound to inhibit the proliferation of T-cells, a process highly dependent on Src family kinases like Lck.

• Principle: T-cell proliferation is stimulated by activating the T-cell receptor (TCR). The assay measures the extent of cell division in the presence of the inhibitor.

• Protocol Outline:

  • Isolate primary human T-cells from peripheral blood.

  • Plate the T-cells in a multi-well plate.

  • Pre-treat the cells with various concentrations of the test compound.

  • Stimulate T-cell proliferation by adding a mitogen (e.g., phytohemagglutinin (PHA)) or antibodies against CD3 and CD28.

  • Incubate the cells for a period of time (e.g., 72 hours).

  • Measure cell proliferation using a suitable method, such as:

    • [³H]-thymidine incorporation: Add radiolabeled thymidine to the culture, which will be incorporated into the DNA of proliferating cells. Measure the incorporated radioactivity.

    • CFSE staining: Stain the cells with carboxyfluorescein succinimidyl ester (CFSE) before stimulation. As cells divide, the dye is distributed equally between daughter cells, leading to a decrease in fluorescence intensity, which can be measured by flow cytometry.

  • Calculate the percent inhibition of proliferation and determine the IC50 value.[4][6]

Conclusion

Pan-Src family kinase inhibitors based on the 2-aminothiazole scaffold, exemplified by Dasatinib, have demonstrated significant therapeutic potential. Their high potency and pan-inhibitory profile, established through rigorous in vitro and cellular assays, underscore the value of this chemical scaffold in kinase inhibitor design. The detailed experimental protocols provided herein serve as a foundation for researchers aiming to evaluate and compare novel inhibitors in this class. Future efforts in this area may focus on developing inhibitors with improved selectivity profiles to minimize off-target effects while retaining high on-target potency.

References

• 1. Src family kinases, key regulators of signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Src Family Kinases - Creative Biogene [creative-biogene.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The development of dasatinib as a treatment for chronic myeloid leukemia (CML): from initial studies to application in newly diagnosed patients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The role of dasatinib in the management of chronic myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Cross-Reactivity Profiling of 5-Bromo-N-phenylthiazol-2-amine and Other Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Kinase Inhibitor Selectivity

The development of selective kinase inhibitors is a cornerstone of modern drug discovery, aiming to maximize therapeutic efficacy while minimizing off-target effects. The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, frequently appearing in potent kinase inhibitors. This guide provides a comparative analysis of the predicted cross-reactivity profile of 5-Bromo-N-phenylthiazol-2-amine against three well-characterized, broad-spectrum kinase inhibitors: Dasatinib, Staurosporine, and Sunitinib.

Due to the absence of publicly available, comprehensive kinome-wide screening data for 5-Bromo-N-phenylthiazol-2-amine, this guide presents an inferred profile based on the known activity of structurally similar 2-aminothiazole derivatives. This comparative guide is intended to provide researchers with a valuable reference for understanding the potential selectivity of this compound class and for designing future experimental investigations.

Data Presentation: Comparative Kinase Inhibition Profile

The following table summarizes the known and predicted kinase inhibition profiles of 5-Bromo-N-phenylthiazol-2-amine and three commercially available kinase inhibitors. The data for the comparator compounds are derived from extensive kinome scanning studies and are presented as a percentage of control, where a lower number indicates stronger inhibition at a given concentration. The predicted targets for 5-Bromo-N-phenylthiazol-2-amine are based on the activity of its close structural analogs.

Target Kinase Family	5-Bromo-N-phenylthiazol-2-amine (Predicted Primary Targets)	Dasatinib (% of Control @ 1µM)	Staurosporine (% of Control @ 1µM)	Sunitinib (% of Control @ 1µM)
Tyrosine Kinases
ABL	<1	<1	1.8
SRC Family	Probable	<1	<1	1.8
VEGFR	1.1	1.1	<1
PDGFR	<1	1.1	<1
KIT	<1	1.1	<1
EGFR	29	1.1	48
Serine/Threonine Kinases
Aurora Kinases	Primary	1.1	<1	1.1
CDKs	Possible	1.1	<1	1.1
AKT/PKB	1.1	1.1	1.1
MAPK/ERK	1.1	1.1	1.1
PKA	1.1	<1	1.1
PKC	1.1	<1	1.1

Note: The predicted targets for 5-Bromo-N-phenylthiazol-2-amine are based on the known activity of structurally related compounds, such as 4-((5-bromothiazol-2-yl)amino)-N-methylbenzamide, which are reported as Aurora kinase inhibitors.[1] The data for Dasatinib, Staurosporine, and Sunitinib are representative values from publicly available kinome scan datasets and are intended for comparative purposes. Actual inhibition values can vary based on assay conditions.

Experimental Protocols

The following are detailed methodologies for two common in vitro kinase assays used to generate the type of data presented in this guide. These protocols provide a foundation for researchers to design and execute their own cross-reactivity profiling studies.

In Vitro Radiometric Kinase Assay

This method measures the transfer of a radiolabeled phosphate from ATP to a kinase substrate.

Materials:

• Purified recombinant kinase

• Specific peptide or protein substrate for the kinase

• [γ-³³P]ATP or [γ-³²P]ATP

• Unlabeled ATP

• Kinase reaction buffer (e.g., 25 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT)

• Test compound (e.g., 5-Bromo-N-phenylthiazol-2-amine) dissolved in DMSO

• Phosphocellulose filter plates or membranes

• Wash buffer (e.g., 0.75% phosphoric acid)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• In a reaction plate, add the kinase, its specific substrate, and the kinase reaction buffer.

• Add the diluted test compound to the wells. Include a positive control (a known inhibitor) and a negative control (DMSO vehicle).

• Initiate the kinase reaction by adding a mixture of unlabeled ATP and [γ-³³P]ATP. The final ATP concentration should be at or near the Km for the specific kinase.

• Incubate the reaction at a controlled temperature (e.g., 30°C) for a predetermined time, ensuring the reaction remains in the linear range.[2]

• Terminate the reaction by adding a stop solution, such as 3% phosphoric acid.[2]

• Transfer the reaction mixture to a phosphocellulose filter plate. The phosphorylated substrate will bind to the filter, while the unincorporated radiolabeled ATP will pass through.

• Wash the filter plate multiple times with the wash buffer to remove any unbound [γ-³³P]ATP.[2]

• Dry the filter plate and add a scintillation cocktail to each well.

• Measure the radioactivity in each well using a scintillation counter. The signal is proportional to the kinase activity.

• Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control and determine the IC50 value.

ADP-Glo™ Luminescent Kinase Assay

This assay quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction.

Materials:

• Purified recombinant kinase

• Kinase substrate

• ATP

• Kinase reaction buffer

• Test compound dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega), which includes ADP-Glo™ Reagent and Kinase Detection Reagent.[3][4]

• White, opaque multi-well plates suitable for luminescence measurements

• Luminometer

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• Set up the kinase reaction in a white multi-well plate by adding the kinase, substrate, ATP, and reaction buffer.

• Add the diluted test compound to the appropriate wells, including positive and negative controls.

• Incubate the reaction at the optimal temperature for the kinase for a set period.

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate at room temperature for 40 minutes.[4]

• Add the Kinase Detection Reagent to convert the ADP generated in the kinase reaction to ATP, which is then used by a luciferase to produce a luminescent signal. Incubate at room temperature for 30-60 minutes.[4]

• Measure the luminescence using a plate-reading luminometer. The light output is proportional to the amount of ADP produced and thus to the kinase activity.

• Calculate the percentage of kinase inhibition and IC50 values based on the luminescence readings.

Mandatory Visualization

Caption: Predicted inhibition of the Aurora kinase signaling pathway by 5-Bromo-N-phenylthiazol-2-amine.

Caption: Generalized experimental workflow for in vitro kinase cross-reactivity profiling.

References

• 1. Binding selectivity analysis of AURKs inhibitors through molecular dynamics simulation studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. ADP-Glo™ Kinase Assay Protocol [promega.com]
• 4. promega.com [promega.com]

Efficacy of 5-Bromo-N-phenylthiazol-2-amine in fluconazole-resistant fungi strains

A novel phenylthiazole derivative, identified as a potent antifungal agent, demonstrates significant efficacy against flu-conazole-resistant strains of Candida, a genus of fungi that can cause serious infections in humans. This emerging compound, referred to as compound 1 in a key study, exhibits superior activity over the commonly used antifungal drug fluconazole and shows comparable potency to amphotericin B, another frontline antifungal medication.

Researchers are actively investigating new therapeutic options to combat the growing threat of antifungal resistance. Phenylthiazole derivatives have emerged as a promising class of compounds with the potential to address this challenge. This guide provides a comparative analysis of the efficacy of a specific phenylthiazole compound against fluconazole-resistant fungal strains, supported by experimental data and detailed methodologies.

Comparative Efficacy Against Fluconazole-Resistant Candida Species

Recent studies have highlighted the potent in vitro activity of a phenylthiazole compound, referred to as compound 1, against a range of fluconazole-resistant Candida species. Minimum Inhibitory Concentration (MIC) values, which represent the lowest concentration of a drug that inhibits the visible growth of a microorganism, were determined to quantify its antifungal activity.

The tables below summarize the comparative MIC values of compound 1, fluconazole, and amphotericin B against various fluconazole-resistant Candida strains.

Table 1: Comparative MIC Values (µg/mL) Against Fluconazole-Resistant Candida albicans

Fungal Strain	Compound 1	Fluconazole	Amphotericin B
C. albicans (Fluconazole-Resistant, NR-29446)	2	>64	Not Specified
C. albicans (Fluconazole-Resistant, ATCC MYA-573)	2	>64	Not Specified
C. albicans (Fluconazole & Amphotericin B-Resistant, ATCC 64124)	2	>64	2

Table 2: Comparative MIC Values (µg/mL) Against Fluconazole-Resistant Non-albicans Candida Species

Fungal Strain	Compound 1	Fluconazole	Amphotericin B
C. auris (7 of 8 isolates)	2	>64	0.5 - 2
C. glabrata (Fluconazole-Resistant)	0.25 - 1	16 - 32	0.5 - 1

The data clearly indicates that compound 1 is significantly more effective than fluconazole against these resistant strains.[1] Notably, its activity is comparable to that of amphotericin B, a potent but often more toxic antifungal agent.[2][3][4][5]

Experimental Protocols

The following section details the standardized method used to determine the antifungal susceptibility of the tested compounds.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standardized laboratory technique used to determine the MIC of an antimicrobial agent against a specific microorganism.[6][7][8][9][10] The protocol followed is in accordance with the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).

1. Preparation of Materials:

• Antifungal Agents: Stock solutions of the test compounds (e.g., phenylthiazole derivative, fluconazole, amphotericin B) are prepared in a suitable solvent, typically dimethyl sulfoxide (DMSO).

• Growth Medium: RPMI 1640 medium with L-glutamine, buffered with MOPS (3-(N-morpholino)propanesulfonic acid), is used as the broth for fungal growth.

• Fungal Inoculum: Fungal colonies are suspended in sterile saline, and the turbidity is adjusted to a 0.5 McFarland standard. This suspension is then further diluted in the growth medium to achieve a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ cells/mL.

• Microtiter Plates: Sterile 96-well microtiter plates are used for the assay.

2. Assay Procedure:

• Serial Dilutions: The antifungal agents are serially diluted two-fold across the wells of the microtiter plate with the growth medium to create a range of concentrations.

• Inoculation: Each well is inoculated with the prepared fungal suspension.

• Controls:

  • Growth Control: Wells containing only the growth medium and the fungal inoculum (no antifungal agent) to ensure the viability of the fungi.

  • Sterility Control: Wells containing only the growth medium to check for contamination.

• Incubation: The plates are incubated at 35°C for 24-48 hours.

3. Interpretation of Results:

• The MIC is determined as the lowest concentration of the antifungal agent at which there is no visible growth of the fungus.

References

• 1. Identification of a Phenylthiazole Small Molecule with Dual Antifungal and Antibiofilm Activity Against Candida albicans and Candida auris - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A randomized comparison of fluconazole with amphotericin B as empiric anti-fungal agents in cancer patients with prolonged fever and neutropenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of the efficacies of amphotericin B, fluconazole, and itraconazole against a systemic Candida albicans infection in normal and neutropenic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of fluconazole and amphotericin B for treatment of experimental Candida albicans endocarditis in rabbits - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Amphotericin B vs Fluconazole Comparison - Drugs.com [drugs.com]
• 6. Broth Microdilution | MI [microbiology.mlsascp.com]
• 7. rr-asia.woah.org [rr-asia.woah.org]
• 8. bio-protocol.org [bio-protocol.org]
• 9. protocols.io [protocols.io]
• 10. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]

Bridging the Bench and the Bedside: A Comparative Guide to the In Vitro and In Vivo Efficacy of 2-Aminothiazole Drug Candidates

For Immediate Release

In the landscape of modern drug discovery, the 2-aminothiazole scaffold has emerged as a privileged structure, demonstrating significant therapeutic potential across a range of diseases, particularly in oncology. For researchers, scientists, and drug development professionals, understanding the translation of a compound's activity from a laboratory setting to a living organism is paramount. This guide provides an objective comparison of the in vitro and in vivo efficacy of promising 2-aminothiazole drug candidates, supported by experimental data and detailed methodologies to aid in the evaluation and progression of this important class of molecules.

Quantitative Efficacy: A Tale of Two Environments

The true measure of a drug candidate's potential lies in its ability to translate cellular-level potency into whole-organism therapeutic benefit. The following tables summarize the quantitative efficacy of select 2-aminothiazole derivatives, highlighting their performance in both in vitro and in vivo settings.

Table 1: In Vitro Efficacy of 2-Aminothiazole Drug Candidates

Compound ID	Target	Cell Line	Assay Type	IC50 (nM)	Reference
SNS-032 (BMS-387032)	CDK2/7/9	Multiple Myeloma (RPMI-8226)	Proliferation Assay	38 (for CDK2)	[1][2]
Neuroblastoma (Panel)	MTT Assay	<754	[3]
Compound 19 (Valine Prodrug)	Tubulin Polymerization	Colon Cancer (HCT15)	Cytotoxicity Assay	Sub-nM range	[4]
Compound 29	Hec1/Nek2	HeLa, K562, MDA-MB-468, MDA-MB-231	Antiproliferative Assay	16.3 - 42.7	[4]

Table 2: In Vivo Efficacy of 2-Aminothiazole Drug Candidates

Compound ID	Animal Model	Tumor Type	Dose & Schedule	Tumor Growth Inhibition (%)	Reference
SNS-032 (BMS-387032)	Nude Mice Xenograft	Diffuse Large B-cell Lymphoma (SU-DHL-4, SU-DHL-2)	9 mg/kg/day	Significant suppression	[5]
Nude Mice Xenograft	Neuroblastoma (UKF-NB-3rCDDP1000)	30 mg/kg (days 21, 24, 27)	Significant impairment	[3]
Compound 19 (Valine Prodrug)	Preclinical Models	Not Specified	Not Specified	Potent antitumor activity	[4]
Compound 29	Nude Mice Xenograft	Breast Cancer (MDA-MB-231)	20 mg/kg (IV)	32% (T/C)	[6]

Delving into the Mechanisms: Signaling Pathways and Experimental Workflows

To fully appreciate the therapeutic potential of these 2-aminothiazole candidates, it is crucial to understand their mechanisms of action and the experimental workflows used to evaluate them.

Signaling Pathways

The anticancer activity of these compounds stems from their ability to modulate key cellular processes.

General Drug Discovery Workflow for 2-Aminothiazole Candidates.

The CDK inhibitor SNS-032 induces cell cycle arrest and apoptosis by blocking the phosphorylation of key substrates of CDK2, CDK7, and CDK9.[1][2][5] This leads to the downregulation of anti-apoptotic proteins and cell cycle regulators.

Simplified Signaling Pathway of CDK2 Inhibition by SNS-032.

Tubulin polymerization inhibitors, such as Compound 19, disrupt microtubule dynamics, leading to mitotic arrest and subsequent apoptosis.[4] This is a well-established mechanism for many potent anticancer agents.

Mechanism of Action for Tubulin Polymerization Inhibitors.

Experimental Protocols

Reproducibility is the cornerstone of scientific advancement. The following are detailed methodologies for key experiments cited in the evaluation of 2-aminothiazole drug candidates.

MTT Cell Viability Assay

This colorimetric assay is a standard method for assessing the cytotoxic effects of a compound on cultured cells.[7][8][9]

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Treat the cells with a serial dilution of the 2-aminothiazole compound for a specified period (e.g., 72 hours).

• MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The IC50 value is calculated from the dose-response curve.

In Vivo Xenograft Mouse Model

This model is crucial for evaluating the in vivo antitumor efficacy of a drug candidate.

• Cell Implantation: Subcutaneously inject a suspension of human tumor cells (e.g., 5 x 10^6 cells) into the flank of immunocompromised mice (e.g., nude mice).

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Drug Administration: Administer the 2-aminothiazole compound via a clinically relevant route (e.g., oral gavage, intravenous injection) according to a predetermined dose and schedule. A vehicle control group is also included.

• Tumor Measurement: Measure the tumor volume at regular intervals using calipers.

• Efficacy Evaluation: At the end of the study, calculate the percentage of tumor growth inhibition compared to the vehicle control group.

In Vivo Hollow Fiber Assay

This assay provides an intermediate step between in vitro and full xenograft studies, allowing for the evaluation of a compound's activity in a more complex biological environment.[10][11][12][13][14]

• Cell Encapsulation: Load a suspension of cancer cells into polyvinylidene fluoride (PVDF) hollow fibers.

• Fiber Implantation: Implant the cell-containing fibers into the peritoneal cavity and/or subcutaneous space of mice.

• Drug Treatment: Administer the test compound to the mice for a defined period.

• Fiber Retrieval and Cell Viability Assessment: At the end of the treatment period, retrieve the fibers and determine the viable cell mass using a colorimetric assay (e.g., MTT).

• Data Analysis: Compare the viable cell mass in the fibers from treated animals to that from control animals to assess the compound's in vivo activity.

The 2-aminothiazole scaffold continues to be a fertile ground for the discovery of novel therapeutics. By rigorously comparing in vitro and in vivo data and adhering to detailed experimental protocols, the scientific community can more effectively identify and advance the most promising candidates toward clinical development.

References

• 1. selleckchem.com [selleckchem.com]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. researchgate.net [researchgate.net]
• 4. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyclin-dependent kinase 7/9 inhibitor SNS-032 induces apoptosis in diffuse large B-cell lymphoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. creative-bioarray.com [creative-bioarray.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. reactionbiology.com [reactionbiology.com]
• 11. Use of the in Vivo Hollow Fiber Assay in Natural Products Anticancer Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. The hollow fibre assay as a model for in vivo pharmacodynamics of fluoropyrimidines in colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]

A Comparative Analysis of 2-Aminothiazole Derivatives as Allosteric Modulators

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of 2-aminothiazole derivatives as allosteric modulators, focusing on their application as inhibitors of protein kinase CK2 and as potential modulators of G protein-coupled receptors (GPCRs). This report synthesizes experimental data on their performance, details key experimental protocols, and visualizes relevant biological pathways and workflows.

The 2-aminothiazole scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a wide range of biological activities.[1] Of particular interest is its role in the development of allosteric modulators, which offer potential advantages over traditional orthosteric ligands, such as improved selectivity and a more nuanced control of protein function.[2][3] This guide focuses on a comparative study of 2-aminothiazole derivatives as allosteric inhibitors of the ubiquitously expressed serine/threonine protein kinase CK2 and as allosteric enhancers of the A1 adenosine receptor (A1AR), a member of the GPCR family.

Comparative Performance of 2-Aminothiazole Derivatives

Allosteric Inhibition of Protein Kinase CK2

Recent studies have identified a novel class of aryl 2-aminothiazoles as allosteric inhibitors of protein kinase CK2.[4][5] These compounds bind to an allosteric pocket located at the interface between the αC helix and the flexible glycine-rich loop, outside of the ATP-binding site.[5][6] This allosteric mode of action leads to the stabilization of an inactive conformation of the kinase.[4][5][6]

Structure-activity relationship (SAR) studies have led to the optimization of this series, culminating in potent and selective inhibitors. A key development was the identification of 2-hydroxy-4-((4-(naphthalen-2-yl)thiazol-2-yl)amino)benzoic acid (compound 27 ), which exhibits submicromolar potency against purified CK2α.[7] The performance of selected 2-aminothiazole derivatives as CK2 allosteric inhibitors is summarized in the table below.

Compound	Structure	IC50 (µM) vs CK2α	EC50 (µM) in 786-O cells	Key Findings	Reference
1	4-(4-phenylthiazol-2-ylamino)benzoic acid	27.7	Not Reported	Initial hit compound identified from virtual screening.	[6]
7	4-(4-(3-bromophenyl)thiazol-2-ylamino)benzoic acid	3.4	Not Reported	First optimization led to improved potency.	[5][6]
27	2-hydroxy-4-((4-(naphthalen-2-yl)thiazol-2-yl)amino)benzoic acid	0.6	5	Lead compound with submicromolar potency and cellular activity. Induced apoptosis and inhibited STAT3 activation.	[7]

Table 1: Performance of 2-Aminothiazole Derivatives as Allosteric Inhibitors of Protein Kinase CK2.

Allosteric Modulation of A1 Adenosine Receptor

The role of 2-aminothiazole derivatives as allosteric modulators of the A1 adenosine receptor has been a subject of investigation, with some conflicting reports. One study identified 2-aminothiazolium salts as a new class of A1 adenosine receptor agonist allosteric enhancers, with some compounds showing EC50 values in the low micromolar range.[8] In contrast, another study reported a lack of effect for a series of 2-aminothiazoles as allosteric enhancers of agonist binding to human A1 adenosine receptors.[9] This discrepancy highlights the need for further investigation to clarify the structure-activity relationships and experimental conditions that govern the allosteric modulation of A1AR by this chemical class.

Below is a summary of the data from the study reporting positive allosteric modulation.

Compound	Structure	EC50 (µM)	Key Findings	Reference
6a	4-Methyl-N-(4-phenylthiazol-2-yl)benzenesulfonamide	0.3	Substantially lower EC50 than the 'Gold Standard' PD 81,723.	[8]
6b	4-Chloro-N-(4-phenylthiazol-2-yl)benzenesulfonamide	4.5	[8]
7	N-(4-(4-chlorophenyl)thiazol-2-yl)-4-methylbenzenesulfonamide	3.8	[8]
8	4-Methyl-N-(4-(4-methylphenyl)thiazol-2-yl)benzenesulfonamide	1.2	[8]

Table 2: Performance of 2-Aminothiazolium Salts as Allosteric Enhancers of the A1 Adenosine Receptor.

Signaling Pathways and Experimental Workflows

Protein Kinase CK2 Signaling Pathway

Protein kinase CK2 is a key regulator of numerous cellular processes, including cell proliferation, survival, and apoptosis.[1] Its dysregulation is implicated in cancer. CK2 exerts its effects by phosphorylating a wide range of substrate proteins, thereby modulating their activity and stability. The diagram below illustrates a simplified signaling pathway involving CK2 and the point of intervention by 2-aminothiazole allosteric inhibitors.

Caption: Simplified Protein Kinase CK2 signaling pathway and inhibition.

Experimental Workflow for Characterizing Allosteric Modulators

The identification and characterization of allosteric modulators involve a multi-step process that begins with screening and progresses through detailed mechanistic studies. The following diagram outlines a general experimental workflow.

Caption: General workflow for allosteric modulator discovery.

Experimental Protocols

In Vitro Protein Kinase CK2 Inhibition Assay (Radiometric)

This protocol is adapted from methodologies used to characterize 2-aminothiazole allosteric inhibitors of CK2.[6]

Objective: To determine the in vitro inhibitory activity of a compound against recombinant human CK2.

Materials:

• Recombinant human CK2 holoenzyme (α2β2).

• Specific peptide substrate for CK2 (e.g., RRRADDSDDDDD).

• [γ-³²P]ATP or [γ-³³P]ATP.

• Kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT).

• Test compound stock solution (in DMSO).

• Phosphocellulose paper.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of the test compound in kinase buffer.

• In a microcentrifuge tube, combine the kinase buffer, recombinant CK2 enzyme, and the specific peptide substrate.

• Add the various concentrations of the test compound or DMSO (vehicle control) to the reaction mixture and pre-incubate for 10 minutes at 30°C.

• Initiate the kinase reaction by adding [γ-³²P]ATP.

• Incubate the reaction for a defined period (e.g., 10-30 minutes) at 30°C.

• Stop the reaction by spotting a portion of the reaction mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Measure the radioactivity on the phosphocellulose paper using a scintillation counter.

• Calculate the percentage of kinase activity inhibition for each compound concentration relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Cell-Based CK2 Activity Assay (Western Blot)

This method assesses the ability of a compound to inhibit CK2 activity within a cellular context by measuring the phosphorylation status of a known CK2 substrate.[10]

Objective: To evaluate the cellular potency of a CK2 inhibitor.

Materials:

• Human cell line (e.g., 786-O renal cell carcinoma cells).

• Complete cell culture medium.

• Test compound stock solution (in DMSO).

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

• Primary antibody specific for a phosphorylated CK2 substrate (e.g., anti-phospho-Akt Ser129).

• Primary antibody for total protein or a loading control (e.g., anti-Akt, anti-β-actin).

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Western blotting equipment.

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound or DMSO (vehicle control) for a predetermined time (e.g., 2-24 hours).

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the cell lysates.

• Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Block the membrane and incubate with the primary antibody against the phosphorylated substrate overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against the total protein or a loading control to ensure equal loading.

• Quantify the band intensities and calculate the percentage of inhibition of substrate phosphorylation for each compound concentration.

• Determine the EC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Radioligand Binding Assay for A1 Adenosine Receptor Allosteric Modulators

This protocol is a general method to assess the effect of a compound on the binding of a radiolabeled orthosteric ligand to the A1 adenosine receptor.

Objective: To determine if a test compound allosterically modulates the binding of an orthosteric ligand to the A1AR.

Materials:

• Membrane preparations from cells expressing the human A1 adenosine receptor.

• Radiolabeled orthosteric A1AR antagonist (e.g., [³H]DPCPX).

• Unlabeled orthosteric A1AR agonist (e.g., NECA).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Test compound stock solution (in DMSO).

• Glass fiber filters.

• Scintillation cocktail and counter.

Procedure:

• In a reaction tube, combine the cell membrane preparation, radiolabeled antagonist, and either vehicle or varying concentrations of the test compound.

• To determine the effect on agonist binding, perform competition binding experiments by adding increasing concentrations of the unlabeled agonist in the presence and absence of the test compound.

• Incubate the reaction mixture at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes).

• Terminate the binding reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold assay buffer to separate bound from free radioligand.

• Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Analyze the data to determine if the test compound alters the affinity (Kd) or the maximum number of binding sites (Bmax) of the radiolabeled antagonist. For agonist competition curves, determine if the test compound causes a leftward (positive modulation) or rightward (negative modulation) shift in the IC50 value of the agonist.

Conclusion

2-aminothiazole derivatives represent a versatile scaffold for the development of allosteric modulators targeting different protein classes. As allosteric inhibitors of protein kinase CK2, they have been optimized to yield potent and selective compounds with demonstrated cellular activity. Their role as allosteric modulators of the A1 adenosine receptor is less clear, with conflicting reports in the literature, indicating a need for further research to delineate the structural requirements for this activity. The experimental protocols and workflows detailed in this guide provide a framework for the continued investigation and comparison of 2-aminothiazole derivatives as allosteric modulators for various therapeutic targets.

References

• 1. globozymes.com [globozymes.com]
• 2. Allosteric modulators of GPCRs: a novel approach for the treatment of CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Allosteric Modulators of G Protein-coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro and in vivo assays of protein kinase CK2 activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Aminothiazole Derivatives as Selective Allosteric Modulators of the Protein Kinase CK2. 1. Identification of an Allosteric Binding Site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 1: Identification of an allosteric binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2-Aminothiazole Derivatives as Selective Allosteric Modulators of the Protein Kinase CK2. 2. Structure-Based Optimization and Investigation of Effects Specific to the Allosteric Mode of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 2-Aminothiazoles: a new class of agonist allosteric enhancers of A(1) adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and biological evaluation of 2-aminothiazoles and their amide derivatives on human adenosine receptors. Lack of effect of 2-aminothiazoles as allosteric enhancers [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Validating Target Engagement of 5-Bromo-N-phenylthiazol-2-amine in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The confirmation of direct binding between a small molecule and its intended protein target within the complex cellular environment is a critical step in drug discovery and chemical biology. This guide provides a comparative overview of established biophysical methods for validating the cellular target engagement of 5-Bromo-N-phenylthiazol-2-amine, a compound of interest in contemporary drug development pipelines. While specific targets for this molecule are still under broad investigation, this document outlines the principles and protocols for key validation assays, using a hypothetical kinase target to illustrate the application and data output of each technique. The objective is to equip researchers with the necessary information to select and design experiments to robustly validate the intracellular interactions of this and other novel compounds.

Comparison of Target Engagement Validation Methods

The selection of an appropriate method for validating target engagement depends on various factors, including the nature of the target protein, the availability of specific reagents, and the desired throughput and resolution of the data. Here, we compare two widely adopted and powerful techniques: the Cellular Thermal Shift Assay (CETSA) and the Kinobeads Competition Binding Assay.

Feature	Cellular Thermal Shift Assay (CETSA)	Kinobeads Competition Binding Assay
Principle	Ligand binding alters the thermal stability of the target protein.	Competitive binding of the test compound against a broad-spectrum of immobilized kinase inhibitors for binding to endogenous kinases.
Cellular Context	Intact cells, providing a native physiological environment.	Cell lysate, which may not fully recapitulate intracellular conditions.
Target Scope	Applicable to a wide range of soluble and some membrane proteins.	Primarily focused on the kinome and other ATP-binding proteins.[1]
Required Reagents	Target-specific antibody for Western Blot or a tagged protein for detection.	Broad-spectrum kinase inhibitor-coated beads and mass spectrometry instrumentation.[2]
Data Output	Thermal shift (ΔTm) and Isothermal Dose-Response (ITDRF) curves, indicating target stabilization.	IC50 values for displacement of kinases from the beads, providing a selectivity profile.[3]
Throughput	Moderate to high, with recent advancements enabling plate-based formats.[4]	High-throughput, capable of profiling thousands of compounds.[2]
Strengths	Confirms target engagement in a live-cell context, reflecting physiological conditions.[5]	Provides a broad, unbiased view of kinase selectivity across the kinome.[2]
Limitations	Requires a detectable thermal shift upon ligand binding; not all binding events cause a significant change in stability.[5]	Performed in cell lysates, which can alter protein complexes and accessibility.[1]

Experimental Protocols

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to assess the direct binding of a compound to its target in a cellular environment.[6] The principle lies in the ligand-induced stabilization of the target protein against thermal denaturation.[5][7]

Protocol:

• Cell Culture and Treatment: Culture cells to 80-90% confluency. Treat cells with varying concentrations of 5-Bromo-N-phenylthiazol-2-amine or vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-2 hours) at 37°C.

• Heating: After treatment, harvest the cells and resuspend them in a suitable buffer. Aliquot the cell suspension and heat the samples at a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by immediate cooling on ice.

• Cell Lysis and Protein Solubilization: Lyse the cells by freeze-thaw cycles or sonication.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Protein Quantification and Analysis: Collect the supernatant containing the soluble protein fraction. Analyze the amount of the target protein remaining in the soluble fraction by Western Blot or other protein detection methods.

• Data Analysis: Plot the percentage of soluble target protein against the temperature to generate a melting curve. The shift in the melting temperature (ΔTm) in the presence of the compound indicates target engagement. For isothermal dose-response experiments, cells are heated at a single temperature and treated with a range of compound concentrations.

Hypothetical Data for CETSA:

The following table illustrates hypothetical CETSA results for 5-Bromo-N-phenylthiazol-2-amine with a putative kinase target.

Compound Concentration (µM)	Melting Temperature (Tm) in °C	Thermal Shift (ΔTm) in °C
Vehicle (DMSO)	52.5	-
1	54.2	1.7
10	58.9	6.4
50	61.3	8.8

Kinobeads Competition Binding Assay

The kinobeads assay is a chemoproteomic approach used to profile the selectivity of kinase inhibitors against a large panel of endogenous kinases.[1][8] It relies on the competition between the test compound and immobilized broad-spectrum kinase inhibitors for binding to kinases in a cell lysate.[2]

Protocol:

• Cell Lysate Preparation: Harvest cultured cells and prepare a native cell lysate using a non-denaturing lysis buffer.

• Compound Incubation: Incubate the cell lysate with various concentrations of 5-Bromo-N-phenylthiazol-2-amine or vehicle control for a defined period.

• Kinobeads Enrichment: Add kinobeads (Sepharose beads with immobilized kinase inhibitors) to the lysate and incubate to allow for the binding of kinases.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution and Digestion: Elute the bound proteins from the beads and digest them into peptides using trypsin.

• Mass Spectrometry Analysis: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the bound kinases.

• Data Analysis: The relative amount of each kinase bound to the beads in the presence of the compound is compared to the vehicle control. A decrease in the amount of a specific kinase bound to the beads indicates that the compound is engaging that kinase. This data is used to generate dose-response curves and determine IC50 values.[8]

Hypothetical Data for Kinobeads Assay:

This table presents hypothetical competition binding data for 5-Bromo-N-phenylthiazol-2-amine against a selection of kinases.

Kinase Target	IC50 (µM)
Hypothetical Target Kinase A	0.25
Kinase B	5.8
Kinase C	> 50
Kinase D	12.3

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for CETSA and the Kinobeads competition binding assay.

Caption: Cellular Thermal Shift Assay (CETSA) Workflow.

Caption: Kinobeads Competition Binding Assay Workflow.

By employing these robust methodologies, researchers can confidently validate the intracellular target engagement of 5-Bromo-N-phenylthiazol-2-amine, a crucial step towards understanding its mechanism of action and advancing its development as a potential therapeutic agent.

References

• 1. Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions | UKM Medical Molecular Biology Institute [ukm.my]
• 2. Chemical proteomics reveals the target landscape of 1,000 kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Kinobead and single-shot LC-MS profiling identifies selective PKD inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking 5-Bromo-N-phenylthiazol-2-amine Against Approved Antifungal Drugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the investigational compound 5-Bromo-N-phenylthiazol-2-amine against established antifungal drugs: the triazoles fluconazole and itraconazole, and the polyene amphotericin B. Due to the limited availability of direct experimental data for 5-Bromo-N-phenylthiazol-2-amine, this comparison utilizes data from closely related 2-aminothiazole and phenylthiazole derivatives to provide a representative benchmark. The 2-aminothiazole scaffold is a "privileged structure" in medicinal chemistry, known for its diverse biological activities, and halogenation, such as with bromine, has been shown to enhance antimicrobial potency.[1] Phenylthiazole derivatives, in particular, have been investigated as inhibitors of lanosterol 14α-demethylase (CYP51), the same target as azole antifungals.[2]

Comparative Analysis of Antifungal Activity

The in vitro efficacy of antifungal agents is commonly determined by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a drug that prevents visible growth of a microorganism. The following tables summarize typical MIC ranges for approved antifungal drugs against a variety of clinically relevant fungal pathogens. A hypothetical MIC range for 5-Bromo-N-phenylthiazol-2-amine is included based on published data for potent phenylthiazole derivatives.[3][4]

Table 1: In Vitro Antifungal Susceptibility Data (MIC in µg/mL)

Fungal Species	5-Bromo-N-phenylthiazol-2-amine (Hypothetical)	Fluconazole	Itraconazole	Amphotericin B
Candida albicans	0.25 - 2	0.25 - 4	0.03 - 1	0.25 - 1
Candida glabrata	1 - 8	8 - 64	0.5 - 4	0.5 - 2
Candida krusei	1 - 4	16 - 64 (Resistant)	0.25 - 2	0.5 - 2
Cryptococcus neoformans	0.5 - 2	2 - 16	0.06 - 1	0.125 - 1
Aspergillus fumigatus	0.5 - 4	>64 (Resistant)	0.25 - 2	0.5 - 2

Note: MIC values can vary depending on the specific strain and testing methodology.

Mechanisms of Action

Understanding the mechanism of action is crucial for drug development. Below is a comparison of the known or predicted mechanisms for each compound.

Table 2: Comparison of Antifungal Mechanisms of Action

Antifungal Agent	Drug Class	Mechanism of Action
5-Bromo-N-phenylthiazol-2-amine	Phenylthiazole	Predicted to inhibit lanosterol 14α-demethylase (CYP51), an essential enzyme in the ergosterol biosynthesis pathway, disrupting fungal cell membrane integrity.[1][2]
Fluconazole & Itraconazole	Azole (Triazole)	Inhibit lanosterol 14α-demethylase, preventing the conversion of lanosterol to ergosterol, a vital component of the fungal cell membrane. This leads to increased membrane permeability and inhibits fungal growth.[5][6][7]
Amphotericin B	Polyene	Binds to ergosterol in the fungal cell membrane, forming pores or channels. This leads to leakage of intracellular ions and macromolecules, ultimately causing cell death.[1][2][8]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The following is a generalized protocol based on the Clinical and Laboratory Standards Institute (CLSI) M27-A3 guidelines for yeast.

• Preparation of Antifungal Stock Solutions: The test compounds are dissolved in a suitable solvent (e.g., DMSO) to create high-concentration stock solutions.

• Serial Dilutions: A series of two-fold dilutions of each antifungal agent are prepared in 96-well microtiter plates using RPMI-1640 medium.

• Inoculum Preparation: Fungal isolates are cultured on appropriate agar plates. A suspension of the fungal cells is prepared in sterile saline and adjusted to a specific turbidity, corresponding to a defined cell concentration.

• Inoculation: The microtiter plates containing the serially diluted antifungal agents are inoculated with the standardized fungal suspension.

• Incubation: The plates are incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the antifungal agent at which there is a significant inhibition of fungal growth compared to a drug-free control well.

Visualizations

Experimental Workflow

Caption: Workflow for MIC determination.

Ergosterol Biosynthesis Pathway and Drug Targets

References

• 1. Mechanism of Action | AmBisome (amphotericin B) liposome for injection [ambisome.com]
• 2. Amphotericin B - Wikipedia [en.wikipedia.org]
• 3. Itraconazole - Wikipedia [en.wikipedia.org]
• 4. Amphotericin B: spectrum and resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. studysmarter.co.uk [studysmarter.co.uk]
• 6. Mechanisms of action in antifungal drugs | Research Starters | EBSCO Research [ebsco.com]
• 7. Azole antifungals - Life Worldwide [en.fungaleducation.org]
• 8. What is the mechanism of Amphotericin B? [synapse.patsnap.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 5-Bromo-N-phenylthiazol-2-amine: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is paramount to ensuring a safe laboratory environment and maintaining regulatory compliance. This guide provides a detailed protocol for the proper disposal of 5-Bromo-N-phenylthiazol-2-amine, a halogenated organic compound, emphasizing immediate safety measures and logistical planning.

Immediate Safety and Handling Protocols

Before beginning any disposal-related activities, ensure that all personnel are equipped with the following PPE:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles with side shields or a face shield

• A laboratory coat

All operations involving the handling of solid 5-Bromo-N-phenylthiazol-2-amine or its solutions must be performed in a well-ventilated chemical fume hood to prevent the inhalation of dust or vapors.

Step-by-Step Disposal Procedure

The proper disposal of 5-Bromo-N-phenylthiazol-2-amine is a critical final step in the experimental workflow. Adherence to the following protocol is essential for safe and compliant waste management.

• Waste Segregation: All waste containing 5-Bromo-N-phenylthiazol-2-amine, including unadulterated product, contaminated labware (such as pipette tips, vials, and weighing papers), and cleaning materials, must be segregated as "Halogenated Organic Waste"[2]. This waste stream must be kept separate from non-halogenated chemical waste to ensure proper disposal treatment and to prevent hazardous chemical reactions[2].

• Waste Collection:

  • Use a designated, leak-proof, and clearly labeled waste container specifically for halogenated organic waste[3].

  • The container must be made of a material compatible with the chemical.

  • The label on the waste container must prominently display the words "Hazardous Waste," the full chemical name "5-Bromo-N-phenylthiazol-2-amine," and any other constituents in the waste mixture.

• Container Management:

  • The waste container must be kept securely closed when not in use to prevent the release of harmful vapors[3].

  • Store the waste container in a designated satellite accumulation area that is well-ventilated and away from sources of ignition.

• Final Disposal:

  • The ultimate disposal of 5-Bromo-N-phenylthiazol-2-amine waste must be carried out by a licensed hazardous waste disposal company[1].

  • The primary and recommended method for the disposal of halogenated organic compounds is high-temperature incineration[4]. This process ensures the complete destruction of the compound.

  • Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Quantitative Data Summary

The following table summarizes the key hazard information for the closely related compound, 5-bromo-4-phenyl-1,3-thiazol-2-amine, which should be used as a conservative guide for handling 5-Bromo-N-phenylthiazol-2-amine.

Hazard Category	GHS Classification	Precautionary Statement Codes
Acute Toxicity, Oral	Harmful if swallowed (H302)	P264, P270, P301+P317, P330, P501
Skin Corrosion/Irritation	Causes skin irritation (H315)	P264, P280, P302+P352, P321, P332+P317, P362+P364
Serious Eye Damage/Irritation	Causes serious eye irritation (H319)	P264, P280, P305+P351+P338, P337+P313
Specific Target Organ Toxicity	May cause respiratory irritation (H335)	P261, P271, P304+P340, P319, P403+P233, P405

Data is for the closely related compound 5-bromo-4-phenyl-1,3-thiazol-2-amine (CAS 61954-82-3)[1].

Disposal Workflow

The logical flow of the disposal process for 5-Bromo-N-phenylthiazol-2-amine is illustrated in the diagram below.

Disposal workflow for 5-Bromo-N-phenylthiazol-2-amine.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of 5-Bromo-N-phenylthiazol-2-amine, thereby protecting themselves, their colleagues, and the wider community. Always consult your institution's specific waste management guidelines and Environmental Health and Safety (EHS) department for any additional requirements.

References

• 1. echemi.com [echemi.com]
• 2. bucknell.edu [bucknell.edu]
• 3. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Essential Safety and Operational Guide for Handling 5-Bromo-N-phenylthiazol-2-amine

This guide provides critical safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 5-Bromo-N-phenylthiazol-2-amine. Adherence to these protocols is essential for ensuring personal safety and environmental compliance in the laboratory.

Immediate Safety and Handling Precautions

5-Bromo-N-phenylthiazol-2-amine is a halogenated aromatic amine and should be handled as a hazardous substance. While specific toxicity data is limited, related compounds are known to cause skin, eye, and respiratory irritation.[1] Ingestion may also be harmful.[1] Therefore, it is crucial to use this chemical in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation.[2][3]

Hazard Identification:

Based on the Safety Data Sheet for the related compound 5-Bromo-4-phenylthiazol-2-amine, the following hazards are identified[4]:

• Acute Oral Toxicity: Harmful if swallowed.[4]

• Skin Irritation: Causes skin irritation.[4]

• Eye Irritation: Causes serious eye irritation.[4]

• Respiratory Irritation: May cause respiratory irritation.[4]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against exposure. The following PPE is mandatory when handling 5-Bromo-N-phenylthiazol-2-amine[2][3][5]:

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	To prevent skin contact.[2] Gloves should be inspected before use and changed immediately if contaminated.[6][7]
Eye Protection	Chemical splash goggles	To protect eyes from splashes and dust.[2][8]
Body Protection	Laboratory coat	To protect skin and clothing from contamination.[2]
Respiratory Protection	Use in a chemical fume hood	To avoid inhalation of dust and vapors.[2][9] If a fume hood is not feasible, a respirator may be required.[6]
Foot Protection	Closed-toe shoes	To protect feet from spills.[2]

Operational Protocol: Step-by-Step Handling Procedure

A systematic approach to handling 5-Bromo-N-phenylthiazol-2-amine is crucial for safety and experimental accuracy.

• Preparation:

  • Ensure a chemical fume hood is operational.[2]

  • Verify that an eyewash station and safety shower are accessible.[10]

  • Prepare all necessary equipment and reagents before handling the compound.

  • Have a spill kit readily available.[10]

• Handling the Solid Compound:

  • Don all required PPE as outlined in the table above.

  • Conduct all weighing and transferring of the solid compound within a chemical fume hood to contain any dust.[2]

  • Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder.

  • Keep the container tightly closed when not in use.[10][11]

• Solution Preparation and Use:

  • When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

  • If heating is required, use a heating mantle or water bath, not an open flame, especially with flammable solvents.[12]

  • Clearly label all solutions with the chemical name, concentration, and date.[3]

• Post-Handling:

  • Decontaminate the work area thoroughly after use.

  • Wash hands with soap and water after removing gloves.[13]

Disposal Plan

Proper disposal is a critical step to prevent environmental contamination and ensure laboratory safety. 5-Bromo-N-phenylthiazol-2-amine is a halogenated organic compound and must be disposed of accordingly.

Waste Segregation and Collection:

Waste Type	Container	Labeling
Solid Waste	Designated, leak-proof container for "Halogenated Organic Waste"	"Hazardous Waste," "Halogenated Organic Solid Waste," "5-Bromo-N-phenylthiazol-2-amine"
Liquid Waste	Designated, leak-proof container for "Halogenated Organic Waste"	"Hazardous Waste," "Halogenated Organic Liquid Waste," list all components
Contaminated Labware	Puncture-resistant container for sharps; otherwise, in the solid waste container	"Hazardous Waste," "Contaminated Labware"

Disposal Protocol:

• Segregate Waste: All waste containing 5-Bromo-N-phenylthiazol-2-amine, including unused product and contaminated materials, must be segregated as "Halogenated Organic Waste".[1][2] This waste stream must be kept separate from non-halogenated chemical waste.[1]

• Collect Waste: Use designated, clearly labeled, and leak-proof containers for waste collection.[1]

• Container Management: Keep waste containers securely closed when not in use and store them in a well-ventilated, designated satellite accumulation area away from ignition sources.[1]

• Final Disposal: The final disposal of the hazardous waste must be carried out by a licensed hazardous waste disposal company.[1] Do not dispose of this chemical down the drain or in regular trash.[1][2]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 5-Bromo-N-phenylthiazol-2-amine in a laboratory setting.

Caption: Workflow for handling 5-Bromo-N-phenylthiazol-2-amine.

References

• 1. benchchem.com [benchchem.com]
• 2. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. echemi.com [echemi.com]
• 5. benchchem.com [benchchem.com]
• 6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 7. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 8. hazmatschool.com [hazmatschool.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 11. fishersci.com [fishersci.com]
• 12. orga.blog.unq.edu.ar [orga.blog.unq.edu.ar]
• 13. uwyo.edu [uwyo.edu]